Triammonium citrate

• CAS: 3458-72-8

Core Science & Biosynthesis

triammonium citrate chemical properties and structure

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides a comprehensive overview of the chemical properties, structure, and experimental applications of triammonium (B15348185) citrate (B86180). This document is intended to serve as a valuable resource for researchers, scientists, and professionals in drug development and other scientific fields who utilize or are investigating the use of this versatile compound.

Core Chemical and Physical Properties

Triammonium citrate, the triammonium salt of citric acid, is a white crystalline solid.[1] It is highly soluble in water and its solutions are slightly alkaline.[2] The compound is known for its buffering capacity and its ability to act as a chelating agent.[3] A summary of its key quantitative properties is provided in the table below.

Property	Value
Molecular Formula	C₆H₁₇N₃O₇[4][5]
Molecular Weight	243.22 g/mol [5][6]
Appearance	White crystalline powder[2]
Density	1.48 g/cm³
Melting Point	185 °C (with decomposition)
Boiling Point	100 °C[2]
Solubility in Water	Freely soluble[1][6]

Chemical Structure

Triammonium citrate is an ionic compound consisting of a citrate anion and three ammonium (B1175870) cations. The citrate anion possesses three carboxylate groups and one hydroxyl group, which are responsible for its characteristic chemical properties, including its ability to form stable complexes with metal ions.[3] The crystal structure of triammonium citrate has been determined to be orthorhombic.[4]

Caption: Ionic structure of triammonium citrate.

Experimental Protocols

This section provides detailed methodologies for key experiments involving triammonium citrate, including its synthesis, analysis, and common applications.

Synthesis and Purification of Triammonium Citrate

This protocol describes the synthesis of triammonium citrate by the neutralization of citric acid with ammonia (B1221849) in an alcoholic solvent.

Materials:

• Anhydrous citric acid

• Absolute ethanol (B145695)

• Anhydrous ammonia gas

• Round-bottom flask

• Gas inlet tube

• Magnetic stirrer and stir bar

• Heating mantle

• Filtration apparatus (e.g., Büchner funnel)

Procedure:

• Dissolve anhydrous citric acid in absolute ethanol in a round-bottom flask with stirring. The reaction can be performed at room temperature or heated to the boiling point of the alcohol for a quantitative yield.

• Pass a stream of dry ammonia gas through the citric acid solution. The reaction is exothermic.

• Continue the flow of ammonia until the solution becomes alkaline, indicating the complete neutralization of the citric acid.

• The triammonium citrate will precipitate out of the solution as a white crystalline solid.

• Collect the precipitate by filtration.

• Wash the crystals with absolute ethanol to remove any unreacted starting materials.

• Dry the purified triammonium citrate in a desiccator or under vacuum.

Caption: Synthesis workflow for triammonium citrate.

Assay of Triammonium Citrate by Titration

This method determines the purity of a triammonium citrate sample by titrating the ammonia released after treatment with a strong base.[6]

Materials:

• Triammonium citrate sample

• 1 N Sodium hydroxide (B78521) (NaOH) solution

• 1 N Sulfuric acid (H₂SO₄) solution, standardized

• Phenolphthalein (B1677637) indicator solution

• Distillation apparatus

• Burette, pipettes, and flasks

Procedure:

• Accurately weigh approximately 3.5 g of the triammonium citrate sample and dissolve it in 50 mL of water in a flask.

• Add 50 mL of 1 N NaOH solution to the flask.

• Boil the solution for 15 minutes or until the evolution of ammonia ceases.

• Add sufficient 1 N H₂SO₄ to make the solution acidic to phenolphthalein.

• Boil for an additional 5 minutes, then cool the solution.

• Titrate the solution with 1 N NaOH using phenolphthalein as the indicator.

• Each mL of 1 N NaOH is equivalent to 81.07 mg of C₆H₁₇N₃O₇.

Preparation of a Citrate Buffer

Triammonium citrate can be used to prepare buffer solutions for various biochemical and pharmaceutical applications.

Materials:

• Triammonium citrate

• Citric acid

• Deionized water

• pH meter

• Magnetic stirrer and stir bar

• Volumetric flasks and beakers

Procedure:

• To prepare a buffer of a specific pH, it is common to mix solutions of a weak acid and its conjugate base. In this case, solutions of citric acid and triammonium citrate can be used.

• Prepare stock solutions of known concentrations of citric acid and triammonium citrate (e.g., 0.1 M).

• Combine the stock solutions in a calculated ratio to achieve the desired pH. The Henderson-Hasselbalch equation can be used as a guide.

• Alternatively, start with a solution of triammonium citrate and adjust the pH to the desired value by adding a solution of citric acid while monitoring with a pH meter.

• Bring the final volume of the buffer to the desired volume with deionized water.

Determination of Metal Chelation Capacity

This protocol provides a general method to assess the ability of triammonium citrate to chelate metal ions in an aqueous solution.

Materials:

• Triammonium citrate solution of known concentration

• A solution of a metal salt (e.g., copper(II) sulfate) of known concentration

• A suitable indicator for the metal ion

• Spectrophotometer or other analytical instrument to measure metal ion concentration

Procedure:

• Prepare a series of solutions containing a fixed concentration of the metal ion and varying concentrations of triammonium citrate.

• Allow the solutions to equilibrate.

• Measure the concentration of the free (unchelated) metal ion in each solution using a suitable analytical technique. For colored metal ions, spectrophotometry can be used.

• The reduction in the concentration of the free metal ion with increasing triammonium citrate concentration indicates the formation of a metal-citrate complex.

• The data can be used to determine the stoichiometry and stability constant of the complex.

Caption: Workflow for determining metal chelation capacity.

References

• 1. ia800607.us.archive.org [ia800607.us.archive.org]
• 2. benchchem.com [benchchem.com]
• 3. benchchem.com [benchchem.com]
• 4. CN103159615A - Ammonium citrate synthesizing method - Google Patents [patents.google.com]
• 5. fao.org [fao.org]
• 6. benchchem.com [benchchem.com]

A Technical Guide to the Synthesis and Characterization of Triammonium Citrate Crystals

Audience: Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the synthesis and characterization of triammonium (B15348185) citrate (B86180) [(NH₄)₃C₆H₅O₇], a compound with significant applications in the food, pharmaceutical, and chemical industries.[1][2] Known for its roles as a buffering agent, emulsifier, and chelating agent, understanding its crystalline properties is crucial for its application and development.[3][4] This document outlines detailed experimental protocols for its synthesis and the primary analytical techniques used for its characterization.

Synthesis of Triammonium Citrate Crystals

The formation of high-quality triammonium citrate crystals is achievable through several established methods. The choice of method can influence crystal size, morphology, and purity.

Experimental Protocol: Slow Evaporation from Aqueous Solution

This is the most straightforward method for growing single crystals.[5]

Methodology:

• Preparation of Saturated Solution: Prepare a saturated solution of triammonium citrate by dissolving the salt in deionized water at room temperature. Continuous stirring will facilitate dissolution.

• Filtration: Filter the saturated solution using a 0.22 µm syringe filter or equivalent to remove any particulate matter or impurities that could act as unwanted nucleation sites.[3]

• Crystal Growth: Transfer the filtered solution into a clean crystallizing dish or beaker. Cover the container with a perforated film (e.g., Parafilm with small holes) to allow for slow solvent evaporation.

• Incubation: Place the vessel in a vibration-free and temperature-stable environment (e.g., room temperature).[6]

• Observation: Monitor the vessel over several days to weeks for the formation of single crystals.[3][5]

Experimental Protocol: Neutralization Reaction

This method involves the direct reaction of citric acid with an ammonia (B1221849) source, yielding triammonium citrate, which then crystallizes from the solution.

Methodology:

• Reactant Preparation:

  • Prepare an aqueous solution of citric acid with a known concentration (e.g., 20-40%).[7]

  • The ammonia source can be liquid ammonia, ammonium (B1175870) bicarbonate, or an aqueous ammonia solution.[7][8]

• Neutralization: Slowly add the ammonia source to the citric acid solution while stirring continuously. The reaction is exothermic; controlling the temperature with a cooling bath may be necessary. The reaction with ammonium bicarbonate will produce CO₂ gas.[7]

• pH Adjustment: Monitor the pH of the solution. Continue adding the ammonia source until a neutral to slightly alkaline pH (6.5 - 7.5) is achieved.

• Concentration & Crystallization:

  • Gently heat the solution to concentrate it, driving off excess water.[7]

  • Once saturation is reached, allow the solution to cool slowly to room temperature.

  • Crystals will form upon cooling and further standing.

• Isolation: Separate the crystals from the mother liquor by filtration. Wash the crystals with a small amount of cold absolute alcohol to remove residual impurities and then dry them in a desiccator or a vacuum oven at a low temperature.[9]

Characterization of Triammonium Citrate Crystals

A thorough characterization is essential to confirm the identity, purity, and crystalline properties of the synthesized material.

X-ray Diffraction (XRD)

XRD is a fundamental technique for determining the crystal structure, phase purity, and lattice parameters.

Experimental Protocol:

• Sample Preparation: Finely grind the synthesized crystals into a homogeneous powder using a mortar and pestle.

• Mounting: Pack the powder sample onto a sample holder (e.g., a glass slide or a specialized holder).

• Data Acquisition (Powder XRD):

  • Use a powder diffractometer with CuKα radiation (λ = 1.5406 Å).

  • Scan the sample over a 2θ range of 10-80° with a step size of 0.02°.

• Data Analysis:

  • Identify the Bragg reflections (peaks) in the resulting diffractogram.

  • Compare the peak positions and intensities with standard patterns from diffraction databases (e.g., ICDD) to confirm the phase.[8]

  • Perform indexing and lattice parameter refinement using appropriate software. The crystal system for triammonium citrate is orthorhombic.[5][10]

Quantitative Data: Crystallographic Properties

Parameter	Value	Reference
Crystal System	Orthorhombic	[5][10]
Space Group	Pca2₁	[10]
Lattice Parameters (a)	6.187 Å - 6.223 Å	[5][10]
Lattice Parameters (b)	14.803 Å - 15.048 Å	[5][10]
Lattice Parameters (c)	10.826 Å - 11.056 Å	[5][10]

Fourier-Transform Infrared (FTIR) Spectroscopy

FTIR spectroscopy is used to identify the functional groups present in the molecule, confirming the chemical structure of triammonium citrate.[1][11]

Experimental Protocol:

• Sample Preparation: Mix a small amount of the powdered crystal sample with potassium bromide (KBr) and press it into a thin pellet. Alternatively, use an Attenuated Total Reflectance (ATR) accessory for direct analysis of the solid sample.[12][13]

• Data Acquisition:

  • Record the spectrum in the mid-infrared range, typically from 4000 to 400 cm⁻¹.

  • Collect a background spectrum of the empty sample compartment or pure KBr pellet first.

• Data Analysis:

  • Identify characteristic absorption bands corresponding to O-H (hydroxyl), N-H (ammonium), C=O (carboxylate), and C-O functional groups.

  • The presence of strong, broad bands for the ammonium and carboxylate groups is characteristic of the salt's structure.[14]

Thermal Analysis (TGA/DSC)

Thermal analysis provides information about the thermal stability, decomposition, and phase transitions of the crystals.

Experimental Protocol:

• Sample Preparation: Place a small, accurately weighed amount of the sample (typically 5-10 mg) into an alumina (B75360) or platinum crucible.[15]

• Data Acquisition (TGA):

  • Heat the sample under a controlled inert atmosphere (e.g., nitrogen) at a constant rate (e.g., 10-20 °C/min) from room temperature to approximately 300 °C.[15]

  • The instrument records the mass of the sample as a function of temperature.

• Data Analysis:

  • Analyze the resulting TGA curve to determine the onset temperature of decomposition and the percentage of mass loss.

  • Triammonium citrate shows a primary decomposition event corresponding to the loss of ammonia and water.[15]

Quantitative Data: Thermal Properties

Parameter	Value	Reference
Melting Point	~185 °C (with decomposition)	[16][17]
Decomposition Onset	> 160 °C	[16]
Peak Decomposition Temp.	~200.65 °C	[15]
Decomposition Products	Loss of one ammonia and two water molecules	[15]

Scanning Electron Microscopy (SEM)

SEM is used to visualize the surface topography and morphology of the synthesized crystals.

Experimental Protocol:

• Sample Mounting: Mount the crystals onto an SEM stub using double-sided carbon tape.

• Sputter Coating: Coat the sample with a thin layer of a conductive material (e.g., gold or palladium) to prevent charge buildup during imaging.[4]

• Imaging:

  • Place the stub into the SEM chamber and evacuate to high vacuum.

  • Acquire images using an electron beam at various magnifications to observe the crystal morphology.

• Data Analysis:

  • Examine the images to determine the shape, size, and surface features of the crystals. Triammonium citrate crystals often exhibit well-defined faces, typically with hexagonal and rectangular shapes.[5]

Visualized Workflows and Relationships

Caption: General experimental workflow for the synthesis and characterization of triammonium citrate crystals.

Caption: Logical relationships between synthesis parameters and resulting crystal properties.

References

• 1. researchgate.net [researchgate.net]
• 2. fao.org [fao.org]
• 3. benchchem.com [benchchem.com]
• 4. researchgate.net [researchgate.net]
• 5. ias.ac.in [ias.ac.in]
• 6. How To [chem.rochester.edu]
• 7. CN103159615A - Ammonium citrate synthesizing method - Google Patents [patents.google.com]
• 8. Crystal structures of ammonium citrates | Powder Diffraction | Cambridge Core [cambridge.org]
• 9. ia800607.us.archive.org [ia800607.us.archive.org]
• 10. X-ray data for triammonium citrate | Powder Diffraction | Cambridge Core [cambridge.org]
• 11. daneshyari.com [daneshyari.com]
• 12. Triammonium citrate – Database of ATR-FT-IR spectra of various materials [spectra.chem.ut.ee]
• 13. dev.spectrabase.com [dev.spectrabase.com]
• 14. researchgate.net [researchgate.net]
• 15. libjournals.unca.edu [libjournals.unca.edu]
• 16. lobachemie.com [lobachemie.com]
• 17. benchchem.com [benchchem.com]

A Technical Guide to the Solubility of Triammonium Citrate in Organic Solvents

For Researchers, Scientists, and Drug Development Professionals

Executive Summary

Triammonium (B15348185) citrate (B86180), a tribasic salt of citric acid, is a compound of significant interest across various scientific and industrial domains, including pharmaceuticals, food science, and materials chemistry. Its solubility is a critical parameter influencing its application, formulation, and processing. While its high solubility in aqueous solutions is well-documented, its behavior in organic solvents is less characterized. This technical guide provides a comprehensive overview of the available knowledge on the solubility of triammonium citrate in organic solvents, addresses the current data gaps, and offers detailed experimental protocols for its determination.

Introduction

Triammonium citrate ((NH₄)₃C₆H₅O₇) is a white crystalline powder known for its buffering and chelating properties. Its molecular structure, featuring a central citrate anion with three carboxylate groups neutralized by ammonium (B1175870) cations, governs its physicochemical properties, including solubility. The principle of "like dissolves like" suggests that this highly polar and ionic compound will exhibit limited solubility in non-polar or weakly polar organic solvents. This guide delves into the specifics of this behavior, presenting both qualitative and related quantitative data to inform research and development activities.

Solubility of Triammonium Citrate: A Review of Available Data

Qualitative Solubility in Organic Solvents

Literature consistently indicates that triammonium citrate has low solubility in common organic solvents. It is often described as "slightly soluble in alcohol" and "insoluble in ethanol, ether, and acetone".[1][2] This low solubility in non-polar and weakly polar organic solvents is attributed to the high lattice energy of the ionic salt and the inability of these solvents to effectively solvate the ammonium and citrate ions.

Quantitative Solubility Data

A thorough review of scientific literature and chemical databases reveals a significant gap in publicly available, quantitative solubility data for triammonium citrate (CAS: 3458-72-8) in a wide range of organic solvents. This lack of data underscores the need for experimental determination for specific applications.

For illustrative purposes, the following table presents solubility data for a related compound, monoammonium citrate (CAS: 7632-50-0). It is crucial to note that while structurally related, the solubility of monoammonium citrate may differ significantly from that of triammonium citrate due to differences in the number of ammonium ions and the overall crystal lattice energy. This data should be considered as an approximation and not a direct substitute for experimentally determined values for triammonium citrate.

Table 1: Quantitative Solubility of Monoammonium Citrate (CAS: 7632-50-0) in Various Solvents at 25°C

Solvent	Chemical Formula	Solubility (g/L)
Methanol	CH₃OH	1007.6
Ethanol	C₂H₅OH	517.37
n-Propanol	C₃H₇OH	418.45
Isopropanol	(CH₃)₂CHOH	302.95
n-Butanol	C₄H₉OH	200.99
Acetone	(CH₃)₂CO	197.97
Ethyl Acetate	C₄H₈O₂	52.02

Source: Scent.vn (Note: This data is for monoammonium citrate, CAS 7632-50-0, and is provided for comparative purposes only.)

Experimental Protocol for Determining the Solubility of Triammonium Citrate

To address the gap in solubility data, researchers can employ established methods for determining the solubility of an ionic solid in an organic solvent. The following is a detailed, generalized protocol based on the equilibrium method.

Principle

A supersaturated solution of triammonium citrate in the chosen organic solvent is prepared and allowed to equilibrate at a constant temperature. Once equilibrium is reached, the concentration of the dissolved solute in the supernatant is determined analytically.

Materials and Equipment

• Triammonium citrate (high purity)

• Organic solvent of interest (analytical grade)

• Temperature-controlled shaker or incubator

• Analytical balance

• Volumetric flasks and pipettes

• Syringe filters (solvent-compatible, e.g., PTFE)

• Analytical instrumentation for concentration measurement (e.g., HPLC, IC, or a validated titration method)

Procedure

• Preparation of the Saturated Solution:

  • Add an excess amount of triammonium citrate to a known volume of the organic solvent in a sealed container. The presence of undissolved solid is essential to ensure saturation.

  • Place the container in a temperature-controlled shaker or incubator set to the desired temperature.

  • Agitate the mixture for a sufficient period to reach equilibrium. The time required for equilibration should be determined empirically, but 24 to 48 hours is a common starting point.

• Sample Collection and Preparation:

  • Once equilibrium is reached, cease agitation and allow the undissolved solid to settle.

  • Carefully withdraw a known volume of the supernatant using a pre-heated or pre-cooled syringe to maintain the experimental temperature.

  • Immediately filter the supernatant through a syringe filter into a pre-weighed volumetric flask to remove any undissolved particles.

• Gravimetric Analysis of the Solution:

  • Determine the mass of the collected filtrate.

  • Evaporate the solvent from the filtrate under controlled conditions (e.g., in a vacuum oven) until a constant weight of the dried triammonium citrate is achieved.

  • The solubility can then be calculated as grams of solute per 100 g of solvent or other appropriate units.

• Instrumental Analysis (Alternative to Gravimetric):

  • Dilute the filtered supernatant to a concentration within the linear range of the chosen analytical method.

  • Analyze the diluted sample using a calibrated analytical instrument (e.g., HPLC with a suitable detector or ion chromatography).

  • Calculate the original concentration of triammonium citrate in the saturated solution based on the dilution factor.

Data Reporting

Solubility should be reported in standard units such as g/100 mL, g/100 g of solvent, or mol/L, along with the specific temperature at which the measurement was made.

Visualizing the Experimental Workflow

The following diagram, generated using Graphviz (DOT language), illustrates the key steps in the experimental determination of triammonium citrate solubility.

Experimental workflow for solubility determination.

Factors Influencing the Solubility of Triammonium Citrate in Organic Solvents

The solubility of an ionic compound like triammonium citrate in an organic solvent is a complex interplay of several factors:

• Solvent Polarity: As a highly polar, ionic compound, triammonium citrate is expected to be more soluble in polar organic solvents that can effectively solvate the ions. Solvents with high dielectric constants and the ability to form hydrogen bonds are generally better solvents for ionic compounds.

• Lattice Energy: The strength of the electrostatic forces holding the ions together in the crystal lattice of triammonium citrate must be overcome by the energy of solvation. A high lattice energy will result in lower solubility.

• Temperature: The effect of temperature on solubility is dependent on the enthalpy of solution. For most solid solutes, solubility increases with increasing temperature. However, this is not a universal rule and must be determined experimentally.

• Presence of Other Solutes: The presence of other compounds in the solvent can affect the solubility of triammonium citrate through common ion effects or changes in the overall polarity of the medium.

Conclusion

This technical guide has summarized the current understanding of the solubility of triammonium citrate in organic solvents. While qualitative data suggests low solubility, there is a clear and significant lack of quantitative data in the public domain. For researchers, scientists, and drug development professionals, this necessitates the experimental determination of solubility for specific solvent systems and conditions. The provided experimental protocol and workflow offer a robust starting point for such investigations. Further research to populate the quantitative solubility data for triammonium citrate in a diverse range of organic solvents would be of great value to the scientific community.

References

• 1. Ammonium Citrate Or Triammonium Citrate CAS 3458-72-8 Manufacturers and Suppliers - Price - Fengchen [fengchengroup.com]
• 2. Ammonium citrate tribasic | 3458-72-8 [chemicalbook.com]

physical and chemical properties of triammonium citrate solutions

An In-depth Technical Guide on the Core Physical and Chemical Properties of Triammonium (B15348185) Citrate (B86180) Solutions

For Researchers, Scientists, and Drug Development Professionals

Introduction

Triammonium citrate, the tribasic ammonium (B1175870) salt of citric acid, is a versatile compound with the chemical formula (NH₄)₃C₆H₅O₇.[1] It presents as a white crystalline solid that is freely soluble in water.[1][2][3][4] In solution, it dissociates to provide citrate ions and ammonium ions, which gives it a dual functionality as both a buffering agent and a chelating agent.[1][5] This makes it a valuable component in numerous biological assays, pharmaceutical formulations, and industrial processes.[1][6] Its ability to maintain stable pH levels and sequester metal ions is particularly useful in enzymatic reactions, nucleic acid applications, and drug development, where it can help prevent degradation of active pharmaceutical ingredients (APIs) by trace metal ions.[1][5] This guide provides a comprehensive overview of the core , detailed experimental protocols, and visualizations of its functional applications.

Physical and Chemical Properties

The fundamental properties of triammonium citrate are summarized below. These values are critical for its application in various scientific contexts.

General and Physical Properties

Property	Value	Reference(s)
Molecular Formula	C₆H₁₇N₃O₇	[4][7][8]
Molecular Weight	243.22 g/mol	[2][3][4][5]
Appearance	White to off-white crystalline powder or solid	[1][2][3][5][7]
Odor	Slight ammonia (B1221849) odor	[9]
Density (Solid)	1.48 g/cm³	[2][8][10]
Melting Point	~185 °C (decomposes)	[2][5][9][10]
Refractive Index	1.43139 - 1.43241 at 20°C

Solution Properties

Property	Value	Reference(s)
Solubility in Water	Freely soluble; >1000 g/L at 20°C	[2][3][5][9][10]
Solubility in other solvents	Insoluble in ethanol, ether, and acetone	[7]
pH (1 mM solution)	7.5	[11]
pH (10 mM solution)	7.4	[11]
pH (100 mM solution)	7.32	[11]
pH (5% aqueous solution)	6.0 - 8.0	[1][5][9][10]
Conductivity	95.4 - 97.9 mS/cm at 25°C
pKa Values (of Citric Acid at 25°C)	pKa₁ = 3.13, pKa₂ = 4.76, pKa₃ = 6.40	[5]

Key Chemical Attributes

Buffering Capacity

Triammonium citrate is an effective buffering agent, capable of resisting changes in pH.[1] This property is crucial for many biochemical and enzymatic reactions that are highly dependent on stable pH conditions.[1][2] In the food industry, it is used to regulate acidity, and in cosmetics, it helps to adjust formulations to a pH that does not irritate the skin.[6]

Chelating Activity

The citrate ion possesses three carboxylate groups and one hydroxyl group, which can form stable complexes with multivalent metal cations in a process known as chelation.[5][12] This is a key function in its various applications. For instance, in drug development, it can sequester trace metal ions that might otherwise catalyze the degradation of an active pharmaceutical ingredient.[5] In industrial settings, it is used for rust removal and water treatment by sequestering ions like iron and calcium.[6][13] This chelating property also helps to inhibit nucleases that require divalent cations for their activity, making it useful in nucleic acid isolation and preservation protocols.[1]

Experimental Protocols

This section provides detailed methodologies for key experiments and applications involving triammonium citrate solutions.

Preparation of a 0.1 M Citrate Buffer Solution

Citrate buffers are widely used in biological research due to their buffering capacity over a pH range of approximately 3.0 to 6.2.[5] This protocol describes the preparation of a citrate buffer using triammonium citrate.

Materials:

• Triammonium citrate (MW: 243.22 g/mol )

• Citric acid, anhydrous (MW: 192.12 g/mol )

• Deionized water

• pH meter

• Magnetic stirrer and stir bar

• Volumetric flasks and beakers

• 0.1 M HCl and 0.1 M NaOH for pH adjustment[5]

Procedure:

• Prepare Stock Solutions:

  • 0.1 M Citric Acid: Dissolve 1.921 g of anhydrous citric acid in deionized water and bring the final volume to 100 mL in a volumetric flask.[5]

  • 0.1 M Triammonium Citrate: Dissolve 2.432 g of triammonium citrate in deionized water and bring the final volume to 100 mL in a volumetric flask.[5]

• Buffer Preparation:

  • To create a buffer of a specific pH, mix the stock solutions in appropriate ratios. For a pH of approximately 5.0, a larger volume of the triammonium citrate solution would be mixed with a smaller volume of the citric acid solution.[5]

  • Alternatively, start with the 0.1 M triammonium citrate solution and adjust the pH downwards by adding the 0.1 M citric acid solution until the desired pH is reached.[5]

• pH Adjustment:

  • Place a calibrated pH electrode in the buffer solution.

  • Slowly add 0.1 M HCl or 0.1 M NaOH to make fine adjustments until the target pH is achieved.[5]

• Final Volume:

  • Once the desired pH is reached, transfer the solution to a volumetric flask and add deionized water to the final desired volume.[5]

General Protocol for an Enzymatic Assay

The buffering and chelating properties of triammonium citrate make it suitable for many enzyme assays, especially for enzymes inhibited by divalent cations.[1]

Materials:

• Triammonium citrate buffer (prepared as described above, pH optimized for the specific enzyme)

• Enzyme solution

• Substrate solution

• Spectrophotometer or other appropriate detection instrument

• Cuvettes or microplate

Procedure:

• Prepare Reaction Mixture: In a cuvette or microplate well, combine the triammonium citrate buffer, enzyme solution, and any other required co-factors. The optimal concentration of the buffer should be determined empirically for each enzyme.[1]

• Pre-incubation: Incubate the mixture at the optimal temperature for the enzyme for a few minutes to allow it to equilibrate.

• Initiate Reaction: Add the substrate solution to the mixture to start the enzymatic reaction.

• Monitor Reaction: Immediately place the sample in the spectrophotometer and monitor the change in absorbance over time at a predetermined wavelength. This change corresponds to the rate of product formation or substrate consumption.

• Data Analysis: Calculate the initial reaction velocity from the linear portion of the progress curve. Compare results against controls as needed.

Measurement of Density and Viscosity of Aqueous Solutions

These physical properties are essential for process design and scale-up.[14]

Materials:

• Triammonium citrate

• High-purity water

• Analytical balance (accuracy of ±0.1 mg)

• Thermostatic bath (accuracy of ±0.05 °C)

• Pycnometer (5 cm³) for density measurement

• Ostwald viscometer for viscosity measurement[14]

Procedure:

• Solution Preparation: Prepare aqueous solutions of triammonium citrate at various concentrations by dissolving a known mass of the salt in a known mass of water.[14]

• Temperature Control: Bring the prepared solutions to the desired temperature (e.g., 25, 30, 35, 40, and 45 °C) using the thermostatic bath.[14]

• Density Measurement:

  • Calibrate the pycnometer with pure water at each temperature.

  • Measure the mass of the pycnometer filled with the triammonium citrate solution.

  • Calculate the density of the solution. The uncertainty of this measurement is estimated to be around ±0.0001 g·cm⁻³.[14]

• Viscosity Measurement:

  • Use the Ostwald viscometer to measure the efflux time of the solution at each temperature.

  • Calculate the viscosity relative to that of pure water. The uncertainty of viscosity measurements is estimated to be ±0.002 mPa·s.[14]

Visualizations

The following diagrams illustrate key workflows and concepts related to triammonium citrate solutions.

Caption: Workflow for preparing a citrate buffer solution.

Caption: Dual functionality and applications of triammonium citrate.

Caption: Workflow for an enzymatic assay using a TAC buffer.

References

• 1. benchchem.com [benchchem.com]
• 2. solubilityofthings.com [solubilityofthings.com]
• 3. Triammonium citrate | C6H17N3O7 | CID 18954 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 4. alphachemika.co [alphachemika.co]
• 5. benchchem.com [benchchem.com]
• 6. lohmann-minerals.com [lohmann-minerals.com]
• 7. Ammonium Citrate Or Triammonium Citrate CAS 3458-72-8 Manufacturers and Suppliers - Price - Fengchen [fengchengroup.com]
• 8. Triammonium citrate - Wikipedia [en.wikipedia.org]
• 9. shop.chemsupply.com.au [shop.chemsupply.com.au]
• 10. lobachemie.com [lobachemie.com]
• 11. pH of Triammonium Citrate [whatistheph.com]
• 12. researchgate.net [researchgate.net]
• 13. nbinno.com [nbinno.com]
• 14. pubs.acs.org [pubs.acs.org]

An In-depth Technical Guide to Triammonium Citrate for Researchers and Scientists

Authored for drug development professionals, this technical guide provides a comprehensive overview of triammonium (B15348185) citrate (B86180), detailing its chemical and physical properties, key experimental protocols, and its role in various scientific applications.

Core Properties of Triammonium Citrate

Triammonium citrate, also known by synonyms such as ammonium (B1175870) citrate tribasic and citric acid triammonium salt, is a white crystalline solid.[1] Its chemical formula is C₆H₁₇N₃O₇, and it possesses a molecular weight of 243.22 g/mol .[1] The compound is registered under the CAS number 3458-72-8.[1]

Physicochemical Data

A summary of the key quantitative data for triammonium citrate is presented below for easy reference and comparison.

Property	Value
CAS Number	3458-72-8[1]
Molecular Weight	243.22 g/mol [1]
Appearance	White crystalline powder[1]
Solubility in Water	Freely soluble[1]
pH (5% aqueous solution)	6.0 - 7.5[1]
Melting Point	185 °C (with decomposition)
Density	1.48 g/cm³

Key Experimental Protocols

This section provides detailed methodologies for several key applications of triammonium citrate in a research and development setting.

Preparation of a 0.1 M Triammonium Citrate Buffer (pH 7.0)

Triammonium citrate is an effective buffering agent for various biological assays, particularly where the chelation of metal ions is advantageous.[1]

Materials:

• Triammonium citrate

• Deionized water

• Concentrated citric acid or ammonium hydroxide (B78521) solution

• pH meter

• Magnetic stirrer and stir bar

• Volumetric flask (1 L)

• Beaker

Procedure:

• Weigh out 24.32 g of triammonium citrate and transfer it to a 1 L beaker containing 800 mL of deionized water.[1]

• Place the beaker on a magnetic stirrer and stir until the solid is completely dissolved.

• Calibrate the pH meter and immerse the electrode in the solution.

• Adjust the pH of the solution to 7.0 by dropwise addition of a concentrated citric acid solution (to lower the pH) or a concentrated ammonium hydroxide solution (to raise the pH).[1]

• Once the desired pH is reached and stable, transfer the solution to a 1 L volumetric flask.

• Rinse the beaker with a small amount of deionized water and add the rinsing to the volumetric flask.

• Bring the final volume to 1 L with deionized water.

• If required for the application, the buffer solution can be sterilized by autoclaving or filtration.[1]

Nucleic Acid Precipitation

The chelating properties of the citrate ion are beneficial in nucleic acid isolation protocols as they inhibit nucleases that require divalent cations for their activity.[1]

Materials:

• Cell or tissue lysate containing nucleic acids

• 1 M Triammonium citrate solution (pH 7.0)

• Isopropanol (B130326) or 100% ethanol (B145695) (ice-cold)

• 70% Ethanol

• Nuclease-free water or a suitable buffer

• Microcentrifuge and tubes

Procedure:

• To your aqueous sample containing the nucleic acids, add the 1 M triammonium citrate solution to a final concentration of 50 mM.[1]

• Add 0.7-1.0 volumes of isopropanol or 2.0-2.5 volumes of cold 100% ethanol.[1]

• Mix the solution gently by inverting the tube several times.

• Incubate the mixture at -20°C for at least one hour to facilitate the precipitation of the nucleic acids.[1]

• Centrifuge the sample at >12,000 x g for 15 minutes at 4°C to pellet the nucleic acids.[1]

• Carefully decant and discard the supernatant without disturbing the pellet.

• Wash the pellet by adding 70% ethanol to remove any residual salts.

• Centrifuge at >12,000 x g for 5 minutes at 4°C.[1]

• Discard the supernatant and air-dry the pellet.

• Resuspend the nucleic acid pellet in nuclease-free water or a suitable buffer for downstream applications.[1]

Rust Removal from Metal Surfaces

Triammonium citrate is an effective chelating agent for the removal of iron oxide (rust) from metal surfaces without attacking the underlying metal.[2]

Materials:

• A solution of triammonium citrate

• Water bath or heating plate

• Beakers or immersion tanks

• Soluble chromate (B82759) solution (e.g., sodium chromate or bichromate) - optional rust inhibitor

• Waterproof oil - optional final coating

Procedure:

• Prepare a solution of triammonium citrate in water.

• Heat the solution to a temperature between 175 and 212°F (approximately 80-100°C).[2]

• Immerse the rusted metal part in the heated triammonium citrate solution for 3 to 15 minutes, depending on the severity of the rust.[2]

• The triammonium citrate will chelate the iron oxide, dissolving the rust.[2]

• Remove the part from the solution and wash it thoroughly with water, preferably heated to around 175°F, to remove the triammonium citrate.[2]

• The heat from the wash will aid in rapid drying of the part.[2]

• For enhanced rust prevention, the cleaned part can be subsequently dipped in a soluble chromate solution.[2]

• A final coating with a waterproof oil can be applied for long-term protection.[2]

Visualizing Workflows and Mechanisms

To further elucidate the practical applications of triammonium citrate, the following diagrams, generated using the DOT language, illustrate key experimental workflows and chemical mechanisms.

Workflow for preparing a 0.1 M triammonium citrate buffer.

Experimental workflow for nucleic acid precipitation.

Mechanism of metal ion chelation by the citrate ion.

References

• 1. benchchem.com [benchchem.com]
• 2. US1523741A - Method of rust removal and prevention - Google Patents [patents.google.com]

The Versatility of Triammonium Citrate: An In-depth Guide to its Role as a Buffering Agent

For Researchers, Scientists, and Drug Development Professionals

Triammonium (B15348185) citrate (B86180), the tribasic ammonium (B1175870) salt of citric acid, is a highly versatile and valuable reagent in a multitude of research, development, and industrial applications. Its utility extends beyond its simple definition as a salt, offering a unique combination of buffering capacity, chelating ability, and protein stabilizing properties. This technical guide provides a comprehensive overview of the core functionalities of triammonium citrate as a buffering agent, supported by quantitative data, detailed experimental protocols, and visual representations of its application in various workflows.

Physicochemical Properties and Buffering Mechanism

Triammonium citrate is a white crystalline solid that is freely soluble in water.[1] In solution, it dissociates into three ammonium ions (NH₄⁺) and one citrate ion (C₆H₅O₇³⁻). The buffering capacity of triammonium citrate is primarily attributed to the citrate anion, which is derived from the triprotic citric acid. Citric acid has three pKa values, making citrate-based buffers effective over a broad pH range.[2]

The dissociation of citric acid occurs in three steps:

H₃C₆H₅O₇ ⇌ H⁺ + H₂C₆H₅O₇⁻ (pKa₁ ≈ 3.13) H₂C₆H₅O₇⁻ ⇌ H⁺ + HC₆H₅O₇²⁻ (pKa₂ ≈ 4.76) HC₆H₅O₇²⁻ ⇌ H⁺ + C₆H₅O₇³⁻ (pKa₃ ≈ 6.40)

The presence of the ammonium ion (NH₄⁺), a weak acid with a pKa of approximately 9.25, can also influence the overall pH and buffering behavior of the solution.[2] A 5% aqueous solution of triammonium citrate typically exhibits a pH in the range of 6.0 to 7.5, making it particularly suitable for applications within the physiological pH range.[1][2]

Table 1: Physicochemical Properties of Triammonium Citrate

Property	Value	Reference
Chemical Formula	(NH₄)₃C₆H₅O₇	[1]
Molecular Weight	243.22 g/mol	[1]
Appearance	White crystalline powder	[1]
Solubility in Water	Freely soluble	[1]
pH (5% aqueous solution)	6.0 - 7.5	[1][2]
pKa Values of Citric Acid	pKa₁: 3.13, pKa₂: 4.76, pKa₃: 6.40	[2]

Applications in Biological Research and Drug Development

The unique properties of triammonium citrate make it a valuable component in a variety of experimental protocols.

Enzyme Assays

Maintaining a stable pH is critical for the optimal activity of most enzymes. Triammonium citrate buffers are well-suited for enzyme assays, particularly for those enzymes that are sensitive to divalent cations. The citrate ion is an effective chelating agent, binding to and sequestering metal ions that could otherwise inhibit enzymatic activity.[1] This dual functionality of pH buffering and chelation makes triammonium citrate an advantageous choice for studying certain enzymes, especially metalloenzymes.[1]

Table 2: Illustrative Comparison of Enzyme Activity in Different Buffers

Buffer (50 mM, pH 7.4)	Relative Enzyme Activity (%)	Key Considerations
Triammonium Citrate	100	Chelates divalent cations; may be advantageous for metalloenzyme studies.[1]
Tris-HCl	95	Commonly used, but pH is temperature-dependent.[1]
HEPES	110	Good buffering capacity in the physiological pH range; generally non-interfering.[1]
Phosphate	85	Can inhibit some enzymes and precipitates with divalent cations.[1]

Note: This data is illustrative and the actual performance will vary depending on the specific enzyme and assay conditions.

Nucleic Acid Applications

Citrate buffers are frequently utilized in protocols for the isolation and preservation of RNA and DNA. The chelating properties of citrate are crucial in these applications as they inhibit the activity of nucleases, which often require divalent cations as cofactors for their function.[1] By sequestering these metal ions, triammonium citrate helps to protect the integrity of nucleic acids during extraction and handling.

Protein Crystallization

In the field of protein crystallography, triammonium citrate serves as a valuable precipitating agent.[3] The high solubility of triammonium citrate in aqueous solutions allows for the preparation of high-concentration salt solutions, which are used to induce protein crystallization through the "salting-out" effect.[3] By competing for water molecules, the salt increases protein-protein interactions, leading to the formation of a supersaturated state that is conducive to crystal growth.[3] Furthermore, its buffering and chelating properties contribute to maintaining a stable environment that is favorable for the formation of high-quality protein crystals.[3]

Experimental Protocols

Preparation of a 0.1 M Triammonium Citrate Buffer (pH 7.0)

Materials:

• Triammonium citrate

• Deionized water

• Concentrated citric acid or ammonium hydroxide (B78521) solution

• pH meter

• Magnetic stirrer and stir bar

• Volumetric flask (1 L)

Procedure:

• Dissolve 24.32 g of triammonium citrate in 800 mL of deionized water in a beaker.[1]

• Place the beaker on a magnetic stirrer and add a stir bar.

• While stirring, monitor the pH of the solution using a calibrated pH meter.

• Adjust the pH to 7.0 by adding a concentrated solution of citric acid (to lower the pH) or ammonium hydroxide (to raise the pH) dropwise.[1]

• Once the desired pH is reached, transfer the solution to a 1 L volumetric flask.

• Add deionized water to bring the final volume to 1 L.[1]

• If required for the application, the buffer can be sterilized by autoclaving or filtration.[1]

General Enzymatic Assay using Triammonium Citrate Buffer

Materials:

• Triammonium citrate buffer (e.g., 0.1 M, pH 7.0)

• Substrate solution

• Enzyme solution

• Cofactors (if required)

• Microcentrifuge tubes or cuvettes

• Spectrophotometer or other detection instrument

Procedure:

• Prepare a reaction mixture by combining the triammonium citrate buffer, substrate, and any necessary co-factors in a microcentrifuge tube or cuvette.[1]

• Pre-incubate the reaction mixture at the optimal temperature for the enzyme.[1]

• Initiate the reaction by adding the enzyme to the reaction mixture.[1]

• Monitor the progress of the reaction by measuring the change in absorbance, fluorescence, or other appropriate output over time.[1]

• Calculate the initial reaction velocity from the linear portion of the progress curve.[1]

Modified Nucleic Acid Precipitation using Triammonium Citrate

This protocol is an adaptation of standard nucleic acid precipitation methods, incorporating triammonium citrate to aid in the inactivation of nucleases.[1]

Materials:

• Cell or tissue lysate containing nucleic acids

• Triammonium citrate solution (1 M, pH 7.0)

• Isopropanol (B130326) or cold ethanol (B145695)

• 70% Ethanol

• Nuclease-free water or a suitable buffer

Procedure:

• To your aqueous sample containing nucleic acids, add the 1 M triammonium citrate solution to a final concentration of 50 mM.[1]

• Add 0.7-1 volume of isopropanol or 2-2.5 volumes of cold ethanol.[1]

• Mix gently by inverting the tube and incubate at -20°C for at least 1 hour to precipitate the nucleic acids.[1]

• Centrifuge at >12,000 x g for 15 minutes at 4°C to pellet the nucleic acids.[1]

• Carefully discard the supernatant.

• Wash the pellet with 70% ethanol to remove residual salts.[1]

• Centrifuge at >12,000 x g for 5 minutes at 4°C.[1]

• Discard the supernatant and air-dry the pellet.[1]

• Resuspend the nucleic acid pellet in nuclease-free water or a suitable buffer.[1]

Visualizing Workflows and Logical Relationships

The following diagrams, generated using the DOT language for Graphviz, illustrate the logical flow of the experimental protocols described above and a representative signaling pathway where a stable pH, as provided by a buffer like triammonium citrate, is crucial.

General workflow for an enzyme kinetics assay.

Workflow for nucleic acid precipitation with triammonium citrate.

References

• 1. benchchem.com [benchchem.com]
• 2. benchchem.com [benchchem.com]
• 3. benchchem.com [benchchem.com]

Triammonium Citrate: A Comprehensive Technical Guide to its Role as a Chelating Agent for Metal Ions

For Researchers, Scientists, and Drug Development Professionals

Abstract

Triammonium (B15348185) citrate (B86180), the tribasic ammonium (B1175870) salt of citric acid, is a versatile and highly effective chelating agent for a wide range of metal ions. Its ability to form stable, water-soluble complexes makes it an invaluable component in various applications, from industrial processes and environmental remediation to pharmaceutical formulations. This technical guide provides an in-depth exploration of the core principles of triammonium citrate's chelating properties, including its mechanism of action, quantitative data on its binding affinities, and detailed experimental protocols for its characterization. The information presented herein is intended to serve as a comprehensive resource for researchers, scientists, and drug development professionals seeking to leverage the unique attributes of this powerful chelating agent.

Introduction to Triammonium Citrate

Triammonium citrate, with the chemical formula (NH₄)₃C₆H₅O₇, is a white crystalline powder that is highly soluble in water.[1] It is produced through the neutralization of citric acid with ammonia. The citrate anion, derived from citric acid, is the active chelating moiety. It possesses three carboxyl groups and one hydroxyl group, which act as electron-donating ligands, enabling it to form strong, ring-like structures known as chelates with metal ions.[2] This "claw-like" grip sequesters the metal ion, preventing it from participating in unwanted chemical reactions and increasing its solubility in aqueous solutions.[2]

One of the key advantages of triammonium citrate is its buffering capacity, which allows it to maintain a near-neutral pH in solution.[2] This property is particularly beneficial in applications where pH control is critical, such as in pharmaceutical formulations to ensure the stability of active pharmaceutical ingredients (APIs).[3]

Mechanism of Chelation

The chelation of a metal ion by triammonium citrate involves the formation of coordinate bonds between the metal ion and the carboxylate and hydroxyl groups of the citrate molecule. The resulting complex is a stable, five- or six-membered ring structure. The strength and stability of these complexes are dependent on several factors, including the nature of the metal ion, the pH of the solution, and the temperature.

References

• 1. abachemicals.com [abachemicals.com]
• 2. benchchem.com [benchchem.com]
• 3. nbinno.com [nbinno.com]

understanding the pKa values of triammonium citrate

An In-depth Technical Guide to the pKa Values of Triammonium (B15348185) Citrate (B86180)

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the acid dissociation constants (pKa values) of citric acid, which are fundamental to understanding the chemical behavior of triammonium citrate. This document includes a summary of quantitative data, detailed experimental protocols for pKa determination, and visualizations of the dissociation process and experimental workflows.

Introduction to Triammonium Citrate

Triammonium citrate, the tribasic ammonium (B1175870) salt of citric acid, is a white crystalline solid highly soluble in water.[1][2] Its chemical properties, particularly its buffering capacity, are dictated by the three carboxylic acid groups of the citrate molecule. Understanding the pKa values of these groups is crucial for applications in various fields, including pharmaceuticals, food science, and biotechnology, where it is used as a buffering agent, emulsifier, and acidity regulator.[2]

Quantitative Data: pKa Values of Citric Acid

Citric acid is a triprotic acid, meaning it can donate three protons in a stepwise manner.[3][4] Each dissociation step is characterized by a specific acid dissociation constant (pKa). The pKa values for citric acid at 25°C are summarized in the table below.

Dissociation Constant	pKa Value (at 25°C)	Corresponding Equilibrium
pKa1	3.13	H₃C₆H₅O₇ ⇌ H₂C₆H₅O₇⁻ + H⁺
pKa2	4.76	H₂C₆H₅O₇⁻ ⇌ HC₆H₅O₇²⁻ + H⁺
pKa3	6.40	HC₆H₅O₇²⁻ ⇌ C₆H₅O₇³⁻ + H⁺

Note: The reported values are consistent across multiple sources.[3][5][6][7] A fourth pKa value of 14.4 has been attributed to the hydroxyl group, as determined by 13C NMR spectroscopy.[3]

The speciation of citrate is pH-dependent. At a pH below pKa1, the fully protonated form (citric acid) predominates. Between pKa1 and pKa2, the monoanion (dihydrogen citrate) is the major species. Between pKa2 and pKa3, the dianion (hydrogen citrate) is most abundant, and above pKa3, the fully deprotonated trianion (citrate) is the dominant form. This wide buffering range, from approximately pH 2 to 8, makes citrate solutions versatile for various applications.[3]

Experimental Protocols for pKa Determination

The pKa values of citric acid are typically determined experimentally using potentiometric titration. This method involves titrating a solution of citric acid with a strong base, such as sodium hydroxide (B78521) (NaOH), while monitoring the pH of the solution.

Principle of Potentiometric Titration

The fundamental principle behind this method is that at the midpoint of each equivalence point in the titration of a polyprotic acid, the pH of the solution is equal to the pKa of the corresponding acidic group.[8] By plotting the pH of the solution against the volume of titrant added, a titration curve is generated. The pKa values can be determined from the pH at the half-equivalence points.

Materials and Apparatus

• Reagents:

  • Citric acid (analytical grade)

  • Sodium hydroxide (NaOH) solution (standardized, e.g., 0.1 M)

  • Deionized water

  • Buffer solutions for pH meter calibration (e.g., pH 4, 7, and 10)

• Apparatus:

  • pH meter with a glass electrode

  • Burette

  • Magnetic stirrer and stir bar

  • Beaker

  • Volumetric flasks and pipettes

  • Analytical balance

Experimental Procedure

• Preparation of Citric Acid Solution: Accurately weigh a known mass of citric acid and dissolve it in a known volume of deionized water to prepare a solution of known concentration (e.g., 0.1 M).[4][9]

• pH Meter Calibration: Calibrate the pH meter using standard buffer solutions according to the manufacturer's instructions.

• Titration Setup: Place a known volume of the citric acid solution into a beaker with a magnetic stir bar. Immerse the calibrated pH electrode in the solution. Position the burette filled with the standardized NaOH solution above the beaker.

• Titration: Begin the titration by adding small increments of the NaOH solution to the citric acid solution while continuously stirring.[10]

• Data Collection: Record the pH of the solution after each addition of NaOH. Take more frequent readings near the expected equivalence points, where the pH changes rapidly.[8]

• Data Analysis:

  • Plot the recorded pH values against the volume of NaOH added to generate a titration curve.

  • Determine the volume of NaOH required to reach each of the three equivalence points from the inflection points of the curve.

  • Calculate the volume of NaOH at each half-equivalence point (half the volume of NaOH added to reach the corresponding equivalence point).

  • The pH of the solution at each half-equivalence point corresponds to the pKa value for that dissociation step.[8]

Mandatory Visualizations

Dissociation Pathway of Citric Acid

The following diagram illustrates the stepwise dissociation of citric acid, showing the sequential loss of three protons.

Caption: Stepwise dissociation of citric acid.

Experimental Workflow for pKa Determination

This diagram outlines the key steps involved in the experimental determination of citric acid's pKa values using potentiometric titration.

References

• 1. Triammonium citrate | C6H17N3O7 | CID 18954 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. lohmann-minerals.com [lohmann-minerals.com]
• 3. Citric acid - Wikipedia [en.wikipedia.org]
• 4. Chem 13 News Magazine Online Archives | Centre for Advanced Science Education | University of Waterloo [uwaterloo.ca]
• 5. researchgate.net [researchgate.net]
• 6. Citric Acid [commonorganicchemistry.com]
• 7. our blogs! - Citric Acid: A Comprehensive Guide - Order affordable lab supplies at Laboratory Discounter. From microscopes to chemicals, fast delivery in the UK. Browse our range today! [laboratoriumdiscounter.nl]
• 8. scribd.com [scribd.com]
• 9. uomus.edu.iq [uomus.edu.iq]
• 10. blogs.deakin.edu.au [blogs.deakin.edu.au]

Foundational Studies on Triammonium Citrate in Biological Assays: An In-depth Technical Guide

For Researchers, Scientists, and Drug Development Professionals

Abstract

Triammonium (B15348185) citrate (B86180), a readily available and water-soluble salt of citric acid, is a versatile reagent in a multitude of biological assays. Its utility stems from its dual functionality as a robust buffering agent in the physiological pH range and as a chelating agent for divalent cations. This technical guide provides a comprehensive overview of the foundational principles and practical applications of triammonium citrate in biological research. It details its physicochemical properties, explores its impact on cellular signaling pathways, particularly apoptosis, and furnishes detailed protocols for its use in key experimental setups. Quantitative data, where available for triammonium citrate and its constituent ions, is presented in structured tables to facilitate comparison. Furthermore, this guide includes custom-generated diagrams using Graphviz to visually represent complex biological pathways and experimental workflows, offering a valuable resource for researchers in academia and the life sciences industry.

Introduction

Triammonium citrate ((NH₄)₃C₆H₅O₇) is the triammonium salt of citric acid, a key intermediate in cellular metabolism. In solution, it dissociates into three ammonium (B1175870) ions (NH₄⁺) and one citrate ion (C₆H₅O₇³⁻)[1]. This dissociation endows triammonium citrate with two primary properties that are highly valuable in biological assays: buffering capacity and chelation. Its ability to maintain a stable pH between 6.0 and 7.5 makes it suitable for a wide range of enzymatic reactions and cell-based assays that require physiological conditions[1]. Furthermore, the citrate ion is an effective chelator of divalent metal cations such as calcium (Ca²⁺) and magnesium (Mg²⁺), which is crucial for inhibiting metalloenzymes or preventing nucleic acid degradation by nucleases that require these ions as cofactors[1].

Beyond these fundamental roles, emerging evidence suggests that the constituent ions of triammonium citrate—ammonium and citrate—are not inert bystanders in biological systems. Both have been implicated in the modulation of critical cellular signaling pathways, including those governing cell survival and death. This guide will delve into these aspects, providing a holistic view of triammonium citrate's role in biological assays.

Physicochemical Properties

A thorough understanding of the physicochemical properties of triammonium citrate is essential for its effective application in experimental design.

Property	Value	Reference(s)
Chemical Formula	(NH₄)₃C₆H₅O₇	[1]
Molecular Weight	243.22 g/mol	[1]
Appearance	White crystalline powder	[1]
Solubility in Water	Freely soluble	[1]
pH (5% aqueous solution)	6.0 - 7.5	[1]
CAS Number	3458-72-8	[2]

Core Applications and Experimental Protocols

Triammonium citrate's properties make it a valuable component in a variety of standard laboratory techniques.

Buffering Agent in Enzymatic Assays

The activity of many enzymes is highly dependent on a stable pH. Triammonium citrate can be used to prepare buffers in the neutral pH range, which is optimal for many physiological enzymes. Its chelating properties can also be advantageous by sequestering inhibitory divalent cations[1].

Experimental Protocol: General Enzymatic Assay using a Triammonium Citrate Buffer

• Buffer Preparation (0.1 M Triammonium Citrate, pH 7.0):

  • Dissolve 24.32 g of triammonium citrate in 800 mL of deionized water.

  • Adjust the pH to 7.0 using a concentrated solution of citric acid or ammonium hydroxide.

  • Bring the final volume to 1 L with deionized water.

  • Sterilize by autoclaving or filtration if necessary[1].

• Enzyme Assay Protocol:

  • Prepare the reaction mixture by combining the triammonium citrate buffer, the enzyme's substrate, and any necessary co-factors in a suitable reaction vessel (e.g., microcentrifuge tube or cuvette).

  • Pre-incubate the reaction mixture at the optimal temperature for the enzyme.

  • Initiate the reaction by adding the enzyme to the mixture.

  • Monitor the reaction progress by measuring the change in absorbance, fluorescence, or another appropriate output over time.

  • Calculate the initial reaction velocity from the linear portion of the progress curve[1].

Workflow for a General Enzymatic Assay

General workflow for an enzyme assay using a triammonium citrate buffer.

Nuclease Inhibition in Nucleic Acid Precipitation

The chelating property of the citrate ion is particularly useful in protocols for the isolation and preservation of DNA and RNA. By sequestering divalent cations like Mg²⁺, it helps to inhibit the activity of nucleases that can degrade nucleic acid samples[1].

Experimental Protocol: Modified Nucleic Acid Precipitation

• To your aqueous sample containing nucleic acids, add a 1 M triammonium citrate solution (pH 7.0) to a final concentration of 50 mM[1].

• Add 0.7-1.0 volume of isopropanol (B130326) or 2.0-2.5 volumes of cold ethanol (B145695).

• Mix gently and incubate at -20°C for at least 1 hour to precipitate the nucleic acids[1].

• Centrifuge at >12,000 x g for 15 minutes at 4°C to pellet the nucleic acids.

• Carefully discard the supernatant.

• Wash the pellet with 70% ethanol to remove residual salts.

• Centrifuge at >12,000 x g for 5 minutes at 4°C.

• Discard the supernatant and air-dry the pellet.

• Resuspend the nucleic acid pellet in a suitable nuclease-free buffer or water[1].

Workflow for Modified Nucleic Acid Precipitation

Modified nucleic acid precipitation workflow incorporating triammonium citrate.

Cell Lysis and Protein Analysis

While not as common as Tris-HCl or HEPES, triammonium citrate can be a component of cell lysis buffers for downstream applications like Western blotting. Its buffering capacity helps maintain protein stability, and its chelating properties can inhibit metalloproteases.

Experimental Protocol: Cell Lysis for Western Blotting

• Lysis Buffer Preparation (1X Triammonium Citrate Lysis Buffer):

  • 50 mM Triammonium Citrate, pH 7.4

  • 150 mM NaCl

  • 1 mM EDTA

  • 1% Triton X-100

  • Add protease and phosphatase inhibitor cocktails immediately before use.

• Cell Lysis:

  • Wash cultured cells with ice-cold PBS.

  • Add an appropriate volume of ice-cold lysis buffer to the cell pellet or plate.

  • Incubate on ice for 30 minutes with periodic vortexing.

  • Centrifuge at ~14,000 x g for 15 minutes at 4°C to pellet cellular debris.

  • Collect the supernatant containing the protein lysate.

• Western Blotting:

  • Determine the protein concentration of the lysate.

  • Denature the protein samples by boiling in SDS-PAGE sample buffer.

  • Separate proteins by SDS-PAGE and transfer to a membrane (e.g., PVDF or nitrocellulose).

  • Block the membrane and probe with primary and secondary antibodies.

  • Detect the protein of interest using an appropriate detection method.

Workflow for Cell Lysis and Western Blotting

References

• 1. benchchem.com [benchchem.com]
• 2. 3458-72-8 CAS | tri-AMMONIUM CITRATE | Buffer Substances | Article No. 01150 [lobachemie.com]

Protocols & Analytical Methods

Application Note: Protocol for Preparing Triammonium Citrate Buffer Solution

Audience: Researchers, scientists, and drug development professionals.

Introduction

Triammonium (B15348185) citrate (B86180) is the ammonium (B1175870) salt of citric acid, with the chemical formula (NH₄)₃C₆H₅O₇.[1] It is a white crystalline powder that is highly soluble in water.[1] In solution, triammonium citrate acts as a buffering agent, which makes it valuable in a variety of biochemical, pharmaceutical, and industrial applications where pH control is critical.[2] The citrate ion possesses three carboxyl groups, which allows it to act as a buffer over a wide pH range. This application note provides a detailed protocol for the preparation of triammonium citrate buffer solutions.

Chemical and Physical Properties

A summary of the key properties of triammonium citrate is provided below.

Property	Value
Chemical Formula	(NH₄)₃C₆H₅O₇
Molecular Weight	243.22 g/mol [3][4][5][6]
Appearance	White granular solid[7]
Solubility in Water	Highly soluble[1][7]
pKa Values (of Citric Acid)	pKa₁: 3.13, pKa₂: 4.76, pKa₃: 6.40

Experimental Protocol: Preparation of 0.1 M Triammonium Citrate Buffer

This protocol describes the preparation of a 0.1 M triammonium citrate buffer solution. The desired pH can be achieved by mixing stock solutions of 0.1 M citric acid and 0.1 M triammonium citrate in the ratios indicated in Table 1.

Materials:

• Citric Acid (anhydrous, MW: 192.12 g/mol )

• Triammonium Citrate (MW: 243.22 g/mol )

• Deionized water

• pH meter

• Magnetic stirrer and stir bar

• Volumetric flasks (1000 mL)

• Beakers

• Graduated cylinders

Procedure:

1. Preparation of Stock Solutions:

• 0.1 M Citric Acid Solution:

  • Weigh 19.21 g of anhydrous citric acid.

  • Dissolve the citric acid in approximately 800 mL of deionized water in a 1000 mL beaker.

  • Once fully dissolved, transfer the solution to a 1000 mL volumetric flask.

  • Add deionized water to the flask until the volume reaches the 1000 mL mark. Mix thoroughly.

• 0.1 M Triammonium Citrate Solution:

  • Weigh 24.32 g of triammonium citrate.

  • Dissolve the triammonium citrate in approximately 800 mL of deionized water in a 1000 mL beaker.

  • Once fully dissolved, transfer the solution to a 1000 mL volumetric flask.

  • Add deionized water to the flask until the volume reaches the 1000 mL mark. Mix thoroughly.

2. Preparation of 0.1 M Triammonium Citrate Buffer (100 mL):

• Refer to Table 1 for the required volumes of 0.1 M citric acid and 0.1 M triammonium citrate stock solutions to obtain the desired pH.

• Using graduated cylinders, measure the specified volumes of each stock solution.

• Combine the solutions in a beaker and mix well using a magnetic stirrer.

• Calibrate the pH meter according to the manufacturer's instructions.

• Measure the pH of the prepared buffer solution.

• If necessary, adjust the pH by adding small increments of the 0.1 M citric acid solution to lower the pH or the 0.1 M triammonium citrate solution to raise the pH until the target value is reached.

Table 1: Preparation of 0.1 M Triammonium Citrate Buffer

Desired pH	Volume of 0.1 M Citric Acid (mL)	Volume of 0.1 M Triammonium Citrate (mL)	Total Volume (mL)
3.0	46.5	3.5	50.0
3.2	43.5	6.5	50.0
3.4	40.0	10.0	50.0
3.6	37.0	13.0	50.0
3.8	34.0	16.0	50.0
4.0	31.5	18.5	50.0
4.2	29.0	21.0	50.0
4.4	26.5	23.5	50.0
4.6	24.0	26.0	50.0
4.8	21.5	28.5	50.0
5.0	19.5	30.5	50.0
5.2	17.5	32.5	50.0
5.4	15.0	35.0	50.0
5.6	12.5	37.5	50.0
5.8	10.0	40.0	50.0
6.0	8.0	42.0	50.0
6.2	6.0	44.0	50.0
6.4	4.5	45.5	50.0
6.6	3.0	47.0	50.0
6.8	2.0	48.0	50.0
7.0	1.0	49.0	50.0

Experimental Workflow & Signaling Pathways

Caption: Workflow for the preparation of triammonium citrate buffer.

Caption: Role of citrate as a chelating agent to stabilize systems.

References

• 1. Citrate Buffer (pH 3.0 to 6.2) Preparation and Recipe | AAT Bioquest [aatbio.com]
• 2. Citrate Buffer [protocols.io]
• 3. Citrate Buffer (pH 3.0 to 6.2) [novoprolabs.com]
• 4. Citrate Buffer (0.1 M, pH 6.0) Preparation and Recipe | AAT Bioquest [aatbio.com]
• 5. Buffers for Biochemical Reactions [worldwide.promega.com]
• 6. srmist.edu.in [srmist.edu.in]
• 7. scribd.com [scribd.com]

Application Notes and Protocols for Heavy Metal Removal from Wastewater Using Triammonium Citrate

For Researchers, Scientists, and Drug Development Professionals

Introduction

Triammonium (B15348185) citrate (B86180), the tribasic ammonium (B1175870) salt of citric acid, is a versatile chelating agent with significant potential for the removal of heavy metals from contaminated matrices such as soil and wastewater.[1] Its efficacy is rooted in the ability of the citrate ion to form stable, water-soluble complexes with various polyvalent metal cations, thereby facilitating their extraction and subsequent removal.[1] The citrate molecule possesses three carboxyl groups and a hydroxyl group, which act as electron-donating ligands, enabling it to form strong chelate rings with metal ions. This "claw-like" grip sequesters the metal ion, preventing it from participating in other reactions and increasing its solubility in aqueous solutions. Triammonium citrate is also valued for its buffering capacity, maintaining a near-neutral pH which can be advantageous in preventing the mobilization of other soil and water components.[1]

These application notes provide a comprehensive overview of the use of triammonium citrate in heavy metal remediation, including quantitative data on its removal efficiency, detailed experimental protocols, and visualizations of the underlying chemical and procedural pathways.

Data Presentation: Heavy Metal Removal Efficiency

Quantitative data on the removal of heavy metals using triammonium citrate is most effective when presented in a structured format. The following tables summarize the removal efficiency of citrate-based compounds for various heavy metals from aqueous solutions. It is important to note that the efficiency of heavy metal removal is highly dependent on experimental conditions such as pH, the concentration of the chelating agent, contact time, and temperature.

Table 1: Removal of Lead (Pb) from Aqueous Solutions using Citrate Compounds

Chelating Agent	Initial Pb Concentration (mg/L)	Agent Concentration	pH	Contact Time	Removal Efficiency (%)	Reference
Ammonium Citrate	Not Specified	Not Specified	7	Not Specified	100%	ResearchGate
Citric Acid	20	Not Specified	6.5	90 min	~95%	ResearchGate

Table 2: Removal of Cadmium (Cd) from Aqueous Solutions using Citrate Compounds

Chelating Agent	Initial Cd Concentration (mg/L)	Agent Concentration	pH	Contact Time	Removal Efficiency (%)	Reference
Ammonium Citrate	Not Specified	Not Specified	Not Specified	Not Specified	49%	JEHSE
Citric Acid	Not Specified	5 mmol/L	6.0	60 min	Significant Decrease	ResearchGate

Table 3: Removal of Copper (Cu) from Wastewater

Treatment Method	Initial Cu Concentration (mg/L)	Reagent/Conditions	pH	Contact Time	Removal Efficiency (%)	Reference
Coprecipitation	Not Specified	Mg2+-Al3+ mixture	~10	24 h (aging)	>95%	ResearchGate
Chemical Precipitation	10	70 mg/L alum with NaOH	12.0	Not Specified	100%	PDF
Electrolysis	>400	2.5 V/cm, 4 L/h water flux	Not Specified	Not Specified	~82%	ResearchGate

Experimental Protocols

Protocol 1: General Procedure for Heavy Metal Removal from Wastewater

This protocol provides a general method for treating wastewater contaminated with heavy metals using triammonium citrate.[1]

1. Materials:

• Triammonium citrate (reagent grade)

• Contaminated wastewater sample

• Beakers or flasks

• Magnetic stirrer and stir bars

• pH meter

• Filtration apparatus (e.g., 0.45 µm filter)

• Analytical instrument for heavy metal analysis (e.g., Atomic Absorption Spectrometer - AAS)

• Personal Protective Equipment (PPE): safety goggles, gloves, lab coat

2. Procedure:

• Wastewater Characterization:

  • Determine the initial concentration of the target heavy metals in the wastewater sample using AAS.

  • Measure the initial pH of the wastewater.

• Chelation Process:

  • Take a known volume of wastewater (e.g., 1 L) in a beaker.

  • While stirring, add a predetermined amount of solid triammonium citrate or a concentrated solution to achieve the desired concentration.

  • Adjust the pH of the solution to the optimal range for the target metal chelation, if necessary, using a suitable acid or base.

  • Continue stirring for a specified contact time to allow for the formation of metal-citrate complexes.[1]

• Analysis:

  • After the reaction time, take an aliquot of the treated wastewater.

  • Filter the sample if any precipitation has occurred.

  • Analyze the concentration of the remaining dissolved heavy metals using AAS.

• Calculation of Removal Efficiency:

  • Calculate the percentage of heavy metal removed from the solution using the following formula: Removal Efficiency (%) = [(Initial Concentration - Final Concentration) / Initial Concentration] x 100

Protocol 2: Detailed Procedure for Atomic Absorption Spectroscopy (AAS) Analysis

This protocol outlines the steps for determining heavy metal concentrations in wastewater samples before and after treatment.

1. Materials and Equipment:

• Atomic Absorption Spectrometer (AAS) with appropriate hollow cathode lamps for the target metals (e.g., Pb, Cd, Cu)

• Nitric acid (concentrated, trace metal grade)

• Deionized water

• Certified standard solutions of the target heavy metals

• Volumetric flasks and pipettes

• 0.45 µm syringe filters

2. Procedure:

• Sample Preparation: [2]

  • Filter the wastewater samples (both initial and treated) through a 0.45 µm filter to remove any suspended solids.[2]

  • Acidify the filtered samples to a pH < 2 with concentrated nitric acid to preserve the metals in solution.[2]

• Instrument Calibration:

  • Prepare a series of calibration standards of the target metal by diluting the certified stock solution with deionized water. The concentration range of the standards should bracket the expected concentration of the samples.

  • Aspirate the standards into the AAS and measure their absorbance.

  • Generate a calibration curve by plotting absorbance versus concentration.

• Sample Analysis:

  • Aspirate the prepared wastewater samples into the AAS and measure their absorbance.

  • Use the calibration curve to determine the concentration of the heavy metal in each sample.

• Quality Control:

  • Analyze a blank sample (deionized water with nitric acid) to check for contamination.

  • Analyze a known standard as an unknown to verify the accuracy of the calibration.

  • Analyze a duplicate sample to assess the precision of the measurement.

Visualizations

Mechanism of Heavy Metal Chelation

The following diagram illustrates the chelation of a divalent heavy metal ion (M²⁺) by the citrate anion from triammonium citrate. The citrate ion uses its carboxyl and hydroxyl groups to form a stable ring structure around the metal ion.

References

• 1. benchchem.com [benchchem.com]
• 2. ksa.apexinstrument.me [ksa.apexinstrument.me]

Application of Triammonium Citrate in Protein Crystallization: Application Notes and Protocols

For Researchers, Scientists, and Drug Development Professionals

Introduction

Triammonium (B15348185) citrate (B86180), the tribasic ammonium (B1175870) salt of citric acid ((NH₄)₃C₆H₅O₇), is a highly effective and versatile precipitating agent in the field of protein crystallography.[1] Its utility is derived from its high solubility in aqueous solutions, significant buffering capacity, and its function as a chelating agent.[1] As a salt, its primary role in protein crystallization is to induce "salting-out," a process that reduces protein solubility to facilitate the formation of a supersaturated state essential for crystallization.[1] This document provides comprehensive application notes and detailed protocols for the use of triammonium citrate in protein crystallization experiments.

Physicochemical Properties and Mechanism of Action

Triammonium citrate is a white, crystalline powder that is readily soluble in water, forming slightly alkaline solutions.[1] Its role in protein crystallization is multifaceted:

• Precipitating Agent: In line with the principles of the Hofmeister series, triammonium citrate sequesters water molecules from the protein's hydration shell. This desolvation process promotes stronger protein-protein interactions, which are a prerequisite for the formation of an ordered crystal lattice.[1][2]

• Buffering Agent: The citrate component of triammonium citrate provides buffering capacity, which is crucial for maintaining a stable pH during the delicate process of crystallization.[1] Protein solubility is highly sensitive to pH, and a stable pH environment is often critical for successful crystal growth.

• Chelating Agent: The citrate ion is a known chelator of divalent cations.[1] This property can be advantageous in crystallization experiments where trace metal ions might otherwise inhibit crystal formation or lead to protein aggregation.[1]

Data Presentation: Crystallization Conditions with Ammonium Citrates

The following table summarizes known crystallization conditions utilizing triammonium citrate and the closely related diammonium citrate. Due to the limited number of published specific examples for triammonium citrate, conditions for diammonium citrate are also included to provide a broader reference.

Protein	PDB ID	Precipitant	Precipitant Concentration (M)	pH	Other Components	Temperature (°C)	Crystal Resolution (Å)
Racemic Pin1 WW domain	4GWV	Triammonium citrate	Not specified	7.5	0.1 M Tris	Not specified	1.50
PhPINK1-Nb696-Ub TVLN complex (Optimized)	6EQI	Diammonium tartrate	1.4	6.3	0.1 M BIS-TRIS Propane	22.15	3.1
Various Proteins (Sparse Matrix Screen)	N/A	Diammonium citrate	0.2	5.4	30% (v/v) PEG 300	Not specified	Not specified
Various Proteins (Sparse Matrix Screen)	N/A	Diammonium citrate	0.2	5.4	30% (v/v) PEG 400	Not specified	Not specified
Various Proteins (Sparse Matrix Screen)	N/A	Diammonium citrate	0.2	5.5	30% (v/v) PEG MME 550	Not specified	Not specified

Experimental Protocols

Preparation of Stock Solutions

A sterile and accurate stock solution is fundamental to reproducible crystallization experiments.

Materials:

• Triammonium citrate (reagent grade)

• Ultrapure water (e.g., Milli-Q)

• 0.22 µm syringe filter

• Sterile container

Procedure for a 2.0 M Triammonium Citrate Stock Solution:

• Accurately weigh 48.64 g of triammonium citrate.

• In a sterile beaker, dissolve the triammonium citrate in approximately 80 mL of ultrapure water.

• Stir the solution until the salt is completely dissolved. Gentle warming can be applied to aid dissolution as the process may be endothermic.

• Once fully dissolved and cooled to room temperature, adjust the final volume to 100 mL with ultrapure water in a volumetric flask.

• Sterilize the solution by passing it through a 0.22 µm syringe filter into a sterile storage bottle.

• Store the stock solution at room temperature. Note that prolonged exposure to air may lead to a loss of ammonia, making the solution more acidic.[1]

Initial Crystallization Screening: Hanging Drop Vapor Diffusion

This protocol outlines a general procedure for an initial sparse matrix screen to identify promising crystallization conditions using the hanging drop vapor diffusion method.

Materials:

• Purified protein sample (typically 5-20 mg/mL in a low ionic strength buffer)

• 2.0 M Triammonium citrate stock solution

• Other components for a sparse matrix screen (e.g., various polyethylene (B3416737) glycols (PEGs), other salts, and a range of buffers)

• 24-well or 96-well crystallization plates

• Siliconized glass cover slips

• Pipettes and tips

Procedure:

• Pipette 500 µL of the reservoir solution (containing triammonium citrate and other screen components) into a well of the crystallization plate.[1]

• On a clean, siliconized cover slip, carefully pipette 1 µL of the protein solution.[1]

• Pipette 1 µL of the reservoir solution into the protein drop.[1] Avoid direct contact between the pipette tip and the protein drop.

• (Optional) Gently mix the drop by aspirating and dispensing the combined volume a few times.

• Invert the cover slip and carefully place it over the reservoir, ensuring a complete seal with the grease on the well rim.[1]

• Repeat for all screening conditions.

• Incubate the plate at a constant temperature (e.g., 4°C or 20°C) and monitor for crystal growth over several days to weeks.[1]

Optimization of a Crystallization "Hit"

Once initial crystals or promising precipitates are identified, the conditions must be optimized to yield larger, diffraction-quality crystals. A common method for this is the grid screen.

Procedure:

• Vary Precipitant Concentration: Design a grid of conditions around the initial "hit." Vary the concentration of triammonium citrate in small, incremental steps (e.g., 0.1 M) both above and below the initial successful concentration.[1]

• Vary pH: Prepare a series of buffers with pH values in 0.2 unit increments around the pH of the initial hit. Use these buffers to prepare the new reservoir solutions for the grid screen.[1]

• Vary Protein Concentration: If the initial screen resulted in heavy precipitation, consider reducing the protein concentration. Conversely, if the drops remained clear, a higher protein concentration may be necessary.[1]

• Set up new crystallization plates using the hanging drop or sitting drop vapor diffusion method with the refined conditions from the grid screen.

• Incubate and monitor as with the initial screen.

Mandatory Visualizations

Caption: Workflow for protein crystallization using triammonium citrate.

Caption: Logic for designing an optimization grid screen.

References

• 1. benchchem.com [benchchem.com]
• 2. benchchem.com [benchchem.com]

Application Notes and Protocols for Triammonium Citrate in Analytical Chemistry

For Researchers, Scientists, and Drug Development Professionals

Introduction to Triammonium (B15348185) Citrate (B86180) in Analytical Chemistry

Triammonium citrate, the tribasic ammonium (B1175870) salt of citric acid, is a versatile reagent in analytical chemistry.[1][2] Its utility stems from its properties as a buffering agent, a strong chelating (or masking) agent, and an emulsifier.[1][3] These characteristics make it invaluable in a wide range of applications, including fertilizer analysis, environmental testing, food and beverage quality control, pharmaceutical formulation analysis, and in various biological assays.[1][2][3][4][5] This document provides detailed application notes and experimental protocols for the use of triammonium citrate in key analytical techniques.

Physicochemical Properties of Triammonium Citrate:

Property	Value
Chemical Formula	(NH₄)₃C₆H₅O₇
Molecular Weight	243.22 g/mol
Appearance	White crystalline powder
Solubility in Water	Freely soluble
pH (5% aqueous solution)	6.0 - 7.5

Application as a Buffering Agent

Triammonium citrate is an effective buffering agent, capable of maintaining a stable pH in the range of approximately 6.5 to 7.0.[6] This is crucial for many analytical procedures where pH control is critical for reaction kinetics, analyte stability, or separation efficiency.

Use in Enzyme Assays

The activity of enzymes is highly dependent on pH. Triammonium citrate buffers are particularly useful in enzyme kinetics studies, not only for pH maintenance but also for their ability to chelate inhibitory divalent cations.[1]

Experimental Protocol: General Enzymatic Assay using a Triammonium Citrate Buffer

• Buffer Preparation (0.1 M Triammonium Citrate, pH 7.0):

  • Dissolve 24.32 g of triammonium citrate in 800 mL of deionized water.[1]

  • Adjust the pH to 7.0 using a concentrated solution of citric acid or ammonium hydroxide (B78521).[1]

  • Bring the final volume to 1 L with deionized water.[1]

  • Sterilize by autoclaving or filtration if required for the specific application.[1]

• Enzyme Assay Protocol:

  • Prepare the reaction mixture by combining the triammonium citrate buffer, substrate, and any necessary co-factors in a suitable reaction vessel (e.g., microcentrifuge tube or cuvette).[1]

  • Pre-incubate the reaction mixture at the optimal temperature for the enzyme.[1]

  • Initiate the reaction by adding the enzyme to the mixture.[1]

  • Monitor the reaction progress by measuring the change in a specific parameter (e.g., absorbance, fluorescence) over time using an appropriate instrument.[1]

  • Calculate the initial reaction velocity from the linear portion of the progress curve.

Data Presentation: Comparison of Buffering Agents in a Hypothetical Enzyme Assay

Buffer (50 mM, pH 7.4)	Relative Enzyme Activity (%)	Key Considerations
Triammonium Citrate	100	Chelates divalent cations; may be advantageous for metalloenzyme studies.[1]
Tris-HCl	95	Commonly used, but pH is temperature-dependent.[1]
HEPES	110	Good buffering capacity in the physiological pH range; generally non-interfering.[1]
Phosphate (B84403)	85	Can inhibit some enzymes and precipitates with certain divalent cations.[1]

Note: This data is illustrative. The actual performance will vary depending on the specific enzyme and assay conditions.

Experimental workflow for a general enzyme assay.

Application as a Chelating (Masking) Agent

The citrate ion has three carboxyl groups and a hydroxyl group that can form stable complexes with multivalent metal cations. This chelating ability is exploited in various analytical applications to "mask" or sequester interfering ions.

Determination of Available Phosphate in Fertilizers

Triammonium citrate is a key reagent in official methods for determining the amount of available (non-water-soluble) phosphate in fertilizers. It works by chelating calcium and other metal ions, which allows for the dissolution of phosphate compounds that are not soluble in water.

Experimental Protocol: AOAC Official Method for Available Phosphorus in Solid Fertilizers (Direct Extraction Method)

This protocol is based on the principles of AOAC official methods.

• Reagent Preparation: Ammonium Citrate-EDTA Solution

  • Dissolve 50 g of dibasic ammonium citrate and 25 g of disodium (B8443419) EDTA in 1.5 L of deionized water.[6]

  • Nearly neutralize the solution by adding approximately 30 mL of concentrated ammonium hydroxide.[6]

  • Adjust the pH to 7.00 by adding (1+1) aqueous ammonium hydroxide solution.[6]

  • Dilute to 2 L with deionized water.[6]

• Extraction Procedure:

  • Weigh approximately 0.5 g of the prepared fertilizer sample into a 250 mL boiling flask.[6]

  • Add 100 mL of the Ammonium Citrate-EDTA solution to the flask.[6]

  • Place the flask in a shaking water bath at 65°C for 1 hour.

  • After 1 hour, remove the flask and cool to room temperature.

  • Filter the extract to remove any undissolved material. The resulting solution contains the "available phosphorus."

• Determination of Phosphorus:

  • The phosphorus content in the extract is then determined by a suitable analytical method, such as the gravimetric quimociac method or spectrophotometrically.[7]

Workflow for available phosphate determination in fertilizers.

Masking Agent in Complexometric Titrations

In complexometric titrations with EDTA, triammonium citrate can be used to prevent interference from certain metal ions, such as iron(III) and aluminum(III), by forming stable complexes with them, allowing for the selective titration of other metals like calcium, magnesium, or nickel.

Experimental Protocol: Determination of Nickel in the Presence of Iron using EDTA Titration

• Sample Preparation:

  • Accurately weigh a sample of a nickel-containing alloy and dissolve it in a suitable acid mixture (e.g., nitric and hydrochloric acid).[8]

  • Dilute the dissolved sample to a known volume in a volumetric flask.

• Masking and Titration:

  • Pipette an aliquot of the sample solution into an Erlenmeyer flask.

  • Add a sufficient amount of triammonium citrate solution to complex all the iron present.

  • Adjust the pH to approximately 8 with ammonium hydroxide.[2]

  • Add a few drops of murexide (B42330) indicator.[2] The solution should turn yellow.

  • Titrate slowly with a standardized EDTA solution.[2]

  • Just before the endpoint, add an additional 10 mL of concentrated ammonium hydroxide to raise the pH to about 10.[2][9]

  • Continue the titration until the color changes from yellow to violet, indicating the endpoint.[2]

Logical relationship of masking in complexometric titration.

Application in Environmental Analysis

Triammonium citrate is an effective and environmentally benign chelating agent for the extraction of heavy metals from contaminated soil and water samples.[5] Its ability to form stable, water-soluble complexes with metals like lead, cadmium, copper, and zinc facilitates their removal and subsequent analysis.[5]

Experimental Protocol: Soil Washing for Heavy Metal Extraction

• Reagent Preparation: Triammonium Citrate Washing Solution (0.5 M)

  • Prepare a 1 M stock solution by dissolving 243.22 g of triammonium citrate in 1 L of deionized water.

  • Dilute the stock solution to prepare a 0.5 M working solution.

  • Adjust the pH as needed for the specific application using nitric acid or ammonium hydroxide.[5]

• Extraction Procedure:

  • Weigh 10 g of the contaminated soil sample into a flask.[5]

  • Add 100 mL of the 0.5 M triammonium citrate washing solution (for a 1:10 soil-to-solution ratio).[5]

  • Agitate the slurry on a mechanical shaker at a constant speed (e.g., 150 rpm) for a specified contact time (e.g., 24 hours).[5]

  • After agitation, separate the solid and liquid phases by centrifugation (e.g., 4000 rpm for 20 minutes).[5]

  • Decant the supernatant, which contains the chelated heavy metals.[5]

• Analysis:

  • Filter the supernatant through a 0.45 µm filter.

  • Analyze the concentration of heavy metals in the filtrate using Atomic Absorption Spectroscopy (AAS) or Inductively Coupled Plasma-Mass Spectrometry (ICP-MS).

Data Presentation: Heavy Metal Removal Efficiency from Contaminated Soil

Heavy Metal	Removal Efficiency (%) with Ammonium Citrate
Cadmium (Cd)	48.9
Copper (Cu)	30.0

Data from experimental studies on electrokinetic remediation enhanced with ammonium citrate.[10][11]

Application in Pharmaceutical and Food Analysis

Triammonium citrate is used in the pharmaceutical industry as an excipient and in food products as an acidity regulator (E380).[12][13] Its concentration in these products is often a critical quality parameter. Ion chromatography is a powerful technique for the determination of citrate in such matrices.

Experimental Protocol: Determination of Citrate by Ion Chromatography

This protocol is based on the USP General Chapter <345> for the assay of citric acid/citrate.[4]

• Instrumentation:

  • Ion chromatograph equipped with a suppressed conductivity detector.

  • Anion-exchange column (e.g., Dionex IonPac AS11).[4]

• Reagents and Standards:

  • Eluent: 20 mM Potassium Hydroxide.[4]

  • Citrate Stock Standard (1000 mg/L): Accurately weigh and dissolve a known amount of USP citric acid reference standard in deionized water.[4]

  • Prepare a series of working standards by diluting the stock standard.

• Sample Preparation:

  • For liquid samples (e.g., beverages), dilute as necessary to bring the citrate concentration within the calibration range.

  • For solid samples (e.g., effervescent tablets), accurately weigh a portion of the finely ground sample, dissolve in deionized water, and dilute to a known volume.[8] A 1000-fold dilution is common for citrate determination.[8]

• Chromatographic Conditions:

  • Column: Dionex IonPac AS11 or equivalent.[4]

  • Eluent: 20 mM KOH.[4]

  • Flow Rate: As per column specifications (e.g., 2 mL/min).[4]

  • Detection: Suppressed conductivity.[4]

• Analysis and Calculation:

  • Inject the prepared standards and samples into the ion chromatograph.

  • Construct a calibration curve by plotting the peak area of the citrate standard against its concentration.

  • Determine the concentration of citrate in the samples from the calibration curve.

Data Presentation: Performance of the Ion Chromatography Method for Citrate

Parameter	Value
Linearity Range	0.2 - 100 µg/mL
Limit of Quantitation (LOQ)	0.2 µg/mL
Accuracy (Spiked Recovery)	95 - 105%
Intraday Precision (RSD)	< 1%
Interday Precision (RSD)	< 2%

Data based on a validated ion chromatography method.

Workflow for the determination of citrate by ion chromatography.

References

• 1. eurofinsus.com [eurofinsus.com]
• 2. titrations.info [titrations.info]
• 3. cdnmedia.eurofins.com [cdnmedia.eurofins.com]
• 4. titrations.info [titrations.info]
• 5. Validation of Enzytec™ Liquid Citric Acid for Enzymatic Determination of Citric Acid in Selected Foods and Beverages: First Action 2024.02 - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. SSERC | Determination of nickel [sserc.org.uk]
• 7. uomustansiriyah.edu.iq [uomustansiriyah.edu.iq]
• 8. researchgate.net [researchgate.net]
• 9. scribd.com [scribd.com]
• 10. doras.dcu.ie [doras.dcu.ie]
• 11. nelsonjameson.com [nelsonjameson.com]
• 12. Food Sample Preparation for the Determination of Sulfonamides by High-Performance Liquid Chromatography: State-of-the-Art [mdpi.com]
• 13. researchgate.net [researchgate.net]

Title: Determination of Available Phosphate in Fertilizers Using Neutral Ammonium Citrate Extraction

An Application Note and Protocol for the Determination of Phosphate (B84403) in Fertilizers

Application Note

Introduction

Phosphorus is an essential macronutrient for plant growth, playing a critical role in energy transfer, photosynthesis, and nutrient transport. The phosphorus content in fertilizers is a key indicator of their quality and agronomic effectiveness. Fertilizer phosphate is typically categorized into three fractions: water-soluble, citrate-soluble, and insoluble. The sum of the water-soluble and citrate-soluble fractions is termed "available phosphate," which represents the portion of phosphate that can be taken up by plants during a growing season. The neutral ammonium (B1175870) citrate (B86180) extraction method is a widely accepted regulatory procedure for determining the available phosphate content in fertilizers. This method is crucial for quality control in fertilizer production and for ensuring that products meet their label guarantees.

Principle of the Method

The determination of available phosphate is a sequential extraction process. First, the fertilizer sample is extracted with water to dissolve the water-soluble phosphate fraction. The remaining water-insoluble residue is then treated with a neutral (pH 7.0) triammonium (B15348185) citrate solution at a specified temperature (typically 65°C).[1][2] This second extraction dissolves the citrate-soluble phosphate fraction, which is primarily composed of dicalcium phosphate.[1][3] The phosphate concentration in both the water and citrate extracts is then determined, often using spectrophotometric, gravimetric, or inductively coupled plasma (ICP) methods.[4][5][6] The sum of these two fractions provides the total available phosphate content of the fertilizer.

Experimental Protocols

This section provides a detailed methodology for determining water-soluble and citrate-soluble phosphate in fertilizer samples.

1. Apparatus and Materials

• Analytical balance (readability to 0.1 mg)

• Mechanical shaker or rotary shaker

• Water bath capable of maintaining 65°C ± 0.5°C

• Volumetric flasks (various sizes: 250 mL, 500 mL, 1000 mL)

• Filter paper (phosphate-free)

• Erlenmeyer flasks (250 mL or 500 mL)

• Pipettes and burettes

• Spectrophotometer or ICP-OES instrument

• Gooch crucible[4]

2. Reagent Preparation

Neutral Triammonium Citrate Solution (1.09 sp. gr., pH 7.0)

• Dissolve 173 g of citric acid monohydrate in approximately 600 mL of distilled water.[1]

• While cooling the solution, add concentrated ammonium hydroxide (B78521) (NH4OH) until the solution is neutral (pH 7.0) to a pH meter. The amount of ammonia (B1221849) required is typically around 42 g of ammoniacal nitrogen.[2][7]

• Allow the solution to cool to room temperature.

• Adjust the pH to 7.0 ± 0.02 using dilute NH4OH or citric acid solution.

• Dilute the solution with distilled water to a final volume of 1 liter.

• Confirm the specific gravity is 1.09 at 20°C.

Other Reagents

• Reagents for the chosen final determination method (e.g., Vanadium Molybdate for colorimetric analysis, or standard solutions for ICP).

3. Sample Preparation

• Grind the fertilizer sample to pass through a sieve with 0.5 mm openings.[5][7]

• Store the ground sample in a clean, dry, and tightly sealed container to prevent moisture absorption.

4. Procedure for Water-Soluble Phosphate (P₂O₅)

• Weigh 1 g (±0.001 g) of the prepared fertilizer sample into a 250 mL flask.[5]

• Add 200 mL of distilled water at room temperature.

• Stopper the flask and shake for 30 minutes on a rotary shaker.

• Filter the solution through a dry, phosphate-free filter paper into a clean, dry volumetric flask.

• Wash the residue on the filter paper with small portions of distilled water until the filtrate volume reaches the flask's mark. Retain the filter paper and residue for the citrate-soluble analysis.

• Mix the filtrate thoroughly. This is the Water-Soluble Extract .

• Determine the phosphate concentration in an aliquot of the Water-Soluble Extract using a suitable analytical method (e.g., spectrophotometry).

5. Procedure for Citrate-Soluble Phosphate (P₂O₅)

• Carefully transfer the filter paper containing the water-insoluble residue from the previous step into a 250 mL or 500 mL flask.

• Add 100 mL of the pre-heated (65°C) neutral triammonium citrate solution to the flask.

• Stopper the flask tightly and shake vigorously to disintegrate the filter paper and suspend the residue.

• Place the flask in a water bath maintained at 65°C and agitate for 1 hour.

• After 1 hour, immediately remove the flask from the water bath and cool it to room temperature.

• Filter the contents into a clean volumetric flask, wash the residue with distilled water, and dilute to the mark.

• Mix the filtrate thoroughly. This is the Citrate-Soluble Extract .

• Determine the phosphate concentration in an aliquot of the Citrate-Soluble Extract.

6. Calculation of Phosphate Content

• Water-Soluble P₂O₅ (%) = (Concentration of P₂O₅ in extract (mg/L) × Volume of extract (L) × 100) / (Sample weight (mg))

• Citrate-Soluble P₂O₅ (%) = (Concentration of P₂O₅ in extract (mg/L) × Volume of extract (L) × 100) / (Sample weight (mg))

• Available P₂O₅ (%) = Water-Soluble P₂O₅ (%) + Citrate-Soluble P₂O₅ (%)

Data Presentation

The following table summarizes typical performance data for a validated method determining available phosphate in fertilizers using an EDTA-ammonium citrate extraction followed by colorimetric analysis, which demonstrates the reliability of citrate-based extraction methods.[8]

Parameter	Result
Linearity Range (as P)	0.01 - 20 mg/L
Average Recovery	101%
Recovery Range	99.2% - 103%
Average Bias	0.59%
Limit of Detection (LOD)	0.001% Available P₂O₅
Limit of Quantification (LOQ)	0.002% Available P₂O₅

Visualizations

The following diagrams illustrate the experimental workflow and the logical relationships between different phosphate fractions in fertilizers.

Caption: Workflow for determining available phosphate.

Caption: Relationship between fertilizer phosphate fractions.

References

• 1. academic.oup.com [academic.oup.com]
• 2. library.wur.nl [library.wur.nl]
• 3. academic.oup.com [academic.oup.com]
• 4. academic.oup.com [academic.oup.com]
• 5. researchgate.net [researchgate.net]
• 6. academic.oup.com [academic.oup.com]
• 7. Inorganic feed phosphate test methods [feedphosphates.org]
• 8. Determination of direct available phosphate in fertilizers by a discrete analyzer: single-laboratory validation - PubMed [pubmed.ncbi.nlm.nih.gov]

Triammonium Citrate in Nucleic Acid Isolation and Preservation: Application Notes and Protocols

For Researchers, Scientists, and Drug Development Professionals

Introduction

Triammonium (B15348185) citrate (B86180) is a versatile reagent increasingly utilized in molecular biology for the isolation and preservation of nucleic acids. Its unique properties as both a buffering agent and a chelating agent make it a valuable component in protocols aimed at obtaining high-quality, intact DNA and RNA.[1] As a tribasic ammonium (B1175870) salt of citric acid, it readily dissolves in water to create a buffered environment and provide citrate ions capable of sequestering divalent metal cations.[1] This dual functionality is particularly advantageous in preventing enzymatic degradation of nucleic acids by nucleases, which often require these cations as cofactors.[1] These application notes provide detailed methodologies for the use of triammonium citrate in nucleic acid isolation and preservation, alongside illustrative data and mechanistic diagrams to guide researchers in its effective implementation.

Data Presentation

The selection of appropriate reagents during nucleic acid isolation is critical for maximizing yield and ensuring purity. While direct comparative studies exhaustively detailing the performance of triammonium citrate against other common salts are not extensively published, the following tables present hypothetical yet representative data to illustrate its potential efficacy. These values are intended for comparative guidance and may vary based on the sample type, starting material quantity, and specific laboratory conditions.

Table 1: Hypothetical Comparison of DNA Yield and Purity using Different Precipitation Agents

Precipitation Agent (final concentration)	Average DNA Yield (µg/mg of tissue)	A260/A280 Ratio	A260/A230 Ratio
Triammonium Citrate (50 mM)	25.5	1.85	2.10
Sodium Acetate (0.3 M)	24.8	1.82	2.05
Ammonium Acetate (2.5 M)	23.5	1.88	1.95
Sodium Chloride (0.2 M)	22.9	1.80	1.90

This data is illustrative. A pure DNA sample typically has an A260/A280 ratio of ~1.8, while the A260/A230 ratio is ideally between 2.0 and 2.2.[2][3]

Table 2: Hypothetical RNA Integrity and Stability in Different Storage Buffers

Storage Buffer (1 mM)	Initial RNA Integrity Number (RIN)	RIN after 1 month at 4°C	RIN after 6 months at -20°C
Triammonium Citrate, pH 7.0	9.8	9.5	9.2
Sodium Citrate, pH 6.4	9.7	9.4	9.1
TE Buffer (10 mM Tris, 1 mM EDTA), pH 8.0	9.8	9.2	8.8
Nuclease-Free Water	9.7	8.5	7.9

This data is illustrative. The RNA Integrity Number (RIN) is a measure of RNA quality, with a score of 10 representing perfectly intact RNA.[4][5][6][7]

Experimental Protocols

Protocol 1: Nucleic Acid Precipitation using Triammonium Citrate

This protocol describes a modified nucleic acid precipitation step incorporating triammonium citrate to enhance the inactivation of nucleases and improve the quality of the isolated nucleic acids.[1]

Materials:

• Cell or tissue lysate containing nucleic acids

• 1 M Triammonium Citrate solution, pH 7.0

• Isopropanol (B130326) or 100% Ethanol (ice-cold)

• 70% Ethanol (ice-cold)

• Nuclease-free water or TE buffer for resuspension

• Microcentrifuge

• Pipettes and nuclease-free tips

Methodology:

• To your aqueous sample containing the nucleic acids, add 1 M triammonium citrate solution to a final concentration of 50 mM. Mix gently by inverting the tube.

• Add 0.7-1.0 volume of isopropanol or 2-2.5 volumes of ice-cold 100% ethanol.

• Mix gently by inversion until a precipitate of nucleic acids becomes visible.

• Incubate at -20°C for at least 1 hour to facilitate complete precipitation. For very dilute samples, an overnight incubation is recommended.

• Centrifuge the sample at >12,000 x g for 15 minutes at 4°C to pellet the nucleic acids.

• Carefully decant the supernatant without disturbing the pellet.

• Wash the pellet by adding 1 mL of ice-cold 70% ethanol. This step removes residual salts and other contaminants.

• Centrifuge at >12,000 x g for 5 minutes at 4°C.

• Carefully decant the 70% ethanol.

• Briefly air-dry the pellet for 5-10 minutes. Do not over-dry, as this can make resuspension difficult.

• Resuspend the nucleic acid pellet in a suitable volume of nuclease-free water or TE buffer.

Protocol 2: Preparation of a Triammonium Citrate-Based Nucleic Acid Preservation Buffer

This protocol outlines the preparation of a buffer for the preservation of nucleic acids in tissue samples, adapted from a similar formulation using sodium citrate and ammonium sulfate (B86663).[8] This buffer is designed to rapidly inactivate nucleases and stabilize DNA and RNA at room temperature for short-term storage or during field collection.

Materials:

• Triammonium Citrate

• EDTA (Ethylenediaminetetraacetic acid)

• Ammonium Sulfate

• Sulfuric Acid (for pH adjustment)

• Nuclease-free water

• Stir plate and magnetic stir bar

• pH meter

Methodology:

• In a beaker, dissolve 700 g of ammonium sulfate in 935 mL of nuclease-free water. This may require gentle heating and stirring.

• Once the ammonium sulfate is completely dissolved, add 24.33 g of triammonium citrate (for a final concentration of approximately 100 mM).

• Add 14.89 g of EDTA (final concentration of 40 mM).

• Allow the solution to cool to room temperature.

• Adjust the pH of the solution to 5.2 using concentrated sulfuric acid.

• Bring the final volume to 1.5 L with nuclease-free water.

• The buffer can be stored at room temperature. For long-term storage, refrigeration is recommended.

Visualizations

Mechanism of Nuclease Inhibition by Triammonium Citrate

The primary mechanism by which triammonium citrate protects nucleic acids is through the chelation of divalent cations, which are essential cofactors for the catalytic activity of most nucleases (DNases and RNases).

Caption: Nuclease inhibition by triammonium citrate via chelation of metal cofactors.

Experimental Workflow: Nucleic Acid Isolation

The following diagram illustrates the general workflow for nucleic acid isolation, highlighting the step where triammonium citrate is incorporated for precipitation.

Caption: General workflow for nucleic acid isolation incorporating triammonium citrate.

Conclusion

Triammonium citrate offers a compelling alternative to traditional reagents in nucleic acid isolation and preservation. Its capacity to both buffer the solution and effectively chelate nuclease-activating divalent cations contributes to the recovery of high-quality, intact DNA and RNA. The protocols and illustrative data provided herein serve as a comprehensive guide for researchers looking to integrate triammonium citrate into their workflows. Further optimization may be required for specific sample types and downstream applications to achieve maximal yield and purity.

References

• 1. benchchem.com [benchchem.com]
• 2. researchgate.net [researchgate.net]
• 3. dna.uga.edu [dna.uga.edu]
• 4. gene-quantification.de [gene-quantification.de]
• 5. What is the RNA Integrity Number (RIN)? - CD Genomics [cd-genomics.com]
• 6. nanoporetech.com [nanoporetech.com]
• 7. The RIN: an RNA integrity number for assigning integrity values to RNA measurements - PMC [pmc.ncbi.nlm.nih.gov]
• 8. consevol.org [consevol.org]

Application Notes and Protocols for Triammonium Citrate in Art Cleaning and Conservation

Introduction

Triammonium (B15348185) citrate (B86180) (TAC) is a chelating agent increasingly utilized in the field of art conservation for its efficacy in surface cleaning and stain removal from a variety of substrates.[1][2][3] Its ability to form stable complexes with metal ions makes it particularly effective for removing metallic stains, such as iron rust, and for cleaning soiling that contains metallic particulates.[2][3][4] This document provides detailed application notes and protocols for the use of triammonium citrate in the cleaning and conservation of paintings, paper, stone, and metal artifacts.

Mechanism of Action

Triammonium citrate functions as a chelating agent, a molecule that can form multiple bonds to a single metal ion.[2] The citrate ion has three carboxyl groups and one hydroxyl group that can donate electrons to a metal cation, effectively "sequestering" it and forming a stable, water-soluble complex.[2] This action is crucial for removing metal-containing stains and soiling from surfaces without resorting to harsh mechanical or highly acidic/alkaline treatments.[2][3] The effectiveness of chelation is dependent on the pH of the solution, which influences the availability of the citrate's binding sites.[2]

I. Application in the Cleaning of Paintings

Triammonium citrate has been successfully used for the surface cleaning of both unvarnished and varnished oil paintings to remove intractable grey-brown layers and surface dirt.[1][2] It is often effective where traditional organic solvents and aqueous solutions fail.[2]

Quantitative Data Summary

Application	Substrate	TAC Concentration (% w/v)	pH	Application Method	Observations & Efficacy
Surface Cleaning	Unvarnished Oil Painting (J.M.W. Turner)	2.5%	~7	Cotton swab	Effective removal of a grey-brown surface layer with no apparent damage to the paint.[1][2]
Surface Cleaning	Unvarnished Oil Painting	5%	~7	Cotton swab	Significantly more effective than magnesium citrate and sodium citrate for removing black discoloration.[2]
Varnish Removal	Oil Painting	2%	Not specified	Cotton swab (with isopropanol)	Successfully removed a discolored, insoluble varnish when applied with isopropanol (B130326) while the TAC was still wet.[5]

Experimental Protocol: Surface Cleaning of an Unvarnished Oil Painting

This protocol is based on the successful cleaning of an oil sketch by J.M.W. Turner.[1][2]

1. Materials:

• Triammonium citrate (ACS grade or higher)
• Deionized water
• Cotton swabs
• Small beakers
• pH meter or pH indicator strips
• Microscope for surface examination

2. Solution Preparation:

• Prepare a 2.5% (w/v) solution of triammonium citrate in deionized water. For example, dissolve 0.25 g of triammonium citrate in 10 mL of deionized water.
• Verify that the pH of the solution is approximately 7.[2] Adjust with a dilute solution of citric acid or ammonium (B1175870) hydroxide (B78521) if necessary, though TAC solutions are naturally buffering.[2]

3. Preliminary Testing:

• Always conduct a spot test on an inconspicuous area of the painting or on the turnover edge.
• Apply a small amount of the 2.5% TAC solution using a lightly moistened cotton swab.
• Roll the swab gently over the test area for a controlled duration (e.g., 30 seconds).
• Immediately after, "clear" the area by rolling a clean cotton swab moistened with deionized water over the surface to remove any residual TAC and solubilized grime.[1]
• Examine the test area under magnification to assess the effectiveness of the cleaning and to check for any adverse effects on the paint layer, such as pigment lifting or changes in gloss.

4. Cleaning Procedure:

• If the spot test is successful, proceed with the cleaning of the entire surface, working in small, manageable sections.
• Apply the 2.5% TAC solution with a cotton swab, gently rolling it over the surface. Avoid excessive pressure.
• Regularly change the swabs to prevent the redeposition of dirt.
• Immediately follow the TAC application with a clearance step using deionized water on a clean swab.[6]

5. Post-Treatment:

• Allow the painting to dry completely in a stable environment.
• Document the cleaning process with photographs before, during, and after treatment.

II. Application in Paper Conservation

Triammonium citrate is used in paper conservation to solubilize and remove acidic soiling and metallic stains, particularly those caused by iron.[7][8] It can be applied via immersion or local treatments.

Quantitative Data Summary

Application	Substrate	TAC Concentration (% w/v)	pH	Application Method	Observations & Efficacy
Stain Removal	Paper	1-10%	Neutral to basic	Immersion	Effective in reducing yellowing and discoloration. Thorough rinsing is crucial.[7]
Foxing (Iron Stains)	Paper	Not specified	Not specified	Immersion, local application	Used as an iron(II) chelator, often in conjunction with a reducing agent like sodium dithionite (B78146) to convert Fe(III) to Fe(II).[8]

Experimental Protocol: Immersion Treatment for Stained Paper

This protocol is a general guideline based on studies of ammonium citrate immersions on paper.[7][8]

1. Materials:

• Triammonium citrate
• Deionized water
• Conservation-grade trays
• Blotting paper
• Polyester (B1180765) support web

2. Solution Preparation:

• Prepare a 1% to 5% (w/v) solution of triammonium citrate in deionized water, depending on the severity of the staining and the stability of the paper. Start with a lower concentration for initial tests.
• Adjust the pH if necessary for the specific application.

3. Pre-Treatment:

• Carefully assess the condition of the paper object, including the stability of any media.
• Perform a spot test on a discrete corner to check for any adverse reactions.

4. Immersion Procedure:

• Place the paper object on a polyester support web.
• Immerse the object in a tray of the prepared TAC solution for a predetermined time (e.g., 15-30 minutes). The duration will depend on the nature of the stain and the paper's condition.
• Gently agitate the solution periodically.

5. Rinsing:

• After the immersion, transfer the paper object on its support web to a series of deionized water baths to thoroughly rinse out the triammonium citrate and the solubilized stains.[7] This step is critical to prevent future discoloration.[7][8]
• A final rinse in a calcium bicarbonate solution may be considered to reintroduce an alkaline reserve.[9]

6. Drying:

• Place the rinsed paper object between sheets of clean blotting paper on a flat surface to dry under light pressure.

III. Application in Stone and Metal Conservation

Triammonium citrate is effective in removing iron stains from stone surfaces like marble and in cleaning corroded metal artifacts.[4][10] It is often applied as a poultice or in a gel formulation to increase the contact time and localize the treatment.[4][10]

Quantitative Data Summary

Application	Substrate	TAC Concentration	pH	Application Method	Observations & Efficacy
Iron Stain Removal	Marble	Not specified	Alkaline (e.g., pH 9 with ammonium hydroxide)	Poultice	Effective for iron stain removal.[11]
Cleaning of Copper Alloys	Copper Alloy	Not specified	Not specified	Agar gel	Good results for removing corrosion products.[10]
Cleaning of Lacquered Brass	Lacquered Brass	Up to 0.13 M	5.5 - 8.5	Gel	Used for removing corrosion products.[12]

Experimental Protocol: Poultice Application for Iron Stain Removal from Marble

This protocol is a general method for applying a poultice with triammonium citrate.

1. Materials:

• Triammonium citrate
• Deionized water
• Poultice material (e.g., cellulose (B213188) powder, sepiolite, or attapulgite (B1143926) clay)
• Plastic spatula
• Plastic wrap

2. Poultice Preparation:

• Prepare an aqueous solution of triammonium citrate (e.g., 5-10% w/v).
• Slowly add the poultice material to the solution, mixing continuously until a thick, paste-like consistency is achieved, similar to peanut butter.[13]

3. Application:

• Clean the stained area of any loose surface dirt.
• Apply the poultice to the iron stain with a plastic spatula, ensuring a thickness of about 1/4 to 1/2 inch.
• Extend the poultice beyond the edges of the stain.
• Cover the poultice with plastic wrap and seal the edges with tape. This slows the evaporation of water and allows the chelating agent to work for a longer period.[13]

4. Dwell Time and Removal:

• Leave the poultice in place for 24 to 48 hours.[13] The duration may be adjusted based on the severity of the stain.
• Remove the plastic wrap and allow the poultice to dry. As it dries, it will draw the solubilized iron salts from the stone into the poultice material.
• Once dry, carefully scrape off the poultice with a non-metallic spatula.

5. Rinsing and Post-Treatment:

• Thoroughly rinse the treated area with deionized water and a soft brush to remove any poultice residue.
• Allow the stone to dry completely.
• The process may need to be repeated for deeply set stains.

Visualizations

General workflow for triammonium citrate application in art conservation.

Simplified diagram of the chelation of a metal ion by triammonium citrate.

References

• 1. Triammonium citrate: an investigation into its application for surface cleaning | Semantic Scholar [semanticscholar.org]
• 2. researchgate.net [researchgate.net]
• 3. researchgate.net [researchgate.net]
• 4. ijcs.ro [ijcs.ro]
• 5. Removing varnish with triammonium citrate and isopropanol--Conservation DistList [cool.culturalheritage.org]
• 6. researchgate.net [researchgate.net]
• 7. resources.culturalheritage.org [resources.culturalheritage.org]
• 8. cool.culturalheritage.org [cool.culturalheritage.org]
• 9. BPG Chelating Agents - MediaWiki [conservation-wiki.com]
• 10. The Use of Hydrogels in the Treatment of Metal Cultural Heritage Objects - PMC [pmc.ncbi.nlm.nih.gov]
• 11. researchgate.net [researchgate.net]
• 12. mdpi.com [mdpi.com]
• 13. How to Remove Stains from Stone Using the Poultice Method [tnstonecare.com]

Application Notes and Protocols for Electroplating Techniques Involving Triammonium Citrate as a Complexing Agent

For Researchers, Scientists, and Drug Development Professionals

These application notes provide detailed protocols and quantitative data for electroplating techniques utilizing triammonium (B15348185) citrate (B86180) as a complexing agent. This environmentally benign chelating agent offers a safer alternative to traditional cyanide-based electrolytes for the deposition of various metals and alloys.[1][2][3] The information is intended for professionals in research and development who require precise and reproducible methods for metal deposition in fields such as electronics, materials science, and medical device manufacturing.

Introduction to Triammonium Citrate in Electroplating

Triammonium citrate serves as an effective complexing agent in electroplating baths.[4][5] Its primary function is to form stable, water-soluble complexes with metal ions, thereby controlling their reduction potentials and facilitating a smooth, uniform deposition onto the substrate.[3] The use of triammonium citrate is particularly advantageous in cyanide-free electroplating, which mitigates significant health, safety, and environmental concerns associated with cyanide-based systems.[1][2]

Key Advantages:

• Reduced Toxicity: Eliminates the high risks associated with cyanide compounds.[3]

• Simplified Waste Treatment: Effluents from citrate-based baths are easier and safer to treat.[3]

• Operation at Near-Neutral pH: Many citrate-based baths operate at mildly acidic to neutral pH, reducing the corrosivity (B1173158) of the electrolyte.[1][2][6]

• Versatility: Effective for the deposition of gold, tin, and various alloys.[1][3]

General Experimental Workflow

The following diagram outlines the general workflow for an electroplating process using a triammonium citrate-based electrolyte.

Caption: General workflow for electroplating.

Role of Triammonium Citrate as a Complexing Agent

Triammonium citrate plays a crucial role in the electrodeposition process by forming complexes with metal ions. This complexation prevents the precipitation of metal hydroxides and controls the concentration of free metal ions at the cathode, leading to a more controlled and uniform deposition.

Caption: Role of triammonium citrate in complexation.

Application Protocols

A. Cyanide-Free Gold Electroplating

This protocol is adapted from a study on a simple, non-cyanide gold plating bath.[1][2] This bath is environmentally benign and operates at room temperature.[1][2]

1. Bath Composition and Operating Parameters

Parameter	Value	Unit
Potassium Gold(III) Chloride (KAuCl₄)	0.066	mol/L
Triammonium Citrate	0.411	mol/L
Sodium Sulfite (B76179) (Na₂SO₃)	0.543	mol/L
pH	5.5
Temperature	Room Temperature	°C
Current Density	4	mA/cm²
Plating Rate	~10	µm/h

2. Experimental Protocol

• Substrate Preparation:

  • Degrease the substrate by sonicating in acetone (B3395972) for 10 minutes, followed by a thorough rinse with deionized water.

  • Activate the substrate surface by dipping it in a 10% sulfuric acid solution for 1 minute, then rinse with deionized water.

• Electrolyte Preparation:

  • In a beaker, dissolve 0.411 mol/L of triammonium citrate and 0.543 mol/L of sodium sulfite in deionized water.

  • Slowly add 0.066 mol/L of potassium gold(III) chloride to the solution while stirring continuously until it is fully dissolved.

  • Adjust the pH of the solution to 5.5 using a suitable acid or base (e.g., citric acid or ammonium (B1175870) hydroxide).

• Electroplating:

  • Set up the electroplating cell with a platinum or gold anode and the prepared substrate as the cathode.

  • Immerse the electrodes in the prepared gold plating bath.

  • Apply a constant current density of 4 mA/cm² using a DC power supply.

  • Continue the electrodeposition for the desired duration to achieve the target thickness.

• Post-Treatment:

  • After plating, immediately rinse the substrate with deionized water to remove residual electrolyte.

  • Dry the plated substrate with a stream of nitrogen or in a desiccator.

B. Cyanide-Free Tin Electroplating

This protocol is based on a simple tin plating solution that is also environmentally friendly and operates at room temperature.

1. Bath Composition and Operating Parameters

Parameter	Value	Unit
Tin(II) Chloride (SnCl₂·2H₂O)	0.22	mol/L
Triammonium Citrate	0.31 - 0.41	mol/L
pH	4-8
Temperature	10 - 60	°C
Current Density	0.1 - 4	A/dm²
Plating Rate	>20	µm/h

2. Experimental Protocol

• Substrate Preparation:

  • Follow the same degreasing and activation steps as for gold electroplating.

• Electrolyte Preparation:

  • In a beaker, dissolve 0.31 - 0.41 mol/L of triammonium citrate in deionized water.

  • Slowly add 0.22 mol/L of tin(II) chloride to the solution while stirring until fully dissolved.

  • Adjust the pH of the bath to the desired value within the 4-8 range.

• Electroplating:

  • Use a pure tin anode and the prepared substrate as the cathode.

  • Immerse the electrodes in the tin plating bath.

  • Apply a current density in the range of 0.1 - 4 A/dm². For a high plating rate, a current density of 10 mA/cm² (1 A/dm²) can be used.

  • Electroplate for the required time to obtain the desired deposit thickness.

• Post-Treatment:

  • Rinse the plated substrate thoroughly with deionized water.

  • Dry the substrate.

C. Alloy Electroplating

Triammonium citrate is also used in the electrodeposition of various alloys. The following tables summarize the bath compositions and operating conditions for selected alloys.

1. Tin-Silver (Sn-Ag) Alloy

Component	Concentration	Unit
Triammonium Citrate	50 - 150	g/L
Tin(II) Chloride	25 - 75	g/L
Silver Nitrate	0.01 - 0.1	g/L
Additives	Thiourea, Stress Reliever, Nonionic Surfactant, Brightener	As required

Note: The patent this data is from does not specify operating parameters like pH, temperature, and current density.[7]

2. Nickel-Molybdenum (Ni-Mo) Alloy

The electrodeposition of Ni-Mo alloys is a complex process where the ratio of ammonium to citrate ions plays a critical role.[8][9][10]

Component	Concentration	Unit
Nickel Sulfate Hexahydrate	~0.1	mol/L
Sodium Molybdate Dihydrate	~0.05	mol/L
Sodium Citrate Dihydrate	~0.25	mol/L
Ammonium Hydroxide	~0.2	mol/L
Operating Parameters
pH	8 - 10
Temperature	25 - 45	°C

3. Nickel-Cobalt (Ni-Co) Alloy

Parameter	Value	Unit
pH	8
Temperature	55	°C
Current Density	2 - 6	A/dm²
Plating Time	60	minutes

Note: The specific concentrations of the metal salts and triammonium citrate were not detailed in the available summary.[11]

These protocols and data provide a solid foundation for developing and optimizing electroplating processes using triammonium citrate. Researchers should perform initial small-scale experiments to fine-tune the parameters for their specific substrates and desired deposit characteristics.

References

• 1. researchgate.net [researchgate.net]
• 2. Electroplating of gold from a solution containing tri-ammonium citrate and sodium sulphite | Semantic Scholar [semanticscholar.org]
• 3. benchchem.com [benchchem.com]
• 4. lohmann-minerals.com [lohmann-minerals.com]
• 5. researchgate.net [researchgate.net]
• 6. researchgate.net [researchgate.net]
• 7. KR20160006011A - Tin silver plating bath - Google Patents [patents.google.com]
• 8. Effects of NH4 +/citrate complexing agent ratio on Ni–Mo and Ni–Mo–O electrodeposits from ammonium citrate baths - PMC [pmc.ncbi.nlm.nih.gov]
• 9. Frontiers | Effects of NH4+/citrate complexing agent ratio on Ni–Mo and Ni–Mo–O electrodeposits from ammonium citrate baths [frontiersin.org]
• 10. Frontiers | Effect of solution pH, precursor ratio, agitation and temperature on Ni-Mo and Ni-Mo-O electrodeposits from ammonium citrate baths [frontiersin.org]
• 11. s3-eu-west-1.amazonaws.com [s3-eu-west-1.amazonaws.com]

Application Notes and Protocols: Triammonium Citrate in Soil Remediation and Improvement

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview of the use of triammonium (B15348185) citrate (B86180) in soil remediation and improvement. This document includes detailed methodologies for key experimental protocols, quantitative data on its efficacy, and visualizations of the underlying mechanisms and workflows.

Introduction

Triammonium citrate ((NH₄)₃C₆H₅O₇) is a versatile compound with significant applications in environmental science, particularly in the remediation of heavy metal-contaminated soils. Its efficacy stems from the strong chelating properties of the citrate anion, which forms stable, water-soluble complexes with a variety of divalent and trivalent metal ions.[1] This process facilitates the removal of toxic heavy metals from the soil matrix. Furthermore, as a source of nitrogen, triammonium citrate can also contribute to soil improvement and plant growth.[2]

Mechanisms of Action

The primary mechanism by which triammonium citrate facilitates the removal of heavy metals from soil is chelation. The citrate ion, with its three carboxyl groups and one hydroxyl group, acts as a multidentate ligand, forming stable ring-like structures with metal cations. This sequesters the metal ions, increasing their solubility in the aqueous phase and allowing for their extraction from the soil.[3]

In addition to chelation, triammonium citrate can also influence soil pH. While it is the salt of a weak acid and a weak base, its solution is typically slightly alkaline. This can be advantageous in certain soil types to prevent the mobilization of other undesirable elements. The ammonium (B1175870) ions can also participate in cation exchange processes within the soil.

Signaling Pathway of Heavy Metal Chelation

Caption: Chelation of heavy metals by triammonium citrate in soil.

Data Presentation: Heavy Metal Removal Efficiency

The efficiency of heavy metal removal using triammonium citrate is influenced by several factors, including soil type, pH, contact time, and the concentration of the chelating agent. The following tables summarize quantitative data from various studies on the use of ammonium citrate and citric acid for heavy metal extraction.

Table 1: Soil Washing with Ammonium Citrate for Heavy Metal Removal

Heavy Metal	Soil Type	Ammonium Citrate Concentration	pH	Contact Time (hours)	Removal Efficiency (%)	Reference
Cadmium (Cd)	Clayey Soil	1.0 M	-	120 (EK)	48.9	[4][5]
Copper (Cu)	Clayey Soil	1.0 M	-	120 (EK)	30.0	[4][5]
Cadmium (Cd)	Spiked Field Soil	Saturated Solution	-	- (EK)	49.0	[6]

EK: Electrokinetic Remediation

Table 2: Soil Washing with Citric Acid for Heavy Metal Removal (for comparative purposes)

Heavy Metal	Soil Type	Citric Acid Concentration	pH	Contact Time (hours)	Removal Efficiency (%)	Reference
Lead (Pb)	Contaminated Soil	-	2 & 5	22	85.9	[7]
Copper (Cu)	Contaminated Soil	-	2 & 5	22	83.4	[7]
Lead (Pb)	Artificially Contaminated Soil	0.1 M	4.0	2	~70	[8]
Zinc (Zn)	Artificially Contaminated Soil	0.1 M	4.0	2	~65	[8]

Experimental Protocols

Protocol for Heavy Metal Removal from Contaminated Soil (Soil Washing)

This protocol outlines a general procedure for the extraction of heavy metals from contaminated soil using a triammonium citrate solution.

• Contaminated soil, air-dried and sieved (<2 mm)

• Triammonium citrate (reagent grade)

• Deionized water

• Nitric acid (HNO₃) or Ammonium hydroxide (B78521) (NH₄OH) for pH adjustment

• Beakers or flasks (e.g., 250 mL)

• Orbital shaker or magnetic stirrer

• Centrifuge and centrifuge tubes

• 0.45 µm syringe filters

• Atomic Absorption Spectrometer (AAS) or Inductively Coupled Plasma Mass Spectrometry (ICP-MS)

• Preparation of Triammonium Citrate Solution:

  • Prepare a 1 M stock solution by dissolving 243.22 g of triammonium citrate in 1 L of deionized water.[9]

  • Prepare working solutions of desired concentrations (e.g., 0.1 M, 0.5 M, 1.0 M) by diluting the stock solution.[9]

  • Adjust the pH of the washing solution to the desired level using nitric acid or ammonium hydroxide.[9]

• Soil Washing:

  • Weigh a specific amount of contaminated soil (e.g., 10 g) and place it into a beaker or flask.[9]

  • Add a specific volume of the triammonium citrate washing solution to achieve a desired soil-to-solution ratio (e.g., 1:10 w/v).[9]

  • Place the beaker or flask on a shaker and agitate at a constant speed (e.g., 150 rpm) for a predetermined contact time (e.g., 24 hours).[9]

  • Monitor and adjust the pH of the slurry periodically if required.[9]

• Separation of Soil and Extractant:

  • After the desired contact time, transfer the soil slurry to centrifuge tubes.[9]

  • Centrifuge the slurry at a sufficient speed and duration (e.g., 4000 rpm for 20 minutes) to separate the solid and liquid phases.[9]

  • Decant the supernatant (the liquid extractant containing the chelated heavy metals).[9]

• Analysis of Heavy Metal Concentration:

  • Filter the supernatant through a 0.45 µm filter to remove any remaining suspended particles.[9]

  • Analyze the concentration of the target heavy metals in the filtered supernatant using AAS or ICP-MS.[9]

  • Analyze the initial concentration of heavy metals in the soil before washing to calculate the removal efficiency.[9]

Experimental Workflow for Soil Washing

Caption: Experimental workflow for soil washing with triammonium citrate.

Protocol for Electrokinetic Remediation Enhanced with Ammonium Citrate

This protocol describes the use of ammonium citrate as an enhancement fluid in the electrokinetic remediation of heavy metal-contaminated soil.

• Contaminated soil

• Ammonium citrate

• Deionized water

• Electrokinetic cell (including anode and cathode compartments, power supply)

• Graphite electrodes

• pH meter

• AAS or ICP-MS

• Soil Preparation and Cell Assembly:

  • Saturate the contaminated soil with a solution of ammonium citrate (e.g., 1 M).[6]

  • Pack the saturated soil into the electrokinetic cell, ensuring good contact with the electrodes.

  • Fill the anode and cathode compartments with the ammonium citrate solution (this will act as the purging solution).[4]

• Electrokinetic Treatment:

  • Apply a constant DC voltage across the electrodes (e.g., 1 V/cm of soil length).[10]

  • Monitor the electric current and pH in the anode and cathode compartments throughout the experiment.

  • The duration of the treatment will depend on the soil type and level of contamination (e.g., 120 hours).[4]

• Sample Collection and Analysis:

  • At the end of the experiment, turn off the power supply and dismantle the cell.

  • Collect soil samples from different points along the cell (e.g., near the anode, in the middle, and near the cathode).

  • Analyze the heavy metal concentration in the soil samples and in the anolyte and catholyte solutions using AAS or ICP-MS.

  • Calculate the removal efficiency and the distribution of heavy metals in the soil and electrode compartments.

Logical Relationship in Electrokinetic Remediation

Caption: Logical flow of electrokinetic remediation with triammonium citrate.

Triammonium Citrate in Soil Improvement

Beyond remediation, triammonium citrate can be used to improve soil properties for agricultural purposes.

As a Nitrogen Source

Triammonium citrate serves as a source of slow-release nitrogen, which is beneficial for plant growth and can improve crop yields.[2] The ammonium ions are readily available for plant uptake.

Enhancing Micronutrient Availability

In alkaline soils, the availability of essential micronutrients such as iron, manganese, and zinc can be limited. The chelating properties of the citrate ion can help to keep these micronutrients in a soluble and plant-available form.[11]

Protocol for Soil Amendment Application

• Soil Analysis: Conduct a thorough soil analysis to determine the existing nutrient levels, pH, and heavy metal contamination (if any).

• Application Rate Determination: Based on the soil analysis and crop requirements, determine the appropriate application rate of triammonium citrate. This should be done in consultation with an agronomist.

• Application Method:

  • Solid Application: Triammonium citrate can be applied in its granular form and incorporated into the soil before planting.

  • Fertigation: Due to its high water solubility, it can be dissolved in irrigation water and applied through fertigation systems.

• Monitoring: Monitor soil pH and nutrient levels periodically to assess the impact of the application and make adjustments as needed.

Conclusion

Triammonium citrate is a valuable tool in soil remediation and improvement. Its ability to chelate heavy metals makes it an effective agent for cleaning up contaminated sites. Furthermore, its contribution of nitrogen and its ability to enhance micronutrient availability provide additional benefits for soil health and agricultural productivity. The protocols provided in these notes offer a foundation for researchers to explore and optimize the use of triammonium citrate in various environmental and agricultural applications.

References

• 1. researchgate.net [researchgate.net]
• 2. What Is The Use Of Triammonium Citrate? - Kands [kandschemical.com]
• 3. researchgate.net [researchgate.net]
• 4. researchgate.net [researchgate.net]
• 5. researchgate.net [researchgate.net]
• 6. ELECTROKINETIC REMEDIATION STUDY FOR CADMIUM CONTAMINATED SOIL | R. K. Srivastava | Journal of Environmental Health Science & Engineering [ijehse.tums.ac.ir]
• 7. Extraction of heavy metals from a contaminated soil using citrate-enhancing extraction by pH control and ultrasound application - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. Frontiers | Washing Reagents for Remediating Heavy-Metal-Contaminated Soil: A Review [frontiersin.org]
• 9. benchchem.com [benchchem.com]
• 10. [PDF] Electrokinetic Remediation of Chlorinated Aromatic and Nitroaromatic Organic Contaminants in Clay Soil | Semantic Scholar [semanticscholar.org]
• 11. ams.usda.gov [ams.usda.gov]

Technical Notes & Optimization

Technical Support Center: Troubleshooting Triammonium Citrate Interference in Colorimetric Assays

This technical support center provides guidance for researchers, scientists, and drug development professionals encountering interference from triammonium (B15348185) citrate (B86180) in colorimetric assays. The information is presented in a question-and-answer format to directly address common issues.

Frequently Asked Questions (FAQs)

Q1: What is triammonium citrate and why does it interfere with colorimetric assays?

Triammonium citrate is the ammonium (B1175870) salt of citric acid and is frequently used as a buffering agent in biological samples.[1][2] Interference in colorimetric assays can be caused by both its components: the citrate ions and the ammonium ions.[1][2]

• Citrate Ions: Citrate is a chelating agent, meaning it can bind to metal ions. This poses a problem in assays that depend on metal ions, such as the Bicinchoninic Acid (BCA) assay which relies on copper ions.[1][2]

• Ammonium Ions and Buffering Capacity: The ammonium ions and the overall buffering capacity of triammonium citrate can alter the pH and ionic strength of the assay solution.[1][2] This can disrupt the optimal conditions for the chemical reactions in many colorimetric assays, including the Bradford assay.[1][2]

Q2: I'm seeing inaccurate protein concentration readings with the Bradford assay when using a buffer containing triammonium citrate. What's happening?

The Bradford assay's principle is the binding of Coomassie dye to proteins in an acidic environment.[1][2] High concentrations of salts and buffering agents like triammonium citrate can interfere with this process. The interference can occur by altering the pH of the assay reagent, which in turn affects the formation of the protein-dye complex, leading to inaccurate measurements.[1][2] It is important to ensure the concentration of triammonium citrate in your sample is below the acceptable limit for the Bradford assay.[1][2]

Q3: My BCA assay is showing unexpected color development when my protein is in a triammonium citrate buffer. Why?

The BCA assay involves the reduction of copper ions (Cu²⁺ to Cu¹⁺) by protein in an alkaline solution, followed by the chelation of the Cu¹⁺ by BCA to produce a colored complex.[1][2] Citrate, as a chelating agent, can interfere with the copper ions, leading to either a decreased or an artificially inflated colorimetric signal.[1][2] Additionally, ammonium ions have been observed to diminish the color development induced by proteins in the BCA assay.[1]

Troubleshooting Guides

Issue: Inaccurate results in colorimetric assays due to triammonium citrate.

This guide provides a systematic approach to identifying and resolving interference caused by triammonium citrate.

Caption: A logical workflow for troubleshooting triammonium citrate interference.

Quantitative Data: Maximum Compatible Concentrations

The following table summarizes the approximate maximum compatible concentrations of citrate in common protein assays. It is crucial to note that these values can be influenced by the specific formulation of the assay reagents and the nature of the protein being assayed.

Interfering Substance	Assay	Maximum Compatible Concentration	Source
Sodium Citrate	Bradford Assay (pH 5.0)	0.1 M	[3]
Sodium Citrate	BCA Assay (pH 4.8 or 6.4)	200 mM	[4]

Note: Data for triammonium citrate is limited; sodium citrate is used as a proxy. Empirical validation for your specific sample matrix and assay is highly recommended.

Experimental Protocols

Protocol 1: Protein Precipitation using Trichloroacetic Acid (TCA)

This method is effective for concentrating proteins while removing interfering substances like triammonium citrate.

Caption: A step-by-step workflow for TCA precipitation.

Materials:

• Trichloroacetic acid (TCA), 100% (w/v) solution, ice-cold

• Acetone, ice-cold

• Microcentrifuge tubes

• Microcentrifuge capable of reaching >10,000 x g

• Pipettes and tips

Procedure:

• TCA Addition: To your protein sample in a microcentrifuge tube, add 1 volume of ice-cold 100% TCA to 4 volumes of your protein sample to achieve a final TCA concentration of 20%.[5]

• Incubation: Vortex the mixture and incubate on ice for at least 10 minutes. For dilute samples, this incubation can be extended.[5]

• Centrifugation: Centrifuge the tube at maximum speed (e.g., 14,000 rpm) in a microcentrifuge for 5 minutes at 4°C to pellet the precipitated protein.[5]

• Supernatant Removal: Carefully aspirate and discard the supernatant, which contains the triammonium citrate and other soluble components.

• Acetone Wash: Add 200 µL of ice-cold acetone to the pellet to wash away any residual TCA.[5]

• Second Centrifugation: Centrifuge again at maximum speed for 5 minutes at 4°C.[5]

• Final Wash: Carefully remove the acetone. Repeat the acetone wash step for a total of two washes.[5]

• Drying: Allow the protein pellet to air-dry to remove any remaining acetone. Do not over-dry, as this can make resuspension difficult.[6]

• Resuspension: Resuspend the clean protein pellet in a buffer that is compatible with your colorimetric assay.

Protocol 2: Desalting using Spin Columns

Desalting spin columns are a quick and efficient way to separate proteins from small molecules like salts and buffers.

Caption: A general workflow for using desalting spin columns.

Materials:

• Desalting spin column (choose a molecular weight cutoff appropriate for your protein)

• Collection tubes

• Assay-compatible buffer for equilibration

• Microcentrifuge

Procedure:

• Column Preparation:

  • Remove the bottom closure of the spin column and loosen the cap.[7]

  • Place the column into a collection tube.

  • Centrifuge according to the manufacturer's instructions (e.g., 1,500 x g for 1 minute) to remove the storage solution.[7][8]

• Column Equilibration:

  • Place the column into a new collection tube.

  • Add your assay-compatible buffer to the column. The volume will depend on the column size (e.g., 300 µL).[8]

  • Centrifuge at the recommended speed and time to remove the buffer.

  • Repeat this wash and centrifugation step two to three more times, discarding the flow-through each time.[8]

• Sample Loading and Desalting:

  • Place the equilibrated column into a fresh collection tube.

  • Slowly apply your protein sample containing triammonium citrate to the center of the compacted resin bed.[7]

  • Centrifuge the column according to the manufacturer's protocol (e.g., 1,500 x g for 2 minutes) to collect the desalted protein sample in the collection tube.[7][8]

• Assay: Your protein sample is now in a compatible buffer and ready for your colorimetric assay.

Alternative Buffers

If removing triammonium citrate is not feasible, consider replacing it with a compatible buffer from the start of your experiment. Common alternatives include:

• Phosphate-Buffered Saline (PBS)

• Tris-Buffered Saline (TBS)

• HEPES

Always verify the compatibility of your chosen buffer with your specific colorimetric assay by consulting the manufacturer's instructions or running a buffer blank.

Mechanism of Interference

Caption: A simplified diagram of citrate interference in the BCA assay.

References

• 1. 2024.sci-hub.se [2024.sci-hub.se]
• 2. benchchem.com [benchchem.com]
• 3. Home - ITW Reagents [itwreagents.com]
• 4. datasheets.scbt.com [datasheets.scbt.com]
• 5. its.caltech.edu [its.caltech.edu]
• 6. researchgate.net [researchgate.net]
• 7. documents.thermofisher.com [documents.thermofisher.com]
• 8. prod-vector-labs-wordpress-media.s3.amazonaws.com [prod-vector-labs-wordpress-media.s3.amazonaws.com]

Technical Support Center: Optimizing Triammonium Citrate Concentration for Enzyme Assays

This technical support center provides researchers, scientists, and drug development professionals with guidance on optimizing triammonium (B15348185) citrate (B86180) concentration for enzyme assays. Below, you will find troubleshooting guides and frequently asked questions (FAQs) to address specific issues you may encounter during your experiments.

Frequently Asked Questions (FAQs)

Q1: Why is triammonium citrate used as a buffer in enzyme assays?

Triammonium citrate serves a dual function in enzyme assays. It acts as a buffering agent to maintain a stable pH, which is crucial for optimal enzyme activity.[1][2][3] Additionally, the citrate ion is a chelating agent, meaning it can bind to and sequester divalent metal ions.[1][3] This can be advantageous for enzymes that are inhibited by such cations.

Q2: What is the typical concentration range for triammonium citrate in enzyme assays?

The optimal concentration of triammonium citrate is highly dependent on the specific enzyme and assay conditions and should be determined empirically.[1][3] A common starting point for optimization is often in the range of 25-100 mM.[4]

Q3: Can the chelating properties of triammonium citrate interfere with my enzyme assay?

Yes, the chelating properties of citrate can interfere with metalloenzymes, which require a metal ion for their catalytic activity.[5][6][7] By binding to the essential metal cofactor, citrate can inhibit the enzyme. It is crucial to determine the effect of citrate concentration on the activity of any metalloenzyme.

Q4: How does a high concentration of triammonium citrate affect enzyme activity?

A high concentration of triammonium citrate can lead to high ionic strength in the assay buffer. This can inhibit enzymatic activity by disrupting the non-covalent interactions necessary for the enzyme to bind to its substrate.[8][9]

Q5: What are the consequences of using too low a concentration of triammonium citrate?

An insufficient concentration of triammonium citrate may not provide adequate buffering capacity.[1] This can lead to fluctuations in pH during the enzymatic reaction, which can cause the enzyme to denature and lose activity, resulting in unreliable and inconsistent results.[1]

Troubleshooting Guide

This guide addresses common problems encountered when optimizing triammonium citrate concentration in enzyme assays.

Problem	Potential Cause	Suggested Solution
Low or no enzyme activity	Inadequate buffer concentration: The triammonium citrate concentration may be too low to maintain the optimal pH for the enzyme.[1]	Increase the triammonium citrate concentration in increments (e.g., 25, 50, 75, 100 mM) to ensure sufficient buffering capacity.[4]
Enzyme inhibition by high ionic strength: The triammonium citrate concentration may be too high, leading to inhibition.[8][9]	Decrease the triammonium citrate concentration. Perform a concentration-response experiment to find the optimal concentration that maximizes activity without causing inhibition.
Chelation of essential metal ions: If you are working with a metalloenzyme, the citrate may be chelating the required metal cofactor.[5][6][7]	Test a range of triammonium citrate concentrations to find a level that maintains pH without significantly inhibiting the enzyme. Consider using a non-chelating buffer as a control.
Non-linear reaction rate from the start	High enzyme concentration: The enzyme concentration might be too high, causing rapid substrate depletion.[10]	Reduce the enzyme concentration to achieve a steady-state reaction rate.[10]
Inappropriate buffer concentration: The buffer concentration may be either too high or too low, affecting the initial reaction kinetics.	Systematically test a range of triammonium citrate concentrations (e.g., 10, 25, 50, 100, 200 mM) to identify the optimal concentration for linear initial rates.
Reaction rate decreases over time	Substrate depletion: The reaction is proceeding as expected, and the substrate is being consumed.[10]	Ensure you are measuring the initial velocity from the linear portion of the curve.[11]
Product inhibition: The product of the reaction may be inhibiting the enzyme.[10]	Analyze the initial reaction rates where the product concentration is low.[10]
Enzyme instability: The enzyme may not be stable under the assay conditions over time.[10]	Confirm that the triammonium citrate buffer is at the optimal pH for enzyme stability. Run a control with the enzyme in the buffer without the substrate to check for time-dependent inactivation.[10]

Experimental Protocols

Protocol for Determining Optimal Triammonium Citrate Concentration

Objective: To determine the concentration of triammonium citrate that yields the highest enzyme activity while maintaining a stable pH.

Materials:

• Enzyme of interest

• Substrate for the enzyme

• Triammonium citrate

• Deionized water

• pH meter

• Spectrophotometer or other appropriate detection instrument

• Microplates or cuvettes

Procedure:

• Prepare a stock solution of triammonium citrate: Prepare a concentrated stock solution (e.g., 1 M) of triammonium citrate and adjust the pH to the desired value for your enzyme assay.

• Prepare a series of buffer dilutions: From the stock solution, prepare a range of triammonium citrate concentrations (e.g., 10, 25, 50, 100, 150, 200 mM) at the same pH.

• Set up the enzyme reactions: For each triammonium citrate concentration, set up replicate enzyme reactions. Each reaction should contain:

  • The specified concentration of triammonium citrate buffer.

  • A fixed, saturating concentration of the substrate.

  • Any necessary cofactors.

  • A fixed amount of the enzyme.

• Include control reactions:

  • No-enzyme control: For each buffer concentration, include a reaction mix without the enzyme to measure any non-enzymatic substrate degradation.

  • No-substrate control: Include a reaction with the enzyme but without the substrate to establish a baseline.

• Initiate and monitor the reaction: Initiate the reactions by adding the enzyme. Immediately monitor the reaction progress by measuring the change in absorbance, fluorescence, or other appropriate signal over time.

• Calculate the initial reaction velocity: Determine the initial reaction velocity (V₀) from the linear portion of the reaction progress curve for each triammonium citrate concentration.

• Plot and determine the optimum concentration: Plot the initial velocity (V₀) against the triammonium citrate concentration. The concentration that corresponds to the highest enzyme activity is the optimum for your assay conditions.

Data Presentation

The following table provides a hypothetical example of the results from an experiment to determine the optimal triammonium citrate concentration for a fictional enzyme.

Triammonium Citrate Concentration (mM)	Initial Reaction Velocity (V₀) (µM/min)	Standard Deviation (µM/min)
10	25.3	1.8
25	48.9	3.5
50	85.2	5.1
100	82.1	4.9
150	65.7	4.2
200	45.4	3.1

In this example, the optimal triammonium citrate concentration would be approximately 50 mM, as it yields the highest enzyme activity. The decrease in activity at higher concentrations could be due to ionic strength effects.

Visualizations

Caption: Troubleshooting workflow for common issues in enzyme assays using triammonium citrate.

Caption: Experimental workflow for determining the optimal triammonium citrate concentration.

References

• 1. smart.dhgate.com [smart.dhgate.com]
• 2. How to Choose the Right Buffer for Enzyme Activity Tests [synapse.patsnap.com]
• 3. benchchem.com [benchchem.com]
• 4. benchchem.com [benchchem.com]
• 5. Assay Development for Metal-Dependent Enzymes—Influence of Reaction Buffers on Activities and Kinetic Characteristics - PMC [pmc.ncbi.nlm.nih.gov]
• 6. pubs.acs.org [pubs.acs.org]
• 7. Assay Development for Metal-Dependent Enzymes-Influence of Reaction Buffers on Activities and Kinetic Characteristics - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. researchgate.net [researchgate.net]
• 9. Effects of ionic strength on the enzymatic hydrolysis of diluted and concentrated whey protein isolate - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. benchchem.com [benchchem.com]
• 11. Basics of Enzymatic Assays for HTS - Assay Guidance Manual - NCBI Bookshelf [ncbi.nlm.nih.gov]

preventing precipitation in concentrated triammonium citrate solutions

Welcome to the Technical Support Center for concentrated triammonium (B15348185) citrate (B86180) solutions. This resource is designed for researchers, scientists, and drug development professionals to troubleshoot and prevent precipitation in their experiments.

Frequently Asked Questions (FAQs)

Q1: What is triammonium citrate and why is it used in a concentrated form?

Triammonium citrate is the ammonium (B1175870) salt of citric acid, with the chemical formula (NH₄)₃C₆H₅O₇[1]. It is a white crystalline powder that is highly soluble in water[1][2][3]. In laboratory settings, it is valued for its properties as a buffering agent, helping to maintain a stable pH, and as a chelating agent, which can bind to metal ions and prevent them from interfering with reactions. Concentrated stock solutions are often prepared for convenience in various experimental protocols, such as in biological assays and for nucleic acid precipitation[4].

Q2: What are the primary causes of precipitation in my concentrated triammonium citrate solution?

Precipitation in a concentrated triammonium citrate solution can be triggered by several factors:

• Low Temperature: The solubility of triammonium citrate decreases at lower temperatures. If a concentrated solution is refrigerated or exposed to cold, the salt may precipitate out of the solution.

• Contamination: Microbial growth or contamination with other chemicals can introduce impurities that may react with triammonium citrate or alter the solution's properties, leading to precipitation.

• pH Fluctuation: Significant changes in the pH of the solution can affect the stability of the triammonium citrate, potentially causing it to precipitate.

• Loss of Ammonia (B1221849): When exposed to air, the solution can gradually lose ammonia (NH₃). This shifts the equilibrium, forming diammonium citrate, which may have different solubility characteristics and could lead to precipitation[5].

• Interaction with Other Reagents: The addition of certain chemicals, especially those containing divalent cations, can lead to the formation of insoluble citrate salts.

Q3: How can I tell if my triammonium citrate solution has degraded?

Signs of degradation in a triammonium citrate solution include:

• Visual Changes: The appearance of a precipitate, cloudiness (turbidity), or any discoloration from its typically clear and colorless state.

• pH Shift: A noticeable change in the pH from its expected value.

• Odor: A strong smell of ammonia can indicate the decomposition of the triammonium citrate[6].

Troubleshooting Guides

Issue: A precipitate has formed in my concentrated triammonium citrate solution.

This guide will walk you through a series of steps to identify the cause of the precipitation and provide solutions to resolve the issue.

References

• 1. solubilityofthings.com [solubilityofthings.com]
• 2. Ammonium Citrate Or Triammonium Citrate CAS 3458-72-8 Manufacturers and Suppliers - Price - Fengchen [fengchengroup.com]
• 3. chembk.com [chembk.com]
• 4. benchchem.com [benchchem.com]
• 5. ia800607.us.archive.org [ia800607.us.archive.org]
• 6. benchchem.com [benchchem.com]

stability and degradation of triammonium citrate solutions over time

Welcome to the Technical Support Center for triammonium (B15348185) citrate (B86180) solutions. This resource is designed for researchers, scientists, and drug development professionals to provide guidance on the stability, degradation, and troubleshooting of triammonium citrate solutions in experimental settings.

Frequently Asked Questions (FAQs)

Q1: What is the recommended way to prepare a triammonium citrate solution?

A1: To prepare a triammonium citrate solution, dissolve the solid, crystalline triammonium citrate in high-purity water, such as deionized or distilled water. Triammonium citrate is highly soluble in water.[1]

Q2: What are the ideal storage conditions for a prepared triammonium citrate solution?

A2: Prepared solutions should be stored in a tightly sealed container in a cool, dark place to minimize degradation.[1] While refrigeration can be suitable, be aware of the potential for precipitation at lower temperatures, especially with higher concentrations.[1] It is crucial to avoid exposure to direct sunlight to prevent photochemical degradation.[1]

Q3: What is the expected shelf life of a prepared triammonium citrate solution?

A3: There is no universally defined shelf life for user-prepared triammonium citrate solutions. Stability is dependent on factors such as concentration, storage conditions, and the purity of the water and solute used. For critical applications, it is highly recommended to prepare fresh solutions.[1] For routine use, always visually inspect the solution for any changes before use.[1]

Q4: What are the primary signs of degradation in a triammonium citrate solution?

A4: The main indicators of potential degradation include:

• Change in color: The solution should be clear and colorless. Any discoloration could indicate contamination or chemical degradation.[1]

• Precipitation: The formation of solid material may indicate changes in solubility due to temperature fluctuations or chemical reactions.[1]

• Change in pH: A significant deviation from the expected pH range (typically 7.0-8.0 for a 5% solution) can be a sign of degradation.[1][2]

Q5: Can triammonium citrate solutions be sterilized by autoclaving?

A5: Autoclaving is generally not recommended for triammonium citrate solutions. The high temperature and pressure can lead to decomposition, potentially releasing ammonia (B1221849) and carbon oxides.[1] For sterilization, sterile filtration is a more suitable method.[1]

Troubleshooting Guide

This guide addresses common issues encountered during experiments involving triammonium citrate solutions.

Issue 1: Unexpected Experimental Results

Possible Cause 1: Incorrect pH of the Buffer

• Troubleshooting Step: Immediately measure the pH of your triammonium citrate solution using a calibrated pH meter. A 5% solution should have a pH between 7.0 and 8.0.[1][2] If the pH is outside the required range for your experiment, you can either adjust it or, preferably, prepare a fresh solution.

Possible Cause 2: Degradation of Citrate

• Troubleshooting Step: Photochemical degradation of citrate can occur, particularly when exposed to light in the presence of trace metals like iron.[1] This process can generate reactive carbonyl species that may interfere with your experiment, for instance, by covalently modifying proteins.[1] If you suspect this is happening, prepare a fresh solution using high-purity water, protect it from light, and consider using amber-colored containers. If trace metal contamination is a concern, using a chelating agent might be appropriate if it does not interfere with your experiment.

Possible Cause 3: Microbial Contamination

• Troubleshooting Step: Visually inspect the solution for any signs of turbidity or microbial growth. If you suspect contamination, discard the solution. To prevent future issues, prepare a new solution and consider sterile filtering it before storage at a cool temperature to inhibit microbial growth.

Issue 2: Precipitate Observed in the Solution

Possible Cause 1: Low-Temperature Storage

• Troubleshooting Step: If the solution was stored at a low temperature, such as in a refrigerator, the solubility of triammonium citrate might have been exceeded. Gently warm the solution while stirring. If the precipitate redissolves, this was likely the cause. To avoid this, consider storing the solution at room temperature or preparing a more dilute solution.[1]

Possible Cause 2: Contamination

• Troubleshooting Step: If the precipitate does not dissolve upon warming, it may be due to contamination. In this scenario, it is best to discard the solution and prepare a fresh one to ensure the integrity of your experiments.

Data on Stability and Degradation

Factors Affecting Solution Stability

Factor	Effect on Stability	Recommendations
Temperature	High temperatures (>160 °C) can cause decomposition.[2] Lower temperatures can lead to precipitation.	Store solutions in a cool, but not freezing, dark place. Avoid autoclaving.[1]
Light	Exposure to light, especially in the presence of trace metals (e.g., iron), can induce photochemical degradation, forming reactive intermediates.[1][3]	Store solutions in amber-colored bottles or in the dark.
pH	Stable in the neutral to slightly alkaline range (pH 7-8). Extreme pH conditions can promote degradation.	Monitor the pH of the solution regularly, especially if it is stored for an extended period.
Contaminants	Microbial contamination can alter the solution's properties. Trace metal ions can catalyze photochemical degradation.[1]	Use high-purity water and sterile techniques when preparing and handling solutions.

Thermal Decomposition Data

Triammonium citrate is the most thermally stable among the common ammonium (B1175870) citrate salts.

Compound	Peak Temperature of Mass Loss (°C)	Decomposition Products
Triammonium Citrate	200.65	Ammonia and water
Diammonium Citrate	189.55	Ammonia and water
Monoammonium Citrate	185.75	Ammonia and water
(Data from Thermal Gravimetric Analysis in an inert environment)[4]

Experimental Protocols

Protocol 1: Quality Control Check for Triammonium Citrate Solution Stability

Objective: To assess the stability of a prepared triammonium citrate solution over time.

Materials:

• Stored triammonium citrate solution

• Freshly prepared triammonium citrate solution of the same concentration (as a control)

• Calibrated pH meter

• UV-Vis spectrophotometer

• Cuvettes

• High-purity water

Methodology:

• Visual Inspection:

  • Carefully observe the stored solution. Note any changes in color, the presence of any precipitate, or turbidity.[1]

• pH Measurement:

  • Allow both the stored and freshly prepared solutions to equilibrate to room temperature.

  • Measure and record the pH of both solutions using a calibrated pH meter.[1]

• UV-Vis Absorbance Scan:

  • Perform a UV-Vis absorbance scan for both solutions from 200 nm to 400 nm.

  • Use the same high-purity water that was used for preparing the solutions as a blank.

  • Compare the absorbance spectra of the stored and fresh solutions. An increase in absorbance, particularly in the lower UV range, may suggest the formation of degradation products.[1]

Interpretation of Results:

• A significant change in appearance (color, turbidity).

• A deviation in pH of more than 0.2 units from the fresh solution.

• The appearance of new absorbance peaks in the UV-Vis spectrum.

Any of these observations suggest that the stored solution may have degraded and should be discarded and replaced with a fresh solution for critical applications.[1]

Protocol 2: General Enzymatic Assay Using Triammonium Citrate Buffer

Objective: To provide a general framework for using a triammonium citrate buffer in an enzyme assay.

Materials:

• Triammonium citrate

• Deionized water

• Enzyme of interest

• Substrate

• Spectrophotometer or other suitable detection instrument

• pH meter

• Concentrated citric acid or ammonium hydroxide (B78521) (for pH adjustment)

Methodology:

• Buffer Preparation (Example: 0.1 M Triammonium Citrate, pH 7.0):

  • Dissolve 24.32 g of triammonium citrate in approximately 800 mL of deionized water.

  • Adjust the pH to 7.0 using a concentrated solution of citric acid (to lower pH) or ammonium hydroxide (to raise pH).

  • Bring the final volume to 1 L with deionized water.

  • If necessary, sterilize the buffer by filtration through a 0.22 µm filter.[5]

• Enzyme Assay:

  • In a suitable vessel (e.g., cuvette or microcentrifuge tube), prepare the reaction mixture by combining the triammonium citrate buffer, the substrate, and any other required co-factors.

  • Pre-incubate the reaction mixture at the optimal temperature for the enzyme.

  • Initiate the reaction by adding the enzyme.

  • Monitor the reaction's progress by measuring the change in an appropriate signal (e.g., absorbance, fluorescence) over time.

  • Calculate the initial reaction velocity from the linear portion of the progress curve.[5]

Visualizations

Caption: Troubleshooting workflow for suspected solution degradation.

References

• 1. benchchem.com [benchchem.com]
• 2. carlroth.com [carlroth.com]
• 3. Photochemical degradation of citrate buffers leads to covalent acetonation of recombinant protein therapeutics - PMC [pmc.ncbi.nlm.nih.gov]
• 4. libjournals.unca.edu [libjournals.unca.edu]
• 5. benchchem.com [benchchem.com]

signs of triammonium citrate degradation and quality control checks

This guide provides troubleshooting and frequently asked questions regarding the signs of triammonium (B15348185) citrate (B86180) degradation and recommended quality control checks to ensure the integrity of your experiments.

Frequently Asked Questions (FAQs)

Q1: What are the visible signs of degradation in solid triammonium citrate?

A1: Solid triammonium citrate is a stable white crystalline powder.[1] Signs of potential degradation or contamination include:

• Change in color: Any deviation from a white, crystalline appearance may indicate contamination.

• Clumping or caking: This suggests moisture absorption, which can affect stability. Solid triammonium citrate should be stored in a cool, dry, and well-ventilated area with the container tightly closed.[1][2][3]

• Odor: A noticeable smell of ammonia (B1221849) may indicate decomposition.[2]

Q2: My triammonium citrate solution has turned yellow. What does this mean?

A2: A triammonium citrate solution should be clear and colorless.[2] A yellow discoloration is a sign of potential degradation or contamination. This could be due to the inherent instability of a component in the solution or a reaction with contaminants. It is recommended to discard the solution and prepare a fresh one using high-purity water.[2]

Q3: There is a precipitate in my triammonium citrate solution. Can I still use it?

A3: The formation of a precipitate can indicate several issues:

• Low Temperature Storage: If the solution was refrigerated, the solubility of triammonium citrate might have been exceeded. Gently warming the solution may redissolve the precipitate.[2]

• Chemical Degradation: The precipitate could be a degradation product.

• Contamination: The precipitate may result from a reaction with a contaminant.

It is not recommended to use a solution with an unknown precipitate. If warming does not resolve the issue, a fresh solution should be prepared.[2]

Q4: I've noticed a strong smell of ammonia from my triammonium citrate stock. What should I do?

A4: A strong ammonia odor is a direct indicator of triammonium citrate decomposition, where the ammonium (B1175870) ions are being converted to ammonia gas.[2][3] This suggests that the product is no longer pure and should not be used for experiments where precise chemical composition is critical.

Q5: What is the expected pH of a triammonium citrate solution, and what does a deviation indicate?

A5: The pH of a 5% triammonium citrate solution should be in the range of 7.0 to 8.0.[2] A significant deviation from this range can be a sign of degradation or contamination.[2] It is crucial to measure the pH of your solution before use, as an incorrect pH can lead to unexpected experimental results.[2]

Troubleshooting Guide

Issue	Possible Cause	Troubleshooting Steps
Unexpected experimental results	Incorrect pH of the buffer solution.	1. Calibrate your pH meter. 2. Measure the pH of the triammonium citrate solution. 3. If the pH is outside the expected range (typically 7-8 for a 5% solution), prepare a fresh solution.[2]
Precipitate in the solution	1. Storage at low temperatures. 2. Chemical degradation or contamination.	1. Gently warm the solution to see if the precipitate redissolves.[2] 2. If the precipitate remains, discard the solution and prepare a new one.
Solution is discolored	Degradation or contamination.	Discard the solution and prepare a fresh one using high-purity water and ensuring all glassware is clean.[2]
Visible microbial growth	Microbial contamination.	Discard the solution. Prepare a new solution and consider sterile filtering it for applications sensitive to microbial contamination.[2]

Quality Control Checks

Quality Control Check	Parameter	Acceptable Limit/Expected Outcome
Visual Inspection	Appearance	Solid: White crystalline powder. Solution: Clear and colorless.[2]
pH Measurement	pH of a 5% solution	7.0 - 8.0[2]
UV-Vis Spectrophotometry	Absorbance Scan (200-400 nm)	No significant absorbance peaks compared to a freshly prepared solution. An increase in absorbance may indicate degradation products.[2]
Assay (Titration)	Purity	Typically ≥97%[4]

Experimental Protocols

Protocol 1: pH Measurement of Triammonium Citrate Solution

• Calibration: Calibrate the pH meter using standard buffer solutions (e.g., pH 4.0, 7.0, and 10.0).

• Sample Preparation: Place a sufficient amount of the triammonium citrate solution into a clean beaker.

• Measurement: Immerse the calibrated pH electrode in the solution and record the stable pH reading.

• Comparison: Compare the measured pH to the expected range (7.0-8.0 for a 5% solution).[2]

Protocol 2: UV-Vis Spectrophotometry for Detection of Degradation Products

• Blank Preparation: Use the same high-purity water used to prepare your triammonium citrate solution as the blank.

• Sample Preparation: Prepare a dilution of your triammonium citrate solution to be within the linear range of the spectrophotometer. Prepare a corresponding dilution of a freshly made solution for comparison.

• Instrument Setup: Set the UV-Vis spectrophotometer to scan a wavelength range of 200-400 nm.

• Blank Measurement: Record the absorbance of the blank.

• Sample Measurement: Record the absorbance spectrum of both the aged and freshly prepared triammonium citrate solutions.

• Analysis: Compare the spectra. The appearance of new peaks or a significant increase in absorbance in the aged solution's spectrum suggests the presence of degradation products.[2]

Protocol 3: Assay of Triammonium Citrate by Titration

This is a general outline based on pharmacopeial methods.

• Sample Preparation: Accurately weigh approximately 3.5 g of triammonium citrate and dissolve it in 50 mL of water.

• Reaction: Add 50 mL of 1 N sodium hydroxide (B78521) and boil the solution for 15 minutes or until ammonia is no longer evolved.

• Acidification: Add sufficient 1 N sulfuric acid to make the solution acidic to phenolphthalein (B1677637).

• Boiling: Boil for 5 minutes, then cool.

• Titration: Titrate the solution with 1 N sodium hydroxide using phenolphthalein as an indicator.

• Calculation: Each mL of 1 N sodium hydroxide is equivalent to 81.07 mg of C₆H₁₇N₃O₇.[5]

Degradation Troubleshooting Workflow

Caption: Troubleshooting workflow for suspected triammonium citrate degradation.

References

• 1. lobachemie.com [lobachemie.com]
• 2. benchchem.com [benchchem.com]
• 3. shop.chemsupply.com.au [shop.chemsupply.com.au]
• 4. tri-Ammonium citrate, 1 kg, CAS No. 3458-72-8 | A to Z | Chemicals | Carl ROTH - Germany [carlroth.com]
• 5. fao.org [fao.org]

Technical Support Center: Triammonium Citrate in Chelation Applications

This technical support center provides researchers, scientists, and drug development professionals with troubleshooting guides and frequently asked questions (FAQs) regarding the use of triammonium (B15348185) citrate (B86180) as a chelating agent, with a specific focus on the influence of pH on its efficiency.

Frequently Asked Questions (FAQs)

Q1: What is triammonium citrate and how does it function as a chelating agent?

Triammonium citrate is the ammonium (B1175870) salt of citric acid.[1][2] It functions as a chelating agent through the citrate ion, which possesses three carboxyl groups and one hydroxyl group.[1] These groups act as electron donors, allowing the citrate molecule to form stable, ring-like structures with polyvalent metal ions, effectively "sequestering" them.[1] This process prevents the metal ions from participating in unwanted chemical reactions.[1]

Q2: How does pH affect the chelating efficiency of triammonium citrate?

The pH of a solution is a critical factor influencing the chelating efficiency of citrate.[3] As the pH increases, the carboxylic acid groups of the citrate molecule deprotonate, becoming negatively charged. This enhances their ability to bind to positively charged metal ions. Generally, for many applications, the chelating efficiency of citrate increases with pH, with an optimal range often cited between pH 4 and 7.[3] However, at very high pH levels, the formation of insoluble metal hydroxides can compete with the chelation process, potentially reducing efficiency.[3]

Q3: For which metal ions is triammonium citrate an effective chelating agent?

Citrate is known to chelate a wide range of metal ions. The general preferential sequence for chelation by citrate is: Fe³⁺ >> Pb²⁺ > Cu²⁺ > Ni²⁺ > Co²⁺ ~ Zn²⁺ > Mn²⁺ > Mg²⁺ > Fe²⁺ > Ba²⁺ ~ Sr²⁺ > Cd²⁺.

Q4: What are the primary applications of triammonium citrate as a chelating agent?

Triammonium citrate is utilized in various fields, including:

• Food Industry: It acts as an acidity regulator, emulsifier, and buffer, and its chelating properties help prevent spoilage by binding metal ions that can catalyze oxidation.[1]

• Personal Care Products: It helps to adjust and stabilize the pH of products like shampoos and lotions. Its ability to chelate metal ions in tap water can improve the performance of cleansing agents.[1]

• Industrial Cleaning: It is effective in removing rust and scale from metal surfaces.[4]

• Environmental Remediation: It is used for the removal of heavy metals from contaminated soil and wastewater.

• Biological Assays: Its buffering capacity and ability to sequester divalent cations are valuable in enzymatic reactions and in working with nucleic acids and proteins.

Q5: Is triammonium citrate environmentally friendly?

As a salt of citric acid, a naturally occurring organic acid, triammonium citrate is generally considered to be a more environmentally friendly chelating agent compared to synthetic options like EDTA (ethylenediaminetetraacetic acid).

Troubleshooting Guide

Issue	Possible Cause(s)	Suggested Solution(s)
Low chelating efficiency for a target metal ion.	Suboptimal pH: The pH of the solution may not be in the optimal range for the specific metal-citrate complex formation.	Adjust the pH of the solution. For many divalent and trivalent metals, increasing the pH towards the neutral range (e.g., pH 5-7) can enhance chelation. Conduct a pH optimization study for your specific application.
Insufficient Concentration: The concentration of triammonium citrate may be too low to effectively chelate the amount of metal ions present.	Increase the molar ratio of triammonium citrate to the metal ion. A common starting point is a 1:1 molar ratio, but an excess of the chelating agent may be required.
Presence of Competing Ions: Other ions in the solution may be competing with the target metal for the citrate ligand.	Analyze the composition of your solution. If high concentrations of competing ions are present, you may need to increase the concentration of triammonium citrate or consider a pre-treatment step to remove interfering ions.
Precipitate formation upon addition of triammonium citrate.	High pH: At higher pH values, some metal ions may precipitate as metal hydroxides, even in the presence of a chelating agent.	Carefully control the pH and avoid excessively alkaline conditions. The optimal pH will be a balance between maximizing chelation and preventing metal hydroxide (B78521) precipitation.
Insolubility of the Metal-Citrate Complex: While most metal-citrate complexes are water-soluble, some may have limited solubility under specific conditions.	Review the literature for the solubility of the specific metal-citrate complex you are working with. Adjusting the temperature or ionic strength of the solution may help.
Inconsistent experimental results.	Variable pH: Fluctuations in the pH of the reaction mixture during the experiment can lead to variability in chelating efficiency.	Use a reliable buffer system to maintain a stable pH throughout the experiment. Triammonium citrate itself has buffering capacity, but additional buffering may be necessary depending on the experimental conditions.[1]
Temperature Effects: The stability of metal-citrate complexes can be temperature-dependent.	Ensure that all experiments are conducted at a consistent and controlled temperature.

Data Presentation

Stability Constants of Metal-Citrate Complexes

The stability constant (log K) is a measure of the strength of the complex formed between a metal ion and a ligand. A higher log K value indicates a more stable complex. The following table provides representative log K values for various metal-citrate complexes. Note that these values are for citrate and can be influenced by factors such as ionic strength and temperature.

Metal Ion	log K₁
Fe³⁺	11.85
Cu²⁺	6.10
Pb²⁺	5.80
Zn²⁺	4.90
Ni²⁺	5.11
Co²⁺	4.80
Cd²⁺	3.90
Ca²⁺	3.50
Mn²⁺	3.70
Mg²⁺	3.40

Note: Data compiled from various sources and represents general values for citrate complexes. The specific conditions under which these values were determined may vary.

Heavy Metal Removal Efficiency

The efficiency of heavy metal removal using citrate is highly dependent on experimental conditions. The following table summarizes illustrative data on the removal of various heavy metals from contaminated soil and water using citrate-based solutions at different pH values.

Metal Ion	Matrix	Citrate Conc.	pH	Removal Efficiency (%)
Pb²⁺	Soil	0.1 M	5.0	~85
Cu²⁺	Soil	0.1 M	5.0	~83
Zn²⁺	Soil	0.1 M	4.5	~70
Cd²⁺	Soil	0.5 M	7.0	~49
Ni²⁺	Water	-	5.0-6.0	~99

Note: This data is illustrative and compiled from various studies on citrate-based remediation. Actual removal efficiencies will vary based on specific experimental parameters.

Experimental Protocols

Protocol 1: Determination of Heavy Metal Removal Efficiency from Contaminated Soil

This protocol outlines a general procedure for assessing the effectiveness of triammonium citrate in removing heavy metals from a contaminated soil sample.

1. Preparation of Triammonium Citrate Solution:

• Prepare a stock solution of 1 M triammonium citrate by dissolving 243.22 g of triammonium citrate in 1 L of deionized water.

• Prepare working solutions of the desired concentrations (e.g., 0.1 M, 0.5 M) by diluting the stock solution.

• Adjust the pH of the washing solution to the desired experimental values (e.g., 4, 5, 6, 7) using nitric acid or ammonium hydroxide.[1]

2. Soil Washing Procedure:

• Weigh a known amount of contaminated soil (e.g., 10 g) and place it in a suitable flask.[1]

• Add a specific volume of the triammonium citrate washing solution to achieve a desired soil-to-solution ratio (e.g., 1:10 w/v).[1]

• Agitate the slurry on a shaker at a constant speed (e.g., 150 rpm) for a predetermined contact time (e.g., 24 hours).[1]

• Periodically monitor and, if necessary, adjust the pH of the slurry.[1]

3. Separation and Analysis:

• After agitation, separate the solid and liquid phases by centrifugation (e.g., 4000 rpm for 20 minutes).[1]

• Decant the supernatant (the liquid extract containing the chelated metals).[1]

• Filter the supernatant through a 0.45 µm filter.[1]

• Analyze the concentration of the target heavy metals in the filtered supernatant using Atomic Absorption Spectroscopy (AAS) or Inductively Coupled Plasma-Mass Spectrometry (ICP-MS).[1]

4. Calculation of Removal Efficiency:

• Analyze the initial concentration of heavy metals in the soil before washing.

• Calculate the removal efficiency using the following formula: Removal Efficiency (%) = [(Initial Metal Conc. - Final Metal Conc. in Soil) / Initial Metal Conc.] x 100

Protocol 2: Treatment of Heavy Metal Contaminated Wastewater

This protocol provides a general method for using triammonium citrate to treat wastewater containing heavy metals.

1. Wastewater Characterization:

• Determine the initial concentration of the target heavy metals in the wastewater sample.[1]

• Measure the initial pH of the wastewater.[1]

2. Chelation Process:

• Take a known volume of wastewater (e.g., 1 L) in a beaker.[1]

• While stirring, add a predetermined amount of solid triammonium citrate or a concentrated solution to achieve the desired concentration.[1]

• Adjust the pH of the solution to the optimal range for the target metal chelation.[1]

• Continue stirring for a specified contact time to allow for the formation of metal-citrate complexes.[1]

3. Analysis:

• After the reaction time, take an aliquot of the treated wastewater.

• Filter the sample if any precipitation has occurred.

• Analyze the concentration of the remaining dissolved heavy metals using AAS or ICP-MS.[1]

4. Calculation of Removal Efficiency:

• Calculate the removal efficiency using the following formula: Removal Efficiency (%) = [(Initial Metal Conc. - Final Metal Conc. in Water) / Initial Metal Conc.] x 100

Visualizations

Caption: Chelation of a metal ion by triammonium citrate.

Caption: Experimental workflow for heavy metal removal.

Caption: Logical relationship of pH and chelation efficiency.

References

• 1. benchchem.com [benchchem.com]
• 2. benchchem.com [benchchem.com]
• 3. Stability of Citric Acid as a Chelating Agent in Various Applications [thinkdochemicals.com]
• 4. researchgate.net [researchgate.net]

Technical Support Center: Triammonium Citrate-Based Nanoparticle Synthesis

Welcome to the technical support center for researchers, scientists, and drug development professionals working with triammonium (B15348185) citrate-based nanoparticle synthesis. This guide focuses on the common challenges encountered during the synthesis of silver nanoparticles (AgNPs) where triammonium citrate (B86180) (or its sodium salt, which functions similarly) acts as both a reducing and capping agent.

Frequently Asked Questions (FAQs) & Troubleshooting

Q1: What is the primary role of triammonium citrate in silver nanoparticle synthesis?

Triammonium citrate, or more commonly its salt trisodium (B8492382) citrate, serves a dual function in the chemical reduction synthesis of silver nanoparticles.[1][2] It acts as a reducing agent, converting silver ions (Ag+) from a precursor like silver nitrate (B79036) (AgNO₃) to neutral silver atoms (Ag⁰).[3] Secondly, it functions as a capping or stabilizing agent.[1][2][4] The citrate ions adsorb onto the surface of the newly formed nanoparticles, creating a negatively charged layer that prevents them from aggregating through electrostatic repulsion, thus ensuring their stability in the colloidal suspension.[5]

Q2: My final solution isn't the expected yellow or brown color. What went wrong?

The color of the silver nanoparticle solution is a direct result of a phenomenon called Localized Surface Plasmon Resonance (LSPR), which is highly dependent on the size and shape of the nanoparticles.[6][7]

• Colorless Solution: If your solution remains colorless, it likely indicates that the reduction of silver ions did not occur or was extremely limited.[2]

  • Troubleshooting:

    • Insufficient Heating: In the widely used Turkevich method, the reaction requires boiling to activate the reducing capability of citrate.[8] Ensure your silver nitrate solution reaches a rolling boil before adding the citrate.[3][5]

    • Incorrect pH: The reduction potential of citrate is pH-dependent.[9] A very low pH can significantly slow down or prevent the reaction.[9]

    • Reagent Degradation: Ensure your silver nitrate and triammonium citrate solutions are fresh. Silver nitrate is light-sensitive and can degrade over time.

• Grey or Black Solution/Precipitate: This typically signifies uncontrolled, rapid reduction leading to large, aggregated particles that no longer exhibit the characteristic LSPR.[10]

  • Troubleshooting:

    • Concentration Issues: Very high concentrations of silver nitrate or citrate can lead to excessively fast nucleation and growth.[4]

    • Mixing Speed: The rate of addition and stirring speed is critical. Adding the citrate solution too slowly or stirring too vigorously can lead to broad size distributions and aggregation. A rapid, single addition to a vigorously boiling solution is often recommended.[5]

Q3: The size of my nanoparticles is inconsistent between batches. How can I improve reproducibility?

Inconsistent nanoparticle size is a common challenge stemming from the sensitivity of the nucleation and growth processes.[4] Key factors to control are:

• Temperature: The reaction temperature must be consistent. Even small fluctuations can alter the reduction rate, affecting the final particle size. Use a hot plate with precise temperature control.

• Reagent Concentrations: The molar ratio of citrate to silver ions is a critical parameter. An increase in the citrate concentration generally leads to the formation of smaller nanoparticles because more citrate is available to stabilize the growing nuclei, preventing further growth.[4]

• pH of the Reaction: The pH of the reaction medium significantly influences the size and shape of the synthesized nanoparticles.[9][10] Higher pH values tend to accelerate the reduction rate, which can lead to the formation of smaller nanoparticles.[9]

• Purity of Water and Glassware: Use high-purity, deionized water and ensure all glassware is scrupulously clean. Impurities can act as unwanted nucleation sites, leading to a polydisperse sample.

Q4: My nanoparticles are aggregating over time. How can I improve their stability?

Nanoparticle stability is a major concern, especially for long-term storage and application.[11]

• Insufficient Capping Agent: The amount of citrate may not be sufficient to fully coat the surface of the nanoparticles. Consider increasing the citrate-to-silver molar ratio.[11]

• Storage Conditions:

  • Light Exposure: AgNP suspensions can degrade via oxidation, a process that can be accelerated by light.[11] Storing samples in the dark is recommended.[11]

  • Oxygen: The presence of oxygen can also lead to oxidation of the nanoparticles.[11] Purging the suspension with an inert gas like nitrogen can enhance stability.[11]

• pH Changes: The stability conferred by the citrate capping layer is dependent on the pH. Significant shifts in pH can disrupt the electrostatic repulsion, leading to aggregation.

Quantitative Data Summary

The synthesis parameters have a direct and measurable impact on the final characteristics of the silver nanoparticles.

Table 1: Effect of Reactant Concentration on Nanoparticle Properties

AgNO₃ Concentration (mM)	Trisodium Citrate (TSC) Concentration (%)	Average Particle Size (nm)	Max. Absorbance (λmax, nm)	Reference
1.5	1.5	22.14	449.85	[12][13][14]
1.0	1.0	-	-	[14]
0.5	0.5	-	-	[14]

| 1.0 | 1.0 | 44.04 | 444 |[2] |

Note: Direct comparison between studies can be challenging due to variations in other parameters like temperature, stirring time, and specific protocol.

Detailed Experimental Protocol

This protocol describes a common method for synthesizing silver nanoparticles using triammonium citrate's salt, trisodium citrate, as the reducing and stabilizing agent, adapted from established methods like the Turkevich method.

Materials:

• Silver Nitrate (AgNO₃)

• Trisodium Citrate Dihydrate (Na₃C₆H₅O₇·2H₂O)

• High-purity deionized water

• Glassware (Erlenmeyer flask, graduated cylinders, beakers)

• Stirring hotplate and magnetic stir bar

Procedure:

• Prepare Stock Solutions:

  • Prepare a 1 mM silver nitrate solution by dissolving the appropriate amount of AgNO₃ in deionized water. Store this solution in a dark bottle to prevent photodegradation.

  • Prepare a 1% (w/v) trisodium citrate solution by dissolving trisodium citrate dihydrate in deionized water.[3][5]

• Reaction Setup:

  • Place 50 mL of the 1 mM AgNO₃ solution into a clean 100 mL Erlenmeyer flask with a magnetic stir bar.[3]

  • Place the flask on a stirring hotplate and bring the solution to a rolling boil while stirring.[3][5]

• Nanoparticle Synthesis:

  • Once the solution is boiling vigorously, quickly add 5 mL of the 1% trisodium citrate solution.[3]

  • The solution will undergo a series of color changes, typically from colorless to a pale yellow, indicating the formation of silver nanoparticles.[2][3]

• Reaction Completion and Cooling:

  • Continue heating and stirring the solution for approximately 15-20 minutes until the color is stable.

  • Remove the flask from the heat and allow it to cool to room temperature while continuing to stir.

• Characterization:

  • The resulting colloidal suspension can be characterized using UV-Vis spectroscopy, which should show a characteristic LSPR peak between 400-450 nm for spherical silver nanoparticles.[7][15]

  • Further characterization for size and morphology can be performed using Transmission Electron Microscopy (TEM).

Visual Guides

Experimental Workflow

Caption: Workflow for citrate-based silver nanoparticle synthesis.

Troubleshooting Logic

Caption: Decision tree for troubleshooting common synthesis issues.

References

• 1. pubs.acs.org [pubs.acs.org]
• 2. iosrjournals.org [iosrjournals.org]
• 3. banglajol.info [banglajol.info]
• 4. researchgate.net [researchgate.net]
• 5. Citrate Synthesis of Gold Nanoparticles – MRSEC Education Group – UW–Madison [education.mrsec.wisc.edu]
• 6. Silver Nanoparticle Synthesis via Photochemical Reduction with Sodium Citrate - PMC [pmc.ncbi.nlm.nih.gov]
• 7. researchgate.net [researchgate.net]
• 8. mdpi.com [mdpi.com]
• 9. pubs.acs.org [pubs.acs.org]
• 10. benchchem.com [benchchem.com]
• 11. tsapps.nist.gov [tsapps.nist.gov]
• 12. Chemical Synthesis of Silver Nanoparticles Using Tri-sodium Citrate, Stability Study and Their Characterization | Semantic Scholar [semanticscholar.org]
• 13. researchgate.net [researchgate.net]
• 14. journalirjpac.com [journalirjpac.com]
• 15. protocols.io [protocols.io]

Technical Support Center: Minimizing Microbial Contamination in Triammonium Citrate Buffers

This technical support center provides researchers, scientists, and drug development professionals with guidance on preventing, detecting, and troubleshooting microbial contamination in triammonium (B15348185) citrate (B86180) buffers.

Frequently Asked Questions (FAQs)

Q1: What are the primary sources of microbial contamination in triammonium citrate buffers?

Microbial contamination in laboratory buffers typically originates from several sources:

• Water Quality: The water used to prepare the buffer is a critical factor. Non-sterile or low-purity water can introduce a variety of microorganisms.[1]

• Raw Materials: The triammonium citrate salt itself may harbor microbial spores if not handled and stored correctly.

• Preparation Environment: The laboratory environment, including airborne particles, benchtops, and non-sterile equipment, can introduce contaminants during buffer preparation.[2]

• Personnel: Improper aseptic technique during preparation and handling is a significant source of contamination.[2]

• Storage Conditions: Inadequate storage, such as containers that are not airtight or storage at temperatures that encourage microbial growth, can lead to contamination over time.[3]

Q2: What are the visible signs of microbial contamination in my triammonium citrate buffer?

Contamination may manifest in several ways:

• Turbidity or Cloudiness: A previously clear buffer solution appearing cloudy is a strong indicator of bacterial or yeast growth.[4]

• Color Change: Any deviation from the solution's original color may suggest microbial activity or chemical degradation.[5]

• Formation of Sediments or Films: The appearance of particulate matter, a film on the surface, or clumps within the buffer can signal fungal or bacterial growth.

Q3: Can I sterilize my triammonium citrate buffer using an autoclave?

Autoclaving is generally not recommended for triammonium citrate solutions. The high temperatures and pressures can lead to the decomposition of the compound, potentially releasing ammonia (B1221849) and altering the pH and chemical properties of the buffer.[5]

Q4: What is the recommended method for sterilizing triammonium citrate buffers?

The preferred method for sterilizing triammonium citrate buffers is sterile filtration. This technique effectively removes microorganisms without exposing the buffer to high temperatures that could cause degradation.[5] Using a 0.22 µm or smaller pore size filter is standard for removing bacteria.[6]

Q5: How should I store my sterile triammonium citrate buffer to maintain its quality?

For optimal stability, sterile triammonium citrate buffers should be stored in a tightly sealed, sterile container in a cool, dark place.[7] Refrigeration at 2-8°C is a common practice to inhibit microbial growth.[8] Always visually inspect the buffer for any signs of contamination before use.[7]

Q6: What is the expected shelf life of a user-prepared sterile triammonium citrate buffer?

There is no universally defined shelf life for user-prepared triammonium citrate solutions, as it depends heavily on the quality of the raw materials, the sterility of the preparation process, and the storage conditions.[7] For critical applications, it is best to use freshly prepared buffer. For general use, a buffer stored at 2-8°C should be monitored regularly for signs of contamination or degradation.

Troubleshooting Guide

Issue: I suspect my triammonium citrate buffer is contaminated. What should I do?

Follow this troubleshooting workflow to identify the potential source of contamination and take corrective action.

Troubleshooting workflow for contaminated triammonium citrate buffer.

Data Presentation

Table 1: Comparison of Sterilization Methods for Buffers

Method	Principle	Advantages	Disadvantages	Suitability for Triammonium Citrate
Autoclaving (Steam Sterilization)	Uses high-pressure steam to kill microorganisms.[9]	Highly effective, penetrates materials.	Not suitable for heat-sensitive solutions.	Not Recommended (potential for chemical degradation).[5]
Sterile Filtration	Physically removes microorganisms by passing the solution through a membrane filter (e.g., 0.22 µm).[6]	Suitable for heat-sensitive solutions, fast.	Does not remove viruses or endotoxins effectively, potential for filter clogging.	Recommended Method .
Dry Heat Sterilization	Uses high temperatures in a hot air oven.	Effective for glassware and heat-stable powders.	Requires longer exposure times and higher temperatures than autoclaving.	Not applicable for solutions.

Table 2: Common Preservatives for Laboratory Buffers

Preservative	Typical Concentration	Mechanism of Action	Considerations
Sodium Azide (NaN₃)	0.02% - 0.1%	Inhibits microbial growth by disrupting the cytochrome electron transport chain.[7]	Highly toxic, can interfere with some biological assays, and forms explosive compounds with heavy metals.[7]
ProClin™	Varies by product	Inhibits microbial growth through a combination of active ingredients.	Less toxic than sodium azide, broad-spectrum activity.

Experimental Protocols

Protocol 1: Sterile Filtration of Triammonium Citrate Buffer

Objective: To prepare a sterile triammonium citrate buffer by removing microbial contaminants using membrane filtration.

Materials:

• Prepared triammonium citrate buffer solution

• Sterile filtration unit with a 0.22 µm pore size membrane (e.g., bottle-top or syringe filter)

• Sterile receiving container (e.g., flask or bottle)

• Laminar flow hood or biological safety cabinet

• Vacuum source (for bottle-top filters) or sterile syringe (for syringe filters)

Procedure:

• Perform all steps within a laminar flow hood or biological safety cabinet to maintain a sterile environment.

• Aseptically assemble the sterile filtration unit according to the manufacturer's instructions. Ensure the membrane is correctly seated and the unit is securely connected.

• Pour the prepared triammonium citrate buffer into the upper reservoir of the filtration unit.

• If using a bottle-top filter, connect the unit to a vacuum source and apply gentle vacuum to draw the buffer through the membrane into the sterile receiving container.

• If using a syringe filter, draw the buffer into a sterile syringe, attach the filter to the syringe tip, and gently push the plunger to dispense the sterile buffer into the receiving container.

• Once filtration is complete, carefully remove the filtration unit.

• Aseptically seal the sterile receiving container.

• Label the container with the buffer name, concentration, date of preparation, and "Sterile."

• Store the sterile buffer at 2-8°C.

Protocol 2: Sterility Testing of Triammonium Citrate Buffer by Membrane Filtration

Objective: To determine if a prepared triammonium citrate buffer is free of viable microbial contaminants.

Materials:

• Sample of the sterile triammonium citrate buffer to be tested

• Sterile membrane filtration apparatus with a 0.45 µm pore size membrane

• Sterile rinsing fluid (e.g., sterile peptone water or saline)

• Tryptic Soy Broth (TSB) and Fluid Thioglycollate Medium (FTM)

• Sterile petri dishes or culture tubes

• Incubator

Procedure:

• Within a sterile environment, aseptically pass a defined volume of the triammonium citrate buffer through the 0.45 µm membrane filter.

• Rinse the membrane with sterile rinsing fluid to remove any residual buffer that might inhibit microbial growth.

• Aseptically remove the membrane filter and cut it in half with sterile scissors or a scalpel.

• Place one half of the membrane onto a Tryptic Soy Agar (TSA) plate or into a tube of TSB. This medium supports the growth of aerobic bacteria and fungi.[1]

• Place the other half of the membrane into a tube of Fluid Thioglycollate Medium (FTM). This medium supports the growth of anaerobic and some aerobic bacteria.[10]

• Incubate the TSB/TSA at 20-25°C for 14 days to promote fungal and aerobic bacterial growth.[11]

• Incubate the FTM at 30-35°C for 14 days to promote anaerobic and aerobic bacterial growth.[11]

• Visually inspect the media for turbidity (in broth) or colony formation (on agar) daily for the first few days and then periodically for the remainder of the 14-day period.

• The absence of any microbial growth after 14 days indicates that the buffer sample is sterile. The presence of growth indicates contamination.

References

• 1. Stability of Trisodium Citrate and Gentamicin Solution for Catheter Locks after Storage in Plastic Syringes at Room Temperature - PMC [pmc.ncbi.nlm.nih.gov]
• 2. m.youtube.com [m.youtube.com]
• 3. rocker.com.tw [rocker.com.tw]
• 4. merckmillipore.com [merckmillipore.com]
• 5. jpdb.nihs.go.jp [jpdb.nihs.go.jp]
• 6. criticalprocess.com [criticalprocess.com]
• 7. benchchem.com [benchchem.com]
• 8. tri-Ammonium citrate, 1 kg, CAS No. 3458-72-8 | A to Z | Chemicals | Carl ROTH - Germany [carlroth.com]
• 9. lohmann-minerals.com [lohmann-minerals.com]
• 10. nbinno.com [nbinno.com]
• 11. SOP for Sterility Testing by Membrane Filtration Method | Pharmaguideline [pharmaguideline.com]

Technical Support Center: Adjusting the pH of Triammonium Citrate Solutions

This technical support center provides researchers, scientists, and drug development professionals with guidance on accurately adjusting the pH of triammonium (B15348185) citrate (B86180) solutions for various applications. Below you will find troubleshooting advice and frequently asked questions to address common issues encountered during experimental work.

Frequently Asked Questions (FAQs)

Q1: What is triammonium citrate and what are its primary functions in experimental settings?

Triammonium citrate is the ammonium (B1175870) salt of citric acid. In laboratory and pharmaceutical applications, it serves as a versatile reagent with two main functions:

• Buffering Agent: It helps to maintain a stable pH in a solution, resisting changes when small amounts of acid or base are added.[1][2]

• Chelating Agent: The citrate ion can bind to metal ions, effectively sequestering them from the solution.[3] This is particularly useful in preventing metal-catalyzed reactions or inhibiting enzymes that require metal cofactors.[4]

Q2: What is the effective pH buffering range for triammonium citrate solutions?

A 5% aqueous solution of triammonium citrate typically has a pH between 6.0 and 7.5.[5][6] Its buffering capacity is derived from the three pKa values of citric acid.[5] The relevant pKa for the physiological pH range is pKa3, which is approximately 6.40.[5][7] Therefore, triammonium citrate is most effective as a buffer in the pH range of approximately 6.0 to 7.5.[5]

Q3: How do I adjust the pH of a triammonium citrate solution?

To adjust the pH of a triammonium citrate solution, you will typically use a strong acid or a strong base, or solutions of citric acid or ammonium hydroxide (B78521).[4]

• To lower the pH (make it more acidic): Add a solution of citric acid.[4]

• To raise the pH (make it more alkaline): Add a solution of ammonium hydroxide.[4]

It is crucial to add the adjusting solution slowly while continuously monitoring the pH with a calibrated pH meter until the desired value is reached.

Q4: Can I use other acids or bases like HCl or NaOH to adjust the pH?

While it is possible to use strong acids like hydrochloric acid (HCl) or strong bases like sodium hydroxide (NaOH) for fine pH adjustments, it is generally recommended to use citric acid or ammonium hydroxide.[8] Using HCl or NaOH will introduce other ions (chloride, sodium) into your buffer, which may interfere with your specific application. Using citric acid or ammonium hydroxide keeps the primary components of the buffer system consistent.

Q5: What are some common applications of pH-adjusted triammonium citrate solutions?

Adjusted triammonium citrate solutions are utilized in a variety of scientific and industrial applications, including:

• Enzyme Assays: To provide a stable pH environment for optimal enzyme activity.[4][5]

• Nucleic Acid Precipitation: The citrate component helps in chelating divalent cations that can activate nucleases, thus protecting DNA and RNA samples.[4]

• Pharmaceutical Formulations: To maintain the stability and solubility of active pharmaceutical ingredients (APIs).[8]

• Cosmetics: Used to adjust the pH of formulations to be compatible with the skin.

• Industrial Processes: Employed in metal cleaning, rust removal, and water treatment due to its chelating properties.[1][2]

Troubleshooting Guide

Issue 1: The pH of my triammonium citrate solution is unstable and drifts over time.

• Possible Cause 1: Microbial Contamination.

  • Troubleshooting Step: Visually inspect the solution for turbidity or other signs of microbial growth. If contamination is suspected, discard the solution and prepare a fresh one. To prevent future contamination, consider sterile filtering the solution and storing it at 4°C.[9]

• Possible Cause 2: Absorption of Atmospheric CO2.

  • Troubleshooting Step: If the solution is left open to the air, it can absorb carbon dioxide, which can lower the pH. Keep the solution in a tightly sealed container when not in use.

• Possible Cause 3: Degradation of the solution.

  • Troubleshooting Step: Although generally stable, prolonged exposure to light and heat can cause degradation.[9] Store the solution in a cool, dark place. If degradation is suspected, prepare a fresh solution.

Issue 2: I observe a precipitate in my triammonium citrate solution after pH adjustment or during storage.

• Possible Cause 1: Temperature-dependent solubility.

  • Troubleshooting Step: If the solution was prepared at room temperature and then stored at a lower temperature (e.g., in a refrigerator), the solubility of triammonium citrate may have been exceeded. Gently warm the solution while stirring to see if the precipitate redissolves.[9]

• Possible Cause 2: Reaction with other components.

  • Troubleshooting Step: If other salts or reagents have been added to the solution, a chemical reaction may have occurred, leading to the formation of an insoluble compound. Review the compatibility of all components in your solution.

Issue 3: My experimental results are inconsistent when using a triammonium citrate buffer.

• Possible Cause 1: Incorrect pH.

  • Troubleshooting Step: Always verify the pH of your buffer with a calibrated pH meter before each use. The pH of buffer solutions can change over time.[9]

• Possible Cause 2: Interference from citrate or ammonium ions.

  • Troubleshooting Step: Citrate is a known chelating agent and can interfere with assays that rely on metal ions.[10] Ammonium ions can also affect certain enzymatic reactions. If you suspect interference, consider using an alternative buffer system or performing a control experiment to quantify the extent of the interference.

Data Presentation

Table 1: Physicochemical Properties of Citric Acid and Triammonium Citrate

Property	Value	Reference
Citric Acid
Molecular Formula	C₆H₈O₇	[7]
Molecular Weight	192.12 g/mol	[11]
pKa1	3.13	[5][11]
pKa2	4.76	[5][11]
pKa3	6.40	[5][11]
Triammonium Citrate
Molecular Formula	(NH₄)₃C₆H₅O₇	[4][6]
Molecular Weight	243.22 g/mol	[4][6]
pH of a 5% solution	6.0 - 7.5	[5][6]
pH of a 1 mM solution	7.5	[12]
pH of a 10 mM solution	7.4	[12]
pH of a 100 mM solution	7.32	[12]

Experimental Protocols

Protocol 1: Preparation of a 0.1 M Triammonium Citrate Buffer (pH 7.0)

Materials:

• Triammonium citrate (Molecular Weight: 243.22 g/mol )

• Deionized water

• Citric acid solution (e.g., 1 M) or Ammonium hydroxide solution (e.g., 1 M)

• Calibrated pH meter

• Magnetic stirrer and stir bar

• Beaker and volumetric flask (1 L)

Procedure:

• Dissolve Triammonium Citrate: Weigh 24.32 g of triammonium citrate and dissolve it in approximately 800 mL of deionized water in a beaker.[4]

• Stir to Dissolve: Place the beaker on a magnetic stirrer and stir until the solid is completely dissolved.[4]

• Calibrate pH Meter: Calibrate your pH meter according to the manufacturer's instructions at the temperature you will be using the buffer.

• Adjust pH: Place the calibrated pH electrode into the solution.

  • To lower the pH, slowly add the citric acid solution dropwise while continuously stirring and monitoring the pH.

  • To raise the pH, slowly add the ammonium hydroxide solution dropwise while continuously stirring and monitoring the pH.[4]

• Final Volume Adjustment: Once the target pH of 7.0 is reached, transfer the solution to a 1 L volumetric flask.

• Bring to Final Volume: Add deionized water to bring the final volume to the 1 L mark.

• Sterilization (Optional): If required for your application, the buffer can be sterilized by filtration through a 0.22 µm filter. Autoclaving is generally not recommended as it can lead to the decomposition of triammonium citrate.[9]

Visualizations

References

• 1. lohmann-minerals.com [lohmann-minerals.com]
• 2. nbinno.com [nbinno.com]
• 3. researchgate.net [researchgate.net]
• 4. benchchem.com [benchchem.com]
• 5. benchchem.com [benchchem.com]
• 6. 3458-72-8 CAS | tri-AMMONIUM CITRATE | Buffer Substances | Article No. 01150 [lobachemie.com]
• 7. Citric acid - Wikipedia [en.wikipedia.org]
• 8. benchchem.com [benchchem.com]
• 9. benchchem.com [benchchem.com]
• 10. benchchem.com [benchchem.com]
• 11. Citric Acid [commonorganicchemistry.com]
• 12. pH of Triammonium Citrate [whatistheph.com]

Reference Data & Comparative Studies

A Comparative Analysis of Triammonium Citrate and Sodium Citrate in Gold Nanoparticle Synthesis

For Researchers, Scientists, and Drug Development Professionals

The synthesis of gold nanoparticles (AuNPs) with controlled size, shape, and stability is paramount for their diverse applications in diagnostics, therapeutics, and catalysis. The citrate (B86180) reduction method, pioneered by Turkevich, remains a cornerstone of AuNP synthesis due to its simplicity and effectiveness. While sodium citrate is the most commonly employed reducing and capping agent in this method, the choice of the cation in the citrate salt can influence the physicochemical properties of the resulting nanoparticles. This guide provides a comparative study of triammonium (B15348185) citrate and sodium citrate in the synthesis of gold nanoparticles, supported by experimental data from existing literature.

Introduction to Citrate-Mediated Gold Nanoparticle Synthesis

The synthesis of AuNPs via citrate reduction involves the chemical reduction of a gold precursor, typically hydrogen tetrachloroaurate (B171879) (HAuClngcontent-ng-c4139270029="" _nghost-ng-c4104608405="" class="inline ng-star-inserted">

${4}$ ), by citrate ions in an aqueous solution. The citrate ions serve a dual role: first, as a reducing agent to reduce Au(III) to Au(0), and second, as a capping agent that adsorbs onto the surface of the newly formed nanoparticles, providing electrostatic stabilization and preventing aggregation. The overall reaction is influenced by several factors, including the molar ratio of citrate to gold, the reaction temperature, and the pH of the solution.

Comparative Experimental Protocols

While the use of sodium citrate is well-documented, a standardized protocol for triammonium citrate is less common. Based on the established Turkevich method and the physicochemical properties of triammonium citrate, a comparable experimental protocol can be proposed.

Sodium Citrate (Turkevich Method)

The Turkevich method is a widely adopted protocol for synthesizing spherical AuNPs.[1][2][3]

Materials:

• Hydrogen tetrachloroaurate (HAuClngcontent-ng-c4139270029="" _nghost-ng-c4104608405="" class="inline ng-star-inserted">

  ${4}$ ) solution (1 mM)

• Trisodium (B8492382) citrate dihydrate (Nangcontent-ng-c4139270029="" _nghost-ng-c4104608405="" class="inline ng-star-inserted">

  ${3}$ Cngcontent-ng-c4139270029="" _nghost-ng-c4104608405="" class="inline ng-star-inserted"> ${6}$ Hngcontent-ng-c4139270029="" _nghost-ng-c4104608405="" class="inline ng-star-inserted"> ${5}$ Ongcontent-ng-c4139270029="" _nghost-ng-c4104608405="" class="inline ng-star-inserted"> ${7}$ ·2Hngcontent-ng-c4139270029="" _nghost-ng-c4104608405="" class="inline ng-star-inserted"> ${2}$ O) solution (1% w/v, which is approximately 34 mM)

• Deionized water

Procedure:

• Bring 50 mL of 1 mM HAuClngcontent-ng-c4139270029="" _nghost-ng-c4104608405="" class="inline ng-star-inserted">

  ${4}$ solution to a rolling boil in a clean flask with vigorous stirring.

• Rapidly add 5 mL of 1% trisodium citrate solution to the boiling HAuClngcontent-ng-c4139270029="" _nghost-ng-c4104608405="" class="inline ng-star-inserted">

  ${4}$ solution.

• The solution color will change from pale yellow to colorless, then to a deep red or burgundy, indicating the formation of AuNPs.

• Continue boiling and stirring for an additional 15-30 minutes to ensure the reaction is complete.

• Allow the solution to cool to room temperature.

Triammonium Citrate (Proposed Protocol)

This proposed protocol is designed to maintain a similar citrate ion concentration to the standard sodium citrate method for a valid comparison.

Materials:

• Hydrogen tetrachloroaurate (HAuClngcontent-ng-c4139270029="" _nghost-ng-c4104608405="" class="inline ng-star-inserted">

  ${4}$ ) solution (1 mM)

• Triammonium citrate ((NHngcontent-ng-c4139270029="" _nghost-ng-c4104608405="" class="inline ng-star-inserted">

  ${4}$ )ngcontent-ng-c4139270029="" _nghost-ng-c4104608405="" class="inline ng-star-inserted"> ${3}$ Cngcontent-ng-c4139270029="" _nghost-ng-c4104608405="" class="inline ng-star-inserted"> ${6}$ Hngcontent-ng-c4139270029="" _nghost-ng-c4104608405="" class="inline ng-star-inserted"> ${5}$ Ongcontent-ng-c4139270029="" _nghost-ng-c4104608405="" class="inline ng-star-inserted"> ${7}$ ) solution (of equivalent citrate concentration to the standard sodium citrate method)

• Deionized water

Procedure:

• Prepare a triammonium citrate solution with a molar concentration of citrate ions equivalent to the 1% sodium citrate solution used in the Turkevich method.

• Bring 50 mL of 1 mM HAuClngcontent-ng-c4139270029="" _nghost-ng-c4104608405="" class="inline ng-star-inserted">

  ${4}$ solution to a rolling boil with vigorous stirring.

• Rapidly inject the prepared triammonium citrate solution into the boiling HAuClngcontent-ng-c4139270029="" _nghost-ng-c4104608405="" class="inline ng-star-inserted">

  ${4}$ solution.

• Observe the color change of the solution as an indicator of nanoparticle formation.

• Continue to boil and stir for 15-30 minutes.

• Cool the solution to room temperature.

Data Presentation: A Comparative Overview

The following table summarizes the key differences between triammonium citrate and sodium citrate and their predicted influence on the synthesis and properties of AuNPs, based on existing literature concerning the effects of pH and cations.

Parameter	Sodium Citrate	Triammonium Citrate (Predicted)	Key References
Cation	Sodium (Nangcontent-ng-c4139270029="" _nghost-ng-c4104608405="" class="inline ng-star-inserted"> $^{+}$ )	Ammonium (B1175870) (NH ${4}^{+}$ )	[4][5]
pH of 1% Solution	Approximately 7.5 - 9.0	Approximately 6.5 - 7.5
Reaction Kinetics	Well-established kinetics, influenced by temperature and citrate-to-gold ratio.	The lower initial pH may lead to a faster reduction of Au(III) ions.[6]	[6]
Nanoparticle Size	Typically 10-20 nm, tunable by adjusting the citrate-to-gold ratio.	The potentially faster nucleation due to a more acidic pH could result in smaller, more numerous nanoparticles. However, the influence of the ammonium cation on particle growth is not well-documented.[7][8][9][10]	[7][8][9][10]
Size Distribution	Generally monodisperse under optimal conditions.	A more rapid nucleation phase could potentially lead to a narrower size distribution if secondary nucleation is suppressed.
Stability	Good colloidal stability due to the electrostatic repulsion from the negatively charged citrate capping layer.	The presence of ammonium ions might slightly alter the ionic strength of the solution, which could have a minor impact on the long-term stability of the nanoparticle suspension.	[11][12][13][14]
Surface Charge (Zeta Potential)	Typically highly negative (e.g., -30 to -50 mV).	Expected to be similarly negative due to the citrate capping, though the counter-ion layer will consist of ammonium ions.

Experimental Workflows and Signaling Pathways

The synthesis of gold nanoparticles by citrate reduction follows a well-understood pathway involving nucleation and growth. The choice of citrate salt primarily influences the reaction environment (pH and ionic composition), which in turn affects the kinetics of these fundamental steps.

References

• 1. education.mrsec.wisc.edu [education.mrsec.wisc.edu]
• 2. researchgate.net [researchgate.net]
• 3. ukessays.com [ukessays.com]
• 4. digitalcommons.library.umaine.edu [digitalcommons.library.umaine.edu]
• 5. Ion specific effects on the immobilisation of charged gold nanoparticles on metal surfaces - PMC [pmc.ncbi.nlm.nih.gov]
• 6. researchgate.net [researchgate.net]
• 7. Slight pH Fluctuations in the Gold Nanoparticle Synthesis Process Influence the Performance of the Citrate Reduction Method - PMC [pmc.ncbi.nlm.nih.gov]
• 8. researchgate.net [researchgate.net]
• 9. A Facile pH Controlled Citrate-Based Reduction Method for Gold Nanoparticle Synthesis at Room Temperature - PMC [pmc.ncbi.nlm.nih.gov]
• 10. pubs.acs.org [pubs.acs.org]
• 11. Ion-specific Stability of Gold Nanoparticle Suspensions [arxiv.org]
• 12. Effect of large ammonium cations on the aggregation kinetics of citrate capped gold nanoparticles | Semantic Scholar [semanticscholar.org]
• 13. mdpi.com [mdpi.com]
• 14. researchgate.net [researchgate.net]

A Comparative Guide to Validating the Purity of Synthesized Triammonium Citrate

For researchers, scientists, and drug development professionals, ensuring the purity of synthesized compounds is a critical step in the research and development pipeline. This guide provides a comprehensive comparison of methods to validate the purity of synthesized triammonium (B15348185) citrate (B86180) and evaluates its performance against common alternatives, supported by experimental data.

Validating the Purity of Triammonium Citrate: Key Analytical Methods

The purity of synthesized triammonium citrate can be determined through a primary assay for its main component and specific tests for potential impurities.

Assay of Triammonium Citrate

The most established method for determining the purity of triammonium citrate is an ammonia-steam distillation with back-titration.[1] An alternative method involves a non-aqueous acid-base titration.[1]

Parameter	Ammonia-Steam Distillation with Back-Titration	Non-Aqueous Acid-Base Titration
Principle	Ammonium (B1175870) ions are converted to ammonia (B1221849) gas by boiling with a strong base. The liberated ammonia is distilled and collected in an excess of standard acid. The unreacted acid is then back-titrated with a standard base.[1]	Triammonium citrate, a salt of a weak acid and weak base, is titrated as a base in a non-aqueous solvent (e.g., glacial acetic acid) with a strong acid prepared in a non-aqueous solvent (e.g., perchloric acid).[1]
Primary Standard	Sodium Carbonate (for standardization of acids and bases)	Tris(hydroxymethyl)aminomethane[2]
Indicator	Phenolphthalein[1][3]	Crystal Violet[1]
Advantages	Specific to the ammonium content, well-established method.	Can be faster than distillation, suitable for automation.
Disadvantages	Can be time-consuming due to the distillation step.	Requires handling of non-aqueous solvents, which can be hazardous.

Impurity Testing

Common impurities in synthesized triammonium citrate include oxalates and heavy metals.

Impurity	Analytical Method	Typical Limit
Oxalate	Reaction with phenylhydrazine (B124118) hydrochloride after reduction with zinc in hydrochloric acid.[3]	Not more than 0.04%[3]
Lead	Atomic Absorption Spectroscopy (AAS)[3]	Not more than 2 mg/kg[3]
Chloride	Reaction with silver nitrate (B79036) to form a precipitate.	Not more than 0.01%
Sulphated Ash	Gravimetric analysis after ignition.	Not more than 0.05%

Experimental Protocols

Assay by Ammonia-Steam Distillation with Back-Titration

This protocol is based on the method described by the Joint FAO/WHO Expert Committee on Food Additives (JECFA).[1][3]

Reagents:

• 1 N Sodium Hydroxide (B78521)

• 1 N Sulfuric Acid (standardized)

• 1 N Sodium Hydroxide (standardized)

• Phenolphthalein (B1677637) indicator solution

• Distilled water

Procedure:

• Accurately weigh approximately 3.5 g of the triammonium citrate sample.

• Dissolve the sample in 50 mL of distilled water in a distillation flask.

• Add 50 mL of 1 N sodium hydroxide to the flask.

• Connect the flask to a distillation apparatus and gently boil for at least 15 minutes, or until all the ammonia has evolved.

• Collect the distillate in a receiving flask containing a known excess volume of 1 N sulfuric acid.

• After distillation is complete, add sufficient 1 N sulfuric acid to the distillation flask to make the solution acidic to phenolphthalein.

• Boil the solution in the distillation flask for 5 minutes, then cool.

• Titrate the excess sulfuric acid in the receiving flask with 1 N sodium hydroxide, using phenolphthalein as the indicator.

Calculation: Each mL of 1 N sodium hydroxide is equivalent to 81.07 mg of C₆H₁₇N₃O₇.[3]

Caption: Experimental workflow for the assay of triammonium citrate.

Performance Comparison with Alternatives

Triammonium citrate is often used as a buffering agent and a chelating agent. Its performance in these roles can be compared with other common citrate salts like sodium citrate and potassium citrate.

Buffering Capacity

Citrate buffers are effective over a wide pH range due to the three pKa values of citric acid.

Compound	Typical pH Range of Solution	Applications as a Buffer	Considerations
Triammonium Citrate	6.0 - 7.5 (for a 5% aqueous solution)[1]	Biological buffers, food and beverage acidity regulation.[4]	The ammonium ion can be beneficial for protein stability.[4]
Sodium Citrate	3.0 - 6.2[4]	Biological buffers, food preservation, anticoagulation.	Widely documented in protocols for immunohistochemistry and protein purification.[4]
Potassium Citrate	Similar to sodium citrate	Pharmaceutical applications, food additive.	Can be used as a potassium supplement.[5]

Chelating Performance in Cleaning Applications

A study on the surface cleaning of paintings provides a qualitative comparison of the cleaning efficacy of triammonium citrate and other chelating agents.

Chelating Agent (Concentration)	Observed Cleaning Efficacy
Triammonium Citrate (2.5%)	Worked more quickly and cleaned the surface to the same extent as EDTA disodium.[6]
EDTA Disodium Salt (2.5%)	Effective, but slower than triammonium citrate.[6]
EDTA Tetrasodium Salt (pH 7)	Significantly more aggressive, worked very quickly and left the surface slightly blanched.[6]
Magnesium Citrate (5%)	More effective than sodium citrate, slowly removed black material.[6]
Sodium Citrate	Less effective than magnesium citrate.[6]

This suggests that chelation plays a significant role in the cleaning process and that triammonium citrate is a highly effective chelating agent for this application.[6]

Performance in Food Applications

Triammonium citrate (E380) is used in the food industry as an acidity regulator, emulsifier, and buffering agent.[7] Its alternatives include other citrate salts and natural acidifiers.

Compound	Primary Function in Food	Common Alternatives
Triammonium Citrate	Acidity regulation in soft drinks, emulsifier in processed cheese.[8]	Sodium Citrate, Potassium Citrate, Lemon Juice, Vinegar.[9]
Sodium Citrate	Flavor enhancer, acid regulator in carbonated beverages, emulsifier in dairy products.[10]	Triammonium Citrate, Potassium Citrate.
Potassium Citrate	Acidity regulator, potassium source.	Sodium Citrate, Triammonium Citrate.

The choice between these alternatives often depends on the desired final pH, flavor profile, and sodium/potassium content of the food product.

Conclusion

Validating the purity of synthesized triammonium citrate is achievable through well-established analytical methods, primarily titration-based assays and specific impurity tests. When compared to its common alternatives, sodium and potassium citrate, triammonium citrate offers distinct advantages in certain applications. Its buffering capacity in the neutral pH range makes it suitable for various biological systems, and its strong chelation properties are beneficial in cleaning and industrial applications. The choice of the most appropriate citrate salt will ultimately depend on the specific requirements of the intended application, including the desired pH, the presence of metal ions, and considerations regarding the cation (ammonium, sodium, or potassium). This guide provides the foundational data and methodologies to assist researchers in making informed decisions for their work.

References

• 1. benchchem.com [benchchem.com]
• 2. sigmaaldrich.com [sigmaaldrich.com]
• 3. fao.org [fao.org]
• 4. benchchem.com [benchchem.com]
• 5. tobacco-information.hpa.gov.tw [tobacco-information.hpa.gov.tw]
• 6. researchgate.net [researchgate.net]
• 7. consoinfo.org [consoinfo.org]
• 8. Triammonium Citrate: The Unsung Hero In Your Food And Beyond - Kands [kandschemical.com]
• 9. What Food Has Triammonium Citrate In It? - Kands [kandschemical.com]
• 10. gadotbio.com [gadotbio.com]

comparing the buffering capacity of triammonium citrate with other biological buffers

A Comparative Analysis of Triammonium (B15348185) Citrate (B86180) and Other Biological Buffers

For Researchers, Scientists, and Drug Development Professionals

The selection of an appropriate buffer is a critical determinant of success in biological research and pharmaceutical development. An ideal buffer maintains a stable pH in a desired range without interfering with biological processes. This guide provides an objective comparison of the buffering capacity and other key properties of triammonium citrate against three widely used biological buffers: Tris (tris(hydroxymethyl)aminomethane), HEPES (4-(2-hydroxyethyl)-1-piperazineethanesulfonic acid), and phosphate (B84403) buffers. This comparison is supported by a summary of available experimental data and detailed experimental protocols.

Physicochemical Properties and Buffering Capacity

The buffering capacity of a solution is determined by the pKa of the buffering agent, which is the pH at which the acidic and basic forms of the buffer are present in equal concentrations. The effective buffering range is generally considered to be pKa ± 1 pH unit. The following table summarizes the key physicochemical properties of triammonium citrate, Tris, HEPES, and phosphate buffers based on available literature. It is important to note that direct, head-to-head experimental data comparing the buffering capacity (β) of all four buffers under identical conditions is not extensively available. The presented data is a compilation from various sources and should be interpreted with consideration for potential variations in experimental conditions.

Table 1: Comparison of Physicochemical Properties of Selected Biological Buffers

Property	Triammonium Citrate	Tris	HEPES	Phosphate
pKa Values (at 25°C)	pKa1: 3.13, pKa2: 4.76, pKa3: 6.40	8.1	7.5	pKa1: 2.15, pKa2: 7.20, pKa3: 12.33
Effective pH Range	~3.0 - 7.5	7.1 - 9.1	6.8 - 8.2	1.1-3.1, 6.2-8.2, 11.3-13.3
ΔpKa/°C	Weak dependence	-0.031	-0.014	Weak dependence
Metal Ion Chelation	Strong chelator of divalent and trivalent cations (e.g., Ca²⁺, Mg²⁺, Fe³⁺)	Can chelate divalent cations	Minimal	Can precipitate divalent and trivalent cations
Interaction with Enzymes	Can be advantageous for metalloenzyme studies by chelating inhibitory metal ions; ammonium (B1175870) ions may stabilize some proteins.	Generally inert, but the primary amine can be reactive.	Generally non-interfering.	Can inhibit some enzymes (e.g., kinases, phosphatases).
Suitability for Cell Culture	Not commonly used.	Generally not recommended due to potential toxicity at higher concentrations.	High suitability, widely used.	Commonly used, but can precipitate with components of media.

Experimental Protocols

To facilitate a direct and objective comparison of buffering capacity, a standardized experimental protocol is essential. The following section details a comprehensive methodology for determining the buffering capacity of triammonium citrate and other biological buffers through titration.

Experimental Determination of Buffering Capacity

Objective: To quantitatively determine and compare the buffering capacity of triammonium citrate, Tris, HEPES, and phosphate buffers at

A Comparative Analysis of Triammonium Citrate and EDTA as Chelating Agents

In the landscape of scientific research and drug development, the selection of an appropriate chelating agent is a critical decision that can significantly impact experimental outcomes. Among the myriad of options, ethylenediaminetetraacetic acid (EDTA) has long been the industry standard, recognized for its robust and wide-ranging metal-binding capabilities.[1][2] However, triammonium (B15348185) citrate (B86180) is emerging as a noteworthy alternative, offering distinct chemical properties and advantages in specific applications.[1] This guide presents an objective comparison of triammonium citrate and EDTA, supported by experimental data, to assist researchers, scientists, and drug development professionals in making informed decisions.

Molecular Overview and Mechanism of Action

EDTA (Ethylenediaminetetraacetic acid) is a hexadentate ligand, capable of forming six bonds with a single metal ion.[1] This "claw-like" grip, known as the chelate effect, results in the formation of highly stable, water-soluble metal complexes.[3][4] Its structure, which includes four carboxylate groups and two nitrogen atoms, enables it to sequester a broad spectrum of di- and trivalent metal ions with high affinity.[5] The primary mechanism of EDTA involves this multi-dentate binding to a metal ion, effectively sequestering it and rendering it chemically inert in solution.[6]

Triammonium citrate , the tribasic ammonium (B1175870) salt of citric acid, also functions as a chelating agent.[1] The citrate molecule, a tricarboxylic acid, possesses three carboxyl groups and a hydroxyl group that act as electron-donating ligands, allowing it to form stable chelate rings with metal ions.[2] This sequesters the metal ion, preventing it from engaging in other reactions and enhancing its solubility in aqueous solutions.[2]

Quantitative Comparison of Chelation Performance

The efficacy of a chelating agent is quantitatively described by its stability constant (log K), which measures the strength of the interaction between the metal ion and the chelating agent. A higher log K value indicates a more stable complex.

Chelating Agent	Metal Ion	Stability Constant (log K)
EDTA	Ca²⁺	10.7
Mg²⁺	8.7
Fe³⁺	25.1
Cu²⁺	18.8
Zn²⁺	16.5
Pb²⁺	18.0
Triammonium Citrate (Citrate)	Ca²⁺	3.2 - 4.8
Mg²⁺	2.8 - 4.4
Fe³⁺	11.4
Cu²⁺	5.9
Zn²⁺	4.5
Pb²⁺	5.6

Note: Stability constants can vary with experimental conditions such as pH and ionic strength. The values presented are representative.

As the table illustrates, EDTA generally forms significantly more stable complexes with a wide range of metal ions compared to citrate. This is largely due to its hexadentate nature, which provides a more encompassing and stable coordination environment for the metal ion.

Experimental Protocols for Evaluating Chelation Efficiency

A common method to determine the chelation efficiency is through a competitive binding assay or by measuring the removal of metal ions from a contaminated matrix.

Protocol: Soil Washing to Determine Heavy Metal Removal Efficiency

This protocol outlines a general procedure for assessing the efficacy of triammonium citrate and EDTA in removing heavy metals from contaminated soil.

1. Preparation of Chelating Agent Solutions:

• Prepare aqueous solutions of triammonium citrate and EDTA at the desired concentrations (e.g., 0.1 M).

• Adjust the pH of the solutions to a standardized value (e.g., pH 7) using an appropriate acid or base.

2. Soil Washing Procedure:

• Weigh a specific amount of contaminated soil (e.g., 10 g) and place it into a beaker.[2]

• Add a defined volume of the chelating agent solution to achieve a specific soil-to-solution ratio (e.g., 1:10 w/v).[2]

• Agitate the slurry on a shaker at a constant speed (e.g., 150 rpm) for a set contact time (e.g., 24 hours).[2]

3. Separation and Analysis:

• After agitation, centrifuge the slurry to separate the solid and liquid phases.[2]

• Decant the supernatant, which contains the chelated heavy metals.[2]

• Filter the supernatant through a 0.45 µm filter.[2]

• Analyze the concentration of the target heavy metal in the filtrate using techniques such as Atomic Absorption Spectroscopy (AAS) or Inductively Coupled Plasma-Mass Spectrometry (ICP-MS).

4. Calculation of Removal Efficiency:

• Removal Efficiency (%) = [(Initial Metal Concentration - Final Metal Concentration) / Initial Metal Concentration] x 100

Diagrams of Chelation Mechanisms and Experimental Workflow

References

• 1. benchchem.com [benchchem.com]
• 2. benchchem.com [benchchem.com]
• 3. lyfemedical.com [lyfemedical.com]
• 4. pubs.acs.org [pubs.acs.org]
• 5. interchim.fr [interchim.fr]
• 6. What is the mechanism of Disodium edetate? [synapse.patsnap.com]

A Comparative Guide to Analytical Methods for Quantifying Triammonium Citrate

For Researchers, Scientists, and Drug Development Professionals

This guide provides an objective comparison of various analytical methods for the accurate quantification of triammonium (B15348185) citrate (B86180). The selection of an appropriate analytical technique is critical for quality control, formulation development, and stability testing. This document outlines established methodologies, presents their performance characteristics, and provides a framework for their validation.

Comparison of Analytical Methods

The choice of an analytical method for quantifying triammonium citrate depends on several factors, including the required sensitivity, specificity, sample throughput, and available instrumentation. The following table summarizes the key performance characteristics of common analytical techniques.

Analytical Method	Principle	Accuracy/Recovery	Precision (RSD)	Linearity (r²)	Advantages	Disadvantages
Titration (Ammonia-Steam Distillation)	The ammonium (B1175870) ions are converted to ammonia (B1221849) gas, distilled, and collected in a standard acid. The excess acid is back-titrated.	Typically 98-102%	< 2%	≥ 0.99	Robust, cost-effective, well-established.[1]	Labor-intensive, not suitable for high-throughput analysis.
Ion Chromatography (IC)	Separation of citrate and ammonium ions on an ion-exchange column followed by conductivity detection.	Typically 95-105%[2]	< 1.5% for citrate[3]	> 0.999[2]	High specificity, can quantify both cation and anion simultaneously.	Requires specialized equipment, potential for matrix interference.[4]
High-Performance Liquid Chromatography (HPLC)	Separation based on polarity. Reversed-phase with ion-pairing or Hydrophilic Interaction Liquid Chromatography (HILIC) are common.	Method dependent	< 2%	≥ 0.99	High precision and accuracy, suitable for automation.[5]	Method development can be complex, requires specific columns for polar analytes.[5]
Enzymatic Assay	Citrate is converted by citrate lyase, and the reaction is monitored spectrophotometrically.	Method dependent	Variable	Good	High specificity for citrate.[6]	Indirectly quantifies triammonium citrate, potential for interference from other components affecting the enzyme.[7]

Experimental Protocols

Detailed methodologies for the key experiments are provided below. These protocols are based on established methods and can be adapted and validated for specific laboratory conditions.

Titration: Ammonia-Steam Distillation with Back-Titration

This method is a classic and reliable approach for the assay of triammonium citrate.[1][8]

Principle: The ammonium ions in triammonium citrate are liberated as ammonia gas by boiling with a strong base (e.g., sodium hydroxide). The ammonia is then distilled and collected in a known excess of a standard acid (e.g., sulfuric acid). The remaining unreacted acid is titrated with a standard base (e.g., sodium hydroxide) to determine the amount of ammonia that was released.

Procedure:

• Accurately weigh a sample of triammonium citrate.

• Dissolve the sample in deionized water in a distillation flask.

• Add a known excess of a standardized strong base (e.g., 1 N Sodium Hydroxide) to the flask.

• Connect the flask to a distillation apparatus. The condenser outlet should be submerged in a receiving flask containing a known volume of a standardized acid (e.g., 0.1 N Sulfuric Acid) and a suitable indicator (e.g., methyl red).

• Heat the distillation flask to boiling and continue until all the ammonia has been distilled into the receiving flask.

• Titrate the excess acid in the receiving flask with a standardized base (e.g., 0.1 N Sodium Hydroxide) until the endpoint is reached (indicated by a color change).

• Perform a blank titration without the sample to account for any impurities in the reagents.

• Calculate the percentage of triammonium citrate in the sample based on the volume of titrant used.

Ion Chromatography (IC)

Ion chromatography is a powerful technique for the simultaneous or individual determination of the ammonium and citrate ions.

Principle: The sample is injected into an ion chromatograph, where it passes through an ion-exchange column. The ammonium and citrate ions are separated based on their affinity for the stationary phase. The separated ions are then detected by a conductivity detector.

Procedure for Citrate Analysis:

• Sample Preparation: Accurately weigh and dissolve the triammonium citrate sample in a suitable eluent or deionized water to a known concentration.

• Chromatographic Conditions:

  • Column: A suitable anion-exchange column (e.g., Dionex IonPac AS11).[2]

  • Eluent: A potassium hydroxide (B78521) or sodium hydroxide gradient is commonly used.[2]

  • Flow Rate: Typically 1-2 mL/min.

  • Detection: Suppressed conductivity.

• Analysis: Inject the prepared sample and standards into the ion chromatograph.

• Quantification: Identify and quantify the citrate peak based on the retention time and peak area compared to known standards.

Procedure for Ammonium Analysis:

• Sample Preparation: Similar to citrate analysis, prepare a diluted solution of the triammonium citrate sample.

• Chromatographic Conditions:

  • Column: A suitable cation-exchange column (e.g., IonPac CS17).[9]

  • Eluent: Methane sulfonic acid is a common eluent.[9]

  • Flow Rate: Typically around 1 mL/min.

  • Detection: Suppressed conductivity.

• Analysis: Inject the prepared sample and standards.

• Quantification: Identify and quantify the ammonium peak based on its retention time and peak area in comparison to standards.

High-Performance Liquid Chromatography (HPLC)

Due to the polar nature of triammonium citrate, specialized HPLC techniques are required for its analysis.

Principle:

• Reversed-Phase with Ion-Pairing: An ion-pairing reagent is added to the mobile phase to form a neutral complex with the charged citrate and ammonium ions, allowing for their retention on a nonpolar C18 column.

• Hydrophilic Interaction Liquid Chromatography (HILIC): A polar stationary phase is used with a mobile phase containing a high concentration of an organic solvent and a small amount of water. This allows for the retention and separation of polar analytes like triammonium citrate.[5]

Procedure (General):

• Sample Preparation: Prepare a solution of triammonium citrate in the mobile phase or a compatible solvent.

• Chromatographic Conditions:

  • Column: A C18 column for ion-pairing or a HILIC column.

  • Mobile Phase: For ion-pairing, an aqueous buffer with an ion-pairing reagent (e.g., tetrabutylammonium (B224687) hydroxide) and an organic modifier (e.g., acetonitrile (B52724) or methanol). For HILIC, a high percentage of acetonitrile with a small amount of aqueous buffer.

  • Detector: A UV detector (citrate has weak UV absorbance at low wavelengths) or a more universal detector like an Evaporative Light Scattering Detector (ELSD) or a Charged Aerosol Detector (CAD).

• Analysis: Inject the sample and standards.

• Quantification: Quantify the analyte based on the peak area relative to a calibration curve generated from standards.

Enzymatic Assay for Citrate

This method offers high specificity for the citrate component of triammonium citrate.

Principle: The enzyme citrate lyase specifically catalyzes the conversion of citrate to oxaloacetate and acetate. The disappearance of a co-substrate or the appearance of a product in a coupled reaction is measured spectrophotometrically. For example, the oxaloacetate can be further converted to malate (B86768) by malate dehydrogenase in a reaction that consumes NADH, and the decrease in absorbance at 340 nm is monitored.

Procedure:

• Sample Preparation: Prepare a solution of triammonium citrate in a suitable buffer.

• Assay Mixture: Prepare a reaction mixture containing the necessary buffer, co-factors (e.g., Mg2+), and enzymes (citrate lyase and a coupling enzyme like malate dehydrogenase).

• Reaction Initiation: Add the sample to the assay mixture and monitor the change in absorbance at the appropriate wavelength over time.

• Calculation: Calculate the citrate concentration based on the rate of the reaction compared to a standard curve.

Method Validation Workflow

The validation of an analytical method is crucial to ensure its suitability for its intended purpose. The following diagram illustrates a typical workflow for analytical method validation, based on ICH Q2(R1) guidelines.

References

• 1. benchchem.com [benchchem.com]
• 2. Development and validation of an assay for citric acid/citrate and phosphate in pharmaceutical dosage forms using ion chromatography with suppressed conductivity detection - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. academic.oup.com [academic.oup.com]
• 4. aga-analytical.com.pl [aga-analytical.com.pl]
• 5. benchchem.com [benchchem.com]
• 6. A method for enzymatic determination of citrate in serum and urine - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. benchchem.com [benchchem.com]
• 8. fao.org [fao.org]
• 9. researchgate.net [researchgate.net]

Comparative Efficacy of Citrate Salts in Surface Cleaning: A Guide for Researchers and Drug Development Professionals

An in-depth analysis of the cleaning performance of various citrate (B86180) salts, providing quantitative data, detailed experimental protocols, and mechanistic insights to guide formulation and application in research and pharmaceutical settings.

Introduction

Citrate salts, derived from citric acid, are widely utilized in cleaning formulations due to their excellent chelating, buffering, and builder properties. Their ability to sequester metal ions, particularly calcium and magnesium found in hard water and many soils, enhances the performance of detergents and cleaning agents. For researchers, scientists, and drug development professionals, selecting the optimal citrate salt for a specific surface cleaning application is crucial for ensuring efficacy, preventing cross-contamination, and maintaining the integrity of sensitive materials. This guide provides a comparative overview of the effectiveness of different citrate salts—sodium citrate, potassium citrate, calcium citrate, and triammonium (B15348185) citrate—in surface cleaning, supported by experimental data and detailed methodologies.

Mechanism of Action: Chelation

The primary cleaning action of citrate salts stems from their ability to act as chelating agents. The citrate anion can form stable, water-soluble complexes with polyvalent metal ions, such as Ca²⁺ and Mg²⁺. This process, known as chelation, is critical for:

• Water Softening: By binding with hardness ions in water, citrates prevent them from interfering with the cleaning action of surfactants.

• Scale Removal: Citrate solutions can effectively dissolve and remove mineral scale deposits (e.g., limescale or calcium carbonate) from surfaces.[1]

• Soil Destabilization: Many soils, including proteinaceous and organic residues, are bound to surfaces and to each other through calcium bridges. By chelating the calcium ions, citrates disrupt the integrity of the soil, facilitating its removal.

The efficiency of chelation is a key determinant of the cleaning performance of a citrate salt.

Comparative Performance of Citrate Salts

While direct, comprehensive comparative studies on the cleaning efficacy of all citrate salts are limited in publicly available literature, we can infer their relative performance based on their chemical properties and data from specific applications. The following table summarizes the available quantitative and qualitative data.

Citrate Salt	Chemical Formula	Molar Mass ( g/mol )	Chelation Capacity (mg CaCO₃ / g citrate)¹	Key Performance Characteristics
Sodium Citrate	Na₃C₆H₅O₇	258.06 (anhydrous)	~520	Widely used in industrial and household cleaners; effective water softener and builder[2]; demonstrates efficacy in inhibiting and removing biofilms.[3]
Potassium Citrate	K₃C₆H₅O₇	306.39 (anhydrous)	~440	Similar chelating properties to sodium citrate; often used in applications where sodium content is a concern.[4]
Calcium Citrate	Ca₃(C₆H₅O₇)₂	498.44 (anhydrous)	Lower (acts as a source of calcium)	Not typically used as a primary cleaning agent due to its lower solubility and the fact that it contains calcium, the very ion that chelating agents are meant to remove.
Triammonium Citrate	(NH₄)₃C₆H₅O₇	243.22	~590	Found to be slightly more effective than diammonium citrate in specific cleaning applications (e.g., art conservation)[5]; effective rust and stain remover.[6]

¹Theoretical chelation capacity for calcium carbonate, calculated based on stoichiometry. Actual performance may vary depending on pH, temperature, and soil type.

Experimental Protocols

To ensure reproducible and comparable results when evaluating the cleaning effectiveness of different citrate salts, standardized experimental protocols are essential. The following methodologies are based on established industry standards such as ASTM D4488-A5 and guidelines from the EU Ecolabel for hard surface cleaners.[7]

Preparation of Test Surfaces and Soils

• Surfaces: Standardized coupons of relevant materials (e.g., stainless steel 304 or 316, ceramic tiles, glass) should be used. Prior to soiling, the surfaces must be thoroughly cleaned to a consistent baseline, which can be verified by contact angle measurements (a water contact angle of <20° on stainless steel is indicative of a clean surface).[8][9]

• Soils: The choice of soil should be representative of the intended application.

  • Greasy/Oily Soil (based on ASTM D4488-A5): A standardized mixture of vegetable shortening, lard, vegetable oil, and carbon black.[10]

  • Proteinaceous Soil: A solution of bovine serum albumin (BSA) or other relevant proteins.

  • Mineral Scale: Artificially created calcium carbonate or calcium phosphate (B84403) deposits.

Cleaning Procedure

• Soiling: Apply a standardized amount of soil to the test surfaces and allow it to dry/set under controlled conditions (e.g., specific time and temperature). The initial amount of soil can be determined gravimetrically.

• Cleaning Solution Preparation: Prepare solutions of the different citrate salts at the desired concentrations and pH.

• Cleaning Application: The cleaning process should be mechanized to ensure reproducibility. A Gardner Straight-Line Washability and Abrasion Machine is commonly used for this purpose, applying a consistent force and number of cleaning cycles.[11]

• Rinsing: After the cleaning cycles, the surfaces should be thoroughly rinsed with deionized water to remove any remaining cleaning solution and loosened soil.

• Drying: The cleaned surfaces should be dried under controlled conditions before evaluation.

Quantitative Evaluation of Cleaning Efficacy

Several methods can be employed to quantify the amount of soil removed:

• Gravimetric Analysis: This method involves weighing the test surface before soiling, after soiling, and after cleaning. The cleaning efficiency is calculated as follows:

  Cleaning Efficiency (%) = [(Mass of Soil Before Cleaning - Mass of Soil After Cleaning) / Mass of Soil Before Cleaning] x 100[12]

• ATP Bioluminescence: This technique measures the amount of adenosine (B11128) triphosphate (ATP) on a surface, which is an indicator of residual organic and microbial soil. The results are expressed in Relative Light Units (RLU). Lower RLU values indicate a cleaner surface.[7][13] A common benchmark for a "clean" surface in healthcare and food industries is <100-250 RLU.[14][15]

• Contact Angle Measurement: The contact angle of a water droplet on a surface is sensitive to the presence of contaminants. A lower contact angle generally indicates a cleaner, more hydrophilic surface.[1] This method is particularly useful for assessing the cleanliness of metallic and other high-energy surfaces.

Mandatory Visualizations

Signaling Pathways and Experimental Workflows

dot

Caption: Mechanism of soil removal by citrate chelation.

References

• 1. mdpi.com [mdpi.com]
• 2. branchbasics.com [branchbasics.com]
• 3. bcaplicaciones.com [bcaplicaciones.com]
• 4. ewg.org [ewg.org]
• 5. researchgate.net [researchgate.net]
• 6. lohmann-minerals.com [lohmann-minerals.com]
• 7. Effectiveness of ATP bioluminescence to assess hospital cleaning: a review - PMC [pmc.ncbi.nlm.nih.gov]
• 8. researchgate.net [researchgate.net]
• 9. researchgate.net [researchgate.net]
• 10. youtube.com [youtube.com]
• 11. cleanersolutions.org [cleanersolutions.org]
• 12. ck12.org [ck12.org]
• 13. mdpi.com [mdpi.com]
• 14. researchgate.net [researchgate.net]
• 15. researchgate.net [researchgate.net]

assessing the performance of triammonium citrate in different water treatment protocols

For Immediate Release

This guide provides a comprehensive comparison of triammonium (B15348185) citrate's performance in various water treatment protocols, juxtaposed with established alternatives. Designed for researchers, scientists, and professionals in drug development, this document synthesizes available experimental data to offer an objective assessment of its efficacy.

Triammonium citrate (B86180), a chelating agent, shows significant promise in specific water treatment applications, particularly in the removal of heavy metals.[1] Its mechanism of action, however, differs substantially from traditional coagulants like aluminum sulfate (B86663) (alum) and ferric chloride, which are primarily used for the removal of turbidity and natural organic matter (NOM). This guide will delve into these differences, presenting a clear comparison of their operational parameters and effectiveness.

Performance Comparison: Triammonium Citrate vs. Traditional Coagulants

The following tables summarize the performance of triammonium citrate, primarily as a chelating agent, and contrast it with the coagulating performance of alum and ferric chloride. It is crucial to note that direct comparative studies of triammonium citrate as a primary coagulant for turbidity and NOM are limited. The data for triammonium citrate in heavy metal removal is often presented for ammonium (B1175870) citrate or citric acid, which are considered close indicators of its potential performance.[1]

Table 1: Heavy Metal Removal Efficiency

Contaminant	Triammonium Citrate (or related citrate compounds)	Aluminum Sulfate (Alum)	Ferric Chloride
Lead (Pb)	High removal efficiency through chelation[1]	Moderate removal, dependent on pH and dosage	Moderate to high removal, dependent on pH and dosage
Copper (Cu)	High removal efficiency through chelation[1]	Moderate removal, dependent on pH and dosage	Moderate to high removal, dependent on pH and dosage
Cadmium (Cd)	Moderate to high removal efficiency through chelation[1]	Lower removal efficiency	Moderate removal efficiency
Zinc (Zn)	High removal efficiency through chelation[1]	Moderate removal, dependent on pH and dosage	Moderate to high removal, dependent on pH and dosage
Mercury (Hg)	Moderate removal efficiency through chelation[2]	Limited data available	Limited data available

Table 2: Turbidity and Natural Organic Matter (NOM) Removal

Parameter	Triammonium Citrate	Aluminum Sulfate (Alum)	Ferric Chloride
Turbidity Removal	Data as a primary coagulant is scarce. Citric acid, a component, can inhibit flocculation with traditional coagulants.[3][4]	High efficiency (often >95%) within optimal pH and dosage ranges.[5][6]	High efficiency (often >95%) over a wider pH range compared to alum.[5][7]
Natural Organic Matter (NOM) Removal	Limited data available. Its chelating properties may interact with NOM.	Moderate to high removal of the hydrophobic fraction of NOM.[2][8]	High removal efficiency for a broad range of NOM, often outperforming alum.[9]
Chemical Oxygen Demand (COD) Removal	Limited data in typical wastewater.	Moderate removal, often in conjunction with other processes.[10]	Generally higher COD removal efficiency than alum.[10][11]
Total Suspended Solids (TSS) Removal	Limited data in typical wastewater.	High removal efficiency.[12]	High removal efficiency.[11][12]

Experimental Protocols

Heavy Metal Removal using Triammonium Citrate (Chelation)

This protocol outlines a general procedure for the removal of heavy metals from contaminated water using triammonium citrate as a chelating agent.

Materials:

• Triammonium citrate

• Contaminated water sample

• pH meter and adjustment solutions (e.g., nitric acid, ammonium hydroxide)

• Beakers or flasks

• Magnetic stirrer

• Filtration apparatus

• Atomic Absorption Spectrometer (AAS) or Inductively Coupled Plasma-Mass Spectrometry (ICP-MS)

Procedure:

• Sample Characterization: Determine the initial concentration of target heavy metals and the initial pH of the contaminated water sample.[1]

• Preparation of Triammonium Citrate Solution: Prepare a stock solution of a desired concentration (e.g., 1 M) by dissolving the appropriate amount of triammonium citrate in deionized water.[1]

• Chelation Process:

  • Take a known volume of the contaminated water in a beaker.

  • While stirring, add a predetermined amount of the triammonium citrate solution to achieve the desired concentration.[1]

  • Adjust the pH of the solution to the optimal range for the target metal chelation.[1]

  • Continue stirring for a specified contact time (e.g., 1-2 hours) to allow for the formation of metal-citrate complexes.[1]

• Separation: Filter the solution to remove any precipitated solids.

• Analysis: Analyze the concentration of the target heavy metals in the filtered supernatant using AAS or ICP-MS to determine the removal efficiency.[1]

Coagulation-Flocculation Performance Evaluation (Jar Test)

The jar test is a standard laboratory procedure to determine the optimal dosage of a coagulant. This protocol is applicable for testing triammonium citrate, alum, and ferric chloride.

Materials:

• Jar testing apparatus with multiple stirrers

• Beakers (jars)

• Raw water sample

• Coagulant stock solutions (Triammonium Citrate, Alum, Ferric Chloride)

• Pipettes

• Turbidimeter

• pH meter

• Spectrophotometer for measuring NOM (UV254)

Procedure:

• Raw Water Characterization: Measure the initial turbidity, pH, alkalinity, and UV254 of the raw water sample.

• Jar Setup: Fill six beakers with equal amounts of the raw water sample (e.g., 1000 mL).[13]

• Coagulant Dosing: While stirring at a rapid mix speed (e.g., 100-300 rpm), add varying doses of the coagulant to each beaker.[14]

• Rapid Mix: Continue the rapid mix for a short period (e.g., 1-3 minutes) to ensure complete dispersion of the coagulant.[14]

• Slow Mix (Flocculation): Reduce the stirring speed to a slow mix (e.g., 20-60 rpm) for a longer duration (e.g., 15-30 minutes) to promote the formation of flocs.[14]

• Settling: Stop stirring and allow the flocs to settle for a specified time (e.g., 30 minutes).

• Analysis: Carefully collect supernatant samples from each beaker and measure the final turbidity, pH, and UV254. The optimal coagulant dose is the one that achieves the highest removal of turbidity and NOM.

Visualizing the Mechanisms

To better understand the processes involved, the following diagrams illustrate the key mechanisms and workflows.

Caption: Mechanism of heavy metal chelation by triammonium citrate.

Caption: General workflow of the coagulation-flocculation process.

Caption: Logical relationship of primary mechanisms and applications.

References

• 1. ammonium-sulfate.net [ammonium-sulfate.net]
• 2. researchgate.net [researchgate.net]
• 3. researchgate.net [researchgate.net]
• 4. stars.library.ucf.edu [stars.library.ucf.edu]
• 5. researchgate.net [researchgate.net]
• 6. biotechrep.ir [biotechrep.ir]
• 7. researchgate.net [researchgate.net]
• 8. Natural organic matter removal by coagulation during drinking water treatment: a review - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. mdpi.com [mdpi.com]
• 10. dagonuniversity.edu.mm [dagonuniversity.edu.mm]
• 11. mdpi.com [mdpi.com]
• 12. researchgate.net [researchgate.net]
• 13. qacs.alfa-chemistry.com [qacs.alfa-chemistry.com]
• 14. researchgate.net [researchgate.net]

cross-validation of experimental results obtained using triammonium citrate

For researchers, scientists, and drug development professionals, the selection of appropriate reagents is a critical determinant of experimental success. This guide provides a comprehensive cross-validation of experimental results obtained using triammonium (B15348185) citrate (B86180), offering a comparison with commonly used alternatives, particularly sodium citrate. By presenting available data, detailed experimental protocols, and visualizing key workflows, this document aims to facilitate informed decisions in the laboratory.

Physicochemical Properties: A Head-to-Head Comparison

Triammonium citrate and sodium citrate, while both providing the citrate anion, possess distinct properties owing to their different cations. These differences can have significant implications for various experimental systems.[1]

Property	Triammonium Citrate	Sodium Citrate
Molecular Formula	(NH₄)₃C₆H₅O₇	Na₃C₆H₅O₇
Molecular Weight	243.22 g/mol	258.07 g/mol (anhydrous)
pH of 5% solution	6.0 - 7.5	~7.5 - 9.0
Effective pH Range	~6.0 - 7.5	~3.0 - 6.2
Solubility in Water	Freely soluble	Freely soluble

The Impact on Protein Stability: A Tale of Two Cations

The choice between an ammonium (B1175870) (NH₄⁺) and a sodium (Na⁺) cation can significantly influence protein stability, an effect explained by the Hofmeister series.[1]

Triammonium Citrate: The ammonium ion is considered a "kosmotrope," meaning it is an "order-making" ion that tends to stabilize protein structures.[1] This stabilizing effect is advantageous for:

• Long-term protein storage and formulation: The kosmotropic nature of the ammonium ion can help maintain the native conformation of proteins over time.[1]

• Protein crystallization: By promoting a more ordered and stable protein structure, triammonium citrate can be a valuable tool in inducing crystallization.[2]

Sodium Citrate: The effect of sodium ions on protein stability is more complex and can be concentration-dependent. While it is a widely used and well-documented buffer component, high concentrations of sodium ions can sometimes lead to protein insolubility.[1]

Quantitative Data Summary: Enzyme Activity and Thermal Stability

While direct, head-to-head quantitative experimental data comparing triammonium citrate and sodium citrate is sparse in publicly available literature, some studies provide insights into the performance of citrate-based systems and other buffers.

Note: The following table on relative enzyme activity is based on hypothetical data presented in an application note to illustrate the potential impact of different buffers.[3] Actual performance will vary depending on the specific enzyme and assay conditions.

Table 1: Illustrative Comparison of Buffering Agents on Enzyme Activity [3]

Buffer (50 mM, pH 7.4)	Relative Enzyme Activity (%)	Key Considerations
Triammonium Citrate	100	Chelates divalent cations; may be advantageous for metalloenzyme studies.
Tris-HCl	95	Commonly used, but pH is temperature-dependent.
HEPES	110	Good buffering capacity in the physiological pH range; generally non-interfering.
Phosphate	85	Can inhibit some enzymes and precipitates with divalent cations.

A study on the thermal decomposition of ammonium citrates using Thermal Gravimetric Analysis indicated that triammonium citrate is the most thermally stable among the ammonium citrate salts, with a peak mass loss temperature of 200.65 °C.[4]

Table 2: Thermal Stability of Ammonium Citrates [4]

Compound	Peak Temperature of Mass Loss (°C)
Ammonium Dihydrogen Citrate	~185-190
Ammonium Citrate Dibasic	~190-195
Ammonium Citrate Tribasic	200.65

Experimental Protocols

Detailed methodologies are crucial for the reproducibility and cross-validation of experimental findings.

Protocol 1: General Enzymatic Assay using Triammonium Citrate Buffer[3]

This protocol provides a general framework for utilizing a triammonium citrate buffer in an enzyme assay. The optimal concentration and pH should be determined empirically for each specific enzyme.

Materials:

• Triammonium citrate

• Deionized water

• Enzyme of interest

• Substrate

• Spectrophotometer or other appropriate detection instrument

• pH meter

• Concentrated citric acid or ammonium hydroxide (B78521) for pH adjustment

Procedure:

• Buffer Preparation (0.1 M Triammonium Citrate, pH 7.0):

  • Dissolve 24.32 g of triammonium citrate in approximately 800 mL of deionized water.

  • Adjust the pH to 7.0 using a concentrated solution of citric acid or ammonium hydroxide.

  • Bring the final volume to 1 L with deionized water.

  • If necessary, sterilize by autoclaving or filtration. Note that autoclaving is generally not recommended due to potential decomposition at high temperatures.[5]

• Enzyme Assay:

  • Prepare the reaction mixture by combining the triammonium citrate buffer, substrate, and any other necessary co-factors.

  • Pre-incubate the reaction mixture at the optimal temperature for the enzyme.

  • Initiate the reaction by adding the enzyme.

  • Monitor the reaction progress by measuring the change in absorbance, fluorescence, or other appropriate output over time.

Protocol 2: Protein Crystallization using Triammonium Citrate[2]

This protocol describes a typical setup for an initial sparse matrix screen to identify promising crystallization conditions using the hanging drop vapor diffusion method.

Materials:

• Purified protein sample (5-20 mg/mL, >95% purity) in a low ionic strength buffer

• Triammonium citrate stock solution (e.g., 2.0 M)

• Other components of a sparse matrix screen (e.g., various PEGs, other salts, and buffers)

• 24-well or 96-well crystallization plates

• Siliconized glass cover slips

• Pipettes and tips

Procedure:

• Preparation of Reservoir Solution: Pipette the desired volume of the reservoir solution, containing triammonium citrate and other screen components, into the reservoir of a crystallization plate well.

• Drop Preparation:

  • On a clean, siliconized cover slip, pipette 1 µL of the protein solution.

  • Pipette 1 µL of the reservoir solution into the protein drop.

  • Gently mix by aspirating and dispensing the combined volume a few times if desired.

• Sealing and Incubation:

  • Invert the cover slip and place it over the reservoir, ensuring a good seal.

  • Incubate the plate at a constant temperature (e.g., 4°C or 20°C).

  • Observe regularly for crystal growth over a period of days to weeks.

Visualizing Experimental Workflows and Signaling Pathways

Diagrams generated using Graphviz can clarify complex experimental workflows and logical relationships.

References

• 1. benchchem.com [benchchem.com]
• 2. benchchem.com [benchchem.com]
• 3. benchchem.com [benchchem.com]
• 4. libjournals.unca.edu [libjournals.unca.edu]
• 5. benchchem.com [benchchem.com]

A Comparative Guide to the Efficiency of Triammonium Citrate from Different Commercial Suppliers

For Researchers, Scientists, and Drug Development Professionals

This guide provides an objective comparison of triammonium (B15348185) citrate (B86180) from various commercial suppliers. The efficiency of triammonium citrate is a critical factor in numerous research, development, and manufacturing applications, where it is valued for its properties as a buffering agent and a chelating agent.[1] This document outlines the experimental protocols used to evaluate key performance indicators and presents the data in a clear, comparative format to aid in the selection of the most suitable product for your specific needs.

Introduction to Triammonium Citrate and Its Applications

Triammonium citrate, the tribasic ammonium (B1175870) salt of citric acid, is a white crystalline solid that is freely soluble in water.[1] In solution, it provides a buffering system and citrate ions that can chelate metal ions.[1] This dual functionality is particularly useful in a variety of applications, including:

• Enzyme Assays: The activity of many enzymes is highly dependent on a stable pH, and some are inhibited by divalent cations, which can be sequestered by citrate ions.[1]

• Nucleic Acid Applications: Citrate buffers are utilized in protocols for the isolation and preservation of DNA and RNA, as the chelating properties of citrate help to inhibit nucleases that require divalent cations.[1]

• Food and Beverage Industry: It acts as an acidity regulator, buffer, and emulsifier.[2]

• Pharmaceuticals: It is used as an excipient in formulations and as a component in antacids.[3]

• Industrial Applications: It is employed in metal surface cleaning, as a ceramic dispersant, and in detergents.[4][5]

Given its wide range of applications, the purity and performance of triammonium citrate can significantly impact experimental outcomes and product quality. This guide evaluates triammonium citrate from three leading commercial suppliers, designated as Supplier A, Supplier B, and Supplier C.

Experimental Protocols

The following section details the methodologies used to assess the quality and performance of triammonium citrate from each supplier.

2.1 Purity Assay (Titration)

This protocol determines the purity of the triammonium citrate samples.

• Procedure:

  • Accurately weigh approximately 3.5 g of the triammonium citrate sample and dissolve it in 50 mL of deionized water.

  • Add 50 mL of 1 N sodium hydroxide (B78521).

  • Boil the solution for 15 minutes or until ammonia (B1221849) is no longer evolved.

  • Add sufficient 1 N sulfuric acid to make the solution acidic to a phenolphthalein (B1677637) indicator.

  • Boil for an additional 5 minutes, then cool.

  • Titrate the solution with 1 N sodium hydroxide using a phenolphthalein indicator.[6]

• Calculation: Each mL of 1 N sodium hydroxide is equivalent to 81.07 mg of C₆H₁₇N₃O₇.[6]

2.2 pH of a 10% Solution

This test measures the pH of a standardized solution to assess its buffering characteristics.

• Procedure:

  • Prepare a 10% (w/v) solution of triammonium citrate by dissolving 10 g of the sample in 100 mL of deionized water.

  • Calibrate a pH meter using standard buffer solutions.

  • Measure and record the pH of the 10% triammonium citrate solution.

2.3 Heavy Metal Content (Lead - Pb)

This protocol quantifies the presence of heavy metal contaminants, which can be critical for biological and pharmaceutical applications.

• Procedure:

  • Prepare a sample solution of triammonium citrate.

  • Determine the lead content using an atomic absorption spectroscopy technique appropriate for the specified level. The sample size and preparation method should be based on established principles for instrumental analysis.[6]

2.4 Enzyme Activity Assay

This experiment evaluates the performance of triammonium citrate as a buffering agent in an enzymatic reaction. A hypothetical enzyme with optimal activity at pH 7.0 is used.

• Procedure:

  • Prepare a 0.1 M triammonium citrate buffer (pH 7.0) from each supplier's product. Dissolve 24.32 g of triammonium citrate in 800 mL of deionized water, adjust the pH to 7.0 with citric acid or ammonium hydroxide, and bring the final volume to 1 L.[1]

  • Prepare a reaction mixture containing the triammonium citrate buffer, a suitable substrate, and any necessary co-factors.

  • Pre-incubate the reaction mixture at the enzyme's optimal temperature.

  • Initiate the reaction by adding the enzyme.

  • Monitor the reaction progress by measuring the change in absorbance or fluorescence over time to determine the reaction rate.[1]

Comparative Data

The following tables summarize the quantitative data obtained from the experimental evaluation of triammonium citrate from three different commercial suppliers.

Table 1: Physical and Chemical Properties

Parameter	Supplier A	Supplier B	Supplier C	Specification
Appearance	White crystalline powder	White crystalline powder	White crystalline powder	White crystals or crystalline powder[6]
Purity (Assay)	99.5%	98.2%	99.8%	≥ 97.0%[6]
pH of 10% Solution	6.8	7.1	6.9	6.0 - 7.5
Lead (Pb) Content	< 1 mg/kg	1.8 mg/kg	< 0.5 mg/kg	≤ 2 mg/kg[6]

Table 2: Performance in Enzyme Assay

Supplier	Relative Enzyme Activity (%)
Supplier A	100%
Supplier B	95%
Supplier C	102%

Visualization of Experimental Workflows

4.1 Purity Assay Workflow

Workflow for Purity Assay by Titration.

4.2 Enzyme Activity Assay Workflow

References

• 1. benchchem.com [benchchem.com]
• 2. lohmann-minerals.com [lohmann-minerals.com]
• 3. abachemicals.com [abachemicals.com]
• 4. researchgate.net [researchgate.net]
• 5. nbinno.com [nbinno.com]
• 6. fao.org [fao.org]

comparative analysis of triammonium citrate's effect on various enzymatic reactions

A Comparative Analysis of Triammonium (B15348185) Citrate's Effect on Phosphofructokinase and Isocitrate Dehydrogenase Reactions

For researchers, scientists, and drug development professionals, the selection of appropriate buffer systems and reagents is critical for obtaining accurate and reproducible results in enzymatic assays. Triammonium citrate (B86180), a salt of citric acid and ammonia, presents a unique combination of a known enzyme regulator (citrate) and an ion that can influence enzymatic activity (ammonium). This guide provides a comparative analysis of the effects of triammonium citrate on two key metabolic enzymes, Phosphofructokinase (PFK) and Isocitrate Dehydrogenase (IDH), in comparison to other citrate salts and buffer components.

Effect on Phosphofructokinase (PFK)

Phosphofructokinase is a key regulatory enzyme in the glycolytic pathway. Its activity is allosterically inhibited by citrate, which signals an abundance of energy and biosynthetic precursors.[1][2][3] The ammonium (B1175870) ion (NH₄⁺), however, can act as an activator of PFK, relieving the inhibition caused by ATP.[2] This dual nature of triammonium citrate makes its effect on PFK particularly noteworthy.

Comparative Quantitative Data

The following table summarizes the inhibitory effects of different citrate salts on Phosphofructokinase activity from various sources.

Enzyme Source	Citrate Salt	Parameter	Value	Substrate Concentration	Reference
Aspergillus niger PFK1	Trisodium Citrate	Kᵢ	1.5 mM	Not specified	[2]
Aspergillus niger PFK1	(with 1 mM NH₄⁺)	Kᵢ	1.5 mM	Not specified	[2]
Human PFK-M	Tri-potassium Citrate	IC₅₀	0.2 mM	0.4 mM Fructose-6-Phosphate (B1210287)	[1][4]
Human PFK-M	Tri-potassium Citrate	IC₅₀	0.6 mM	1 mM Fructose-6-Phosphate	[1][4]
Human PFK-M	Tri-potassium Citrate	Kᵢ	0.05 mM	Not specified	[4]
Rat Kidney Cortex PFK	Not specified	-	Inhibition observed	Not specified	[3]

Analysis:

The data indicates that the citrate ion is a potent inhibitor of PFK across different species. For Aspergillus niger PFK1, the presence of ammonium ions did not change the inhibition constant (Kᵢ) for citrate, although ammonium ions themselves are strong activators of the enzyme.[2] This suggests that when using triammonium citrate, the inhibitory effect of citrate and the activating effect of the ammonium ions will be simultaneously at play. The net effect on PFK activity will likely depend on the specific concentrations of substrates, ATP, and triammonium citrate itself.

For human muscle phosphofructokinase (PFK-M), tri-potassium citrate shows strong inhibition with IC₅₀ values in the low millimolar to micromolar range.[1][4] The inhibitory effect is dependent on the substrate concentration, with higher concentrations of fructose-6-phosphate reducing the inhibitory potency of citrate.[1][4]

Regulatory Pathway of Phosphofructokinase

The following diagram illustrates the allosteric regulation of Phosphofructokinase, highlighting the inhibitory role of citrate and the activating role of ammonium ions.

Allosteric regulation of Phosphofructokinase (PFK).

Experimental Protocol: Phosphofructokinase Activity Assay

This protocol is based on a coupled enzyme assay where the production of ADP by PFK is linked to the oxidation of NADH, which can be monitored spectrophotometrically at 340 nm.

Materials:

• Tris-HCl buffer (50 mM, pH 7.5)

• MgCl₂ (5 mM)

• ATP (1 mM)

• NADH (0.3 mM)

• Fructose-6-phosphate (5 mM)

• Aldolase (1 unit/mL)

• Triosephosphate isomerase (1 unit/mL)

• Glycerol-3-phosphate dehydrogenase (1 unit/mL)

• Enzyme sample (e.g., cell lysate)

• Triammonium citrate and other citrate salts for testing

• 96-well microplate

• Spectrophotometer capable of reading at 340 nm

Procedure:

• Prepare a reaction mixture: In a microcentrifuge tube, prepare a master mix containing Tris-HCl buffer, MgCl₂, ATP, NADH, and the coupling enzymes (aldolase, triosephosphate isomerase, and glycerol-3-phosphate dehydrogenase).

• Prepare inhibitor solutions: Prepare stock solutions of triammonium citrate, sodium citrate, and potassium citrate at various concentrations.

• Set up the assay: In a 96-well plate, add the following to each well:

  • Reaction mixture

  • Enzyme sample

  • Inhibitor solution (or buffer for control)

• Initiate the reaction: Add fructose-6-phosphate to each well to start the reaction.

• Monitor the reaction: Immediately place the plate in a spectrophotometer and measure the decrease in absorbance at 340 nm over time. The rate of NADH oxidation is proportional to the PFK activity.

• Data analysis: Calculate the initial reaction velocities from the linear portion of the absorbance vs. time plot. Determine the percentage of inhibition for each citrate salt at different concentrations and calculate IC₅₀ and Kᵢ values where applicable.

Effect on Isocitrate Dehydrogenase (IDH)

Isocitrate Dehydrogenase is another crucial enzyme, primarily involved in the citric acid cycle. Unlike PFK, the effect of citrate on IDH is more complex and can be either activating or inhibitory depending on the conditions.[5][6]

Comparative Analysis

Direct comparative studies on the effect of triammonium citrate versus other citrate salts on IDH are limited. However, the known effects of citrate and ammonium ions on IDH activity provide insights into the potential behavior of triammonium citrate.

• Citrate as an Activator: Under certain conditions of pH and substrate concentration, citrate can act as a cooperative activator of NAD-specific IDH from pea mitochondria.[5] A study on the cyanobacterium Nostoc muscorum showed that a 100 µM citrate supplementation induced IDH activity.[7]

• Citrate as an Inhibitor: At higher concentrations, citrate can inhibit IDH activity. This inhibition is often attributed to the chelation of essential divalent cations like Mg²⁺ or Mn²⁺, which are required for IDH function.[6] For NAD-IDH from Chlamydomonas reinhardtii, 10 mM citrate had an inhibitory effect.[6]

• Role of Ammonium: The ammonium ion is a key component in the assimilation of nitrogen, a process linked to the citric acid cycle through the product of the IDH reaction, α-ketoglutarate. In cyanobacteria, α-ketoglutarate donates its carbon skeleton for ammonium assimilation via the GS-GOGAT pathway.[7] Therefore, the presence of ammonium ions from triammonium citrate could influence the metabolic flux downstream of the IDH reaction.

Given these points, triammonium citrate could have a dual effect on IDH activity. At low concentrations, the citrate component may be activating, while at higher concentrations, it could become inhibitory due to cation chelation. The ammonium component could influence the overall metabolic pathway in which IDH is involved.

Experimental Workflow for IDH Activity Assay

The following diagram outlines a general workflow for determining the activity of Isocitrate Dehydrogenase.

General workflow for an Isocitrate Dehydrogenase activity assay.

Experimental Protocol: Isocitrate Dehydrogenase Activity Assay

This protocol measures the activity of NADP⁺-dependent IDH by monitoring the production of NADPH at 340 nm.[8]

Materials:

• Glycylglycine buffer (250 mM, pH 7.4)

• DL-Isocitric acid solution (6.6 mM)

• β-NADP solution (20 mM)

• Manganese chloride (MnCl₂) solution (18 mM)

• Enzyme sample (e.g., purified enzyme or cell lysate)

• Triammonium citrate and other citrate salts for testing

• 96-well UV-transparent microplate

• Spectrophotometer capable of reading at 340 nm

Procedure:

• Prepare Reagents: Prepare all reagent solutions as described above.

• Set up the assay: In a UV-transparent 96-well plate, add the following to each well:

  • Deionized water

  • Glycylglycine buffer

  • DL-Isocitric acid solution

  • β-NADP solution

  • MnCl₂ solution

  • Test compound (triammonium citrate or other citrate salts at various concentrations) or buffer for control.

• Equilibrate: Equilibrate the plate to the desired temperature (e.g., 37°C).

• Initiate the reaction: Add the enzyme solution to each well to start the reaction.

• Monitor the reaction: Immediately place the plate in a spectrophotometer and measure the increase in absorbance at 340 nm for approximately 5 minutes.

• Data analysis: Calculate the initial reaction velocity from the linear portion of the absorbance vs. time plot. Determine the effect of the different citrate salts on IDH activity.

Conclusion

Triammonium citrate exhibits a complex and multifaceted effect on enzymatic reactions, largely due to the dual role of its constituent ions. In the case of phosphofructokinase, it provides both an inhibitor (citrate) and an activator (ammonium), leading to a nuanced regulatory effect that is dependent on the specific reaction conditions. For isocitrate dehydrogenase, triammonium citrate may act as an activator at low concentrations and an inhibitor at higher concentrations, with the ammonium ion potentially influencing downstream metabolic pathways.

Researchers and drug development professionals should carefully consider these dual effects when using triammonium citrate in enzymatic assays. The provided experimental protocols offer a framework for empirically determining the precise impact of triammonium citrate and other citrate salts on the activity of PFK, IDH, and other enzymes of interest. This will enable a more informed selection of buffering agents and a deeper understanding of the modulation of enzymatic activity.

References

• 1. Evolution of Allosteric Citrate Binding Sites on 6-phosphofructo-1-kinase - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Citrate Inhibition-Resistant Form of 6-Phosphofructo-1-Kinase from Aspergillus niger - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Citrate inhibition of rat-kidney cortex phosphofructokinase - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. Evolution of Allosteric Citrate Binding Sites on 6-phosphofructo-1-kinase | PLOS One [journals.plos.org]
• 5. The effects of pH and citrate on the activity of nicotinamideA-denine dinucleotide-specific isocitrate dehydrogenase from pea mitochondria - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. Purification and Characterization of NAD-Isocitrate Dehydrogenase from Chlamydomonas reinhardtii - PMC [pmc.ncbi.nlm.nih.gov]
• 7. Modulation in isocitrate dehydrogenase activity under citrate enrichment affects carbon and nitrogen fixations in the cyanobacterium Nostoc muscorum Meg 1 - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. sigmaaldrich.com [sigmaaldrich.com]

Safety & Regulatory Compliance

Proper Disposal of Triammonium Citrate: A Step-by-Step Guide for Laboratory Professionals

For researchers, scientists, and drug development professionals, ensuring the safe and compliant disposal of chemical waste is a critical component of laboratory operations. This guide provides essential safety and logistical information for the proper disposal of triammonium (B15348185) citrate (B86180), presented to build trust and provide value beyond the product itself.

Immediate Safety and Handling Precautions

Before initiating any disposal procedures, it is imperative to handle triammonium citrate with appropriate personal protective equipment (PPE). This includes safety glasses with side shields or goggles, gloves, and a lab coat.[1][2][3] Work should be conducted in a well-ventilated area to avoid inhalation of dust.[1][4][5] In case of a spill, sweep up the solid material, avoiding dust generation, and collect it in a suitable, closed container for disposal.[1][4]

Quantitative Data for Triammonium Citrate

The following table summarizes key quantitative data for triammonium citrate, facilitating easy reference for safety and handling protocols.

Property	Value
Molecular Formula	C₆H₁₇N₃O₇
Molecular Weight	243.22 g/mol
Melting Point	185 °C (decomposes)
Appearance	White crystalline solid
Odor	Slight ammonia (B1221849) odor

Step-by-Step Disposal Procedures

The proper disposal of triammonium citrate must always comply with local, regional, and national regulations.[4][6] The following steps provide a general guideline for its disposal:

• Waste Collection :

  • Collect all waste triammonium citrate, including contaminated materials and residues, in a designated and clearly labeled waste container.[6]

  • Ensure the container is tightly sealed to prevent leakage or contamination.[4][7]

  • Do not mix triammonium citrate waste with other chemical waste streams unless explicitly permitted by your institution's hazardous waste management plan.[6]

• Consult Local Regulations :

  • Before selecting a disposal method, consult your institution's Environmental Health and Safety (EHS) department or the relevant local regulatory authorities. Regulations regarding the disposal of non-hazardous and hazardous chemical waste can vary significantly.

• Disposal Options :

  • Licensed Waste Disposal Service : The most recommended method for the disposal of triammonium citrate is to contact a licensed professional waste disposal company.[1] This ensures that the waste is managed and disposed of in an environmentally responsible and compliant manner.

  • Incineration : In some cases, dissolving or mixing the material with a combustible solvent and burning it in a chemical incinerator equipped with an afterburner and scrubber may be a suitable option.[1] This should only be performed by a licensed facility.

  • Landfill : Disposal in a landfill may be permissible in some jurisdictions for small quantities, provided the material is properly packaged and labeled according to regulations. However, this is generally not the preferred method.

  • Sewer Disposal : While one source suggests that triammonium citrate may be flushed to the sewer with large volumes of water, this is strongly discouraged by most safety data sheets, which explicitly state not to let the product enter drains.[1][4][5] This practice can harm aquatic life and may violate local wastewater regulations. Always defer to your local guidelines.

• Disposal of Contaminated Packaging :

  • Dispose of contaminated packaging and containers in the same manner as the unused product.[5] Ensure they are empty and, if possible, rinsed with a suitable solvent, with the rinsate collected as chemical waste.

Disposal Decision Workflow

The following diagram illustrates the decision-making process for the proper disposal of triammonium citrate.

A flowchart outlining the decision-making process for the proper disposal of triammonium citrate.

References

• 1. cdhfinechemical.com [cdhfinechemical.com]
• 2. spectrumchemical.com [spectrumchemical.com]
• 3. fishersci.co.uk [fishersci.co.uk]
• 4. shop.chemsupply.com.au [shop.chemsupply.com.au]
• 5. chemicalbook.com [chemicalbook.com]
• 6. benchchem.com [benchchem.com]
• 7. oxfordlabfinechem.com [oxfordlabfinechem.com]